Ligupurpuroside B

Core Science & Biosynthesis

Ligupurpuroside B: A Technical Guide to its Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligupurpuroside B is a complex, water-soluble polyphenolic compound belonging to the phenylethanoid glycoside class of natural products.[1] It has garnered interest within the scientific community for its potential therapeutic properties, including antioxidant activity.[2][3] This technical guide provides a comprehensive overview of the known natural sources of Ligupurpuroside B and details the methodologies for its extraction and isolation, tailored for professionals in research and drug development.

Natural Sources of Ligupurpuroside B

The primary documented natural source of Ligupurpuroside B is the plant species Ligustrum robustum (Roxb.) Blume, a member of the Oleaceae family.[3][4][5] The leaves of this plant, often used to make a traditional beverage known as "Ku-Ding-Cha," are a rich source of various phenylethanoid glycosides, including Ligupurpuroside B.[5] While other species within the Ligustrum genus are known to produce other phenylethanoid glycosides, L. robustum is the most specifically cited source for Ligupurpuroside B.[4][6]

Isolation and Purification of Ligupurpuroside B from Ligustrum robustum

The isolation of Ligupurpuroside B from Ligustrum robustum is a multi-step process involving initial extraction followed by a series of chromatographic purification stages. The following protocol is based on established methodologies for the isolation of phenylethanoid glycosides from this plant source.[4]

Experimental Protocols

1. Plant Material and Extraction:

• Plant Material: Fresh leaves of Ligustrum robustum are harvested.

• Pre-treatment: The fresh leaves (7.0 kg) are agitated and baked at 120°C for 50 minutes and then pulverized.[4]

• Extraction: The powdered plant material is extracted with 70% ethanol (B145695) (v/v) under reflux for 2 hours. This process is typically repeated to ensure exhaustive extraction.[4]

• Concentration: The ethanol extract is filtered and concentrated under reduced pressure to yield a crude paste (approximately 2.2 kg).[4]

• Chlorophyll (B73375) Removal: The paste is dissolved in 95% ethanol, and an equal volume of purified water is added to precipitate the chlorophyll. The mixture is filtered, and the filtrate is concentrated in vacuo to obtain a chlorophyll-free residue (approximately 1.0 kg).[4]

2. Chromatographic Purification:

The purification of Ligupurpuroside B from the crude extract involves a sequential four-step column chromatography process.

• Step 1: Silica (B1680970) Gel Column Chromatography (Initial Fractionation)

  • Stationary Phase: Silica gel (200-300 mesh).[4]

  • Mobile Phase: A gradient of dichloromethane-methanol (CH₂Cl₂-MeOH) from 10:0 to 0:10 (v/v).[4]

  • Procedure: The crude residue is loaded onto the silica gel column and eluted with the gradient mobile phase. Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions with similar TLC profiles are combined. This initial step aims to separate the extract into fractions of decreasing polarity.

• Step 2: Silica Gel Column Chromatography (Secondary Fractionation)

  • Stationary Phase: Silica gel (200-300 mesh).[4]

  • Mobile Phase: A gradient of either dichloromethane-methanol-water (CH₂Cl₂-MeOH-H₂O) from 200:10:1 to 80:20:2 (v/v/v) or ethyl acetate-methanol-water (EtOAc-MeOH-H₂O) from 100:4:2 to 100:6:2 (v/v/v).[4]

  • Procedure: The fraction containing Ligupurpuroside B from the first silica gel column is further purified using a second silica gel column with a more polar solvent system to refine the separation of phenylethanoid glycosides.

• Step 3: Polyamide and MCI Gel Column Chromatography

  • Polyamide Column:

    • Stationary Phase: Polyamide resin (60-90 mesh).[4]

    • Mobile Phase: A gradient of ethanol-water (EtOH-H₂O) from 1:9 to 6:4 (v/v).[4]

    • Procedure: The enriched fraction is applied to a polyamide column. Polyamide chromatography is effective in separating phenolic compounds through hydrogen bonding interactions.

  • MCI Gel Column:

    • Stationary Phase: MCI-gel CHP-20P (75-150 µm).[4]

    • Mobile Phase: A gradient of methanol-water (MeOH-H₂O) from 3:7 to 8:2 (v/v).[4]

    • Procedure: Further purification is achieved using MCI gel, a reversed-phase polymer resin, which separates compounds based on their hydrophobicity.

• Step 4: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

  • Stationary Phase: C18 column (5 µm particle size, 50 x 450 mm).[4]

  • Mobile Phase: A gradient of methanol-water (MeOH-H₂O) from 40:60 to 65:35 (v/v).[4]

  • Flow Rate: 30 mL/min.[4]

  • Detection: UV at 215 nm.[4]

  • Procedure: The final purification of Ligupurpuroside B is performed by preparative HPLC. The fraction containing the target compound is injected onto the C18 column and eluted with the specified gradient. Fractions corresponding to the Ligupurpuroside B peak are collected.

Data Presentation

Parameter	Value	Reference
Starting Plant Material	7.0 kg of fresh Ligustrum robustum leaves	[4]
Crude Extract (after chlorophyll removal)	1.0 kg	[4]
Isolated Ligupurpuroside B	14.4 mg	[4]
Overall Yield	~0.0002%	Calculated from[4]

Chromatography Step	Stationary Phase	Mobile Phase / Gradient
Initial Silica Gel	Silica Gel (200-300 mesh)	CH₂Cl₂-MeOH (10:0 to 0:10)
Secondary Silica Gel	Silica Gel (200-300 mesh)	CH₂Cl₂-MeOH-H₂O (200:10:1 to 80:20:2) or EtOAc-MeOH-H₂O (100:4:2 to 100:6:2)
Polyamide	Polyamide (60-90 mesh)	EtOH-H₂O (1:9 to 6:4)
MCI Gel	MCI-gel CHP-20P (75-150 µm)	MeOH-H₂O (3:7 to 8:2)
Preparative HPLC	C18 (5 µm, 50 x 450 mm)	MeOH-H₂O (40:60 to 65:35)

Visualizations

Experimental Workflow

Caption: Workflow for the isolation of Ligupurpuroside B.

Biosynthetic Pathway Context

While the full biosynthetic pathway of Ligupurpuroside B is complex, key enzymatic steps have been elucidated, involving glycosyltransferases.[7][8] The following diagram illustrates the sequential glycosylation steps from osmanthuside A to Ligupurpuroside B.

Caption: Key glycosylation steps in Ligupurpuroside B biosynthesis.

Conclusion

The isolation of Ligupurpuroside B from its primary natural source, Ligustrum robustum, is a meticulous process that relies on a sequence of chromatographic techniques to achieve high purity. The detailed protocol and data presented in this guide offer a solid foundation for researchers and drug development professionals to undertake the isolation of this promising phenylethanoid glycoside for further investigation into its biological activities and therapeutic potential. The provided workflows and quantitative data serve as a valuable resource for planning and executing the purification of Ligupurpuroside B.

References

• 1. Isolation of natural products by preparative high performance liquid chromatography (prep-HPLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Determining the Levels of Four Phenylethanoid Glycosides and Five Triterpene Acids in Liuwei Dihuang Capsule Using Solid Phase Extraction with HPLC-UV - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenylethanoid and Phenylmethanoid Glycosides from the Leaves of Ligustrum robustum and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Preparative Separation of Phenylethanoid and Secoiridoid Glycosides from Ligustri Lucidi Fructus by High-Speed Counter-Current Chromatography Coupled with Ultrahigh Pressure Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reverse & Normal Phase HPLC Columns (CHP) | ITOCHU CA [itochu-ca.com]
• 8. [Kromasil®] notes - Basic methodology for method development in preparative HPLC [kromasil.com]

The Architectural Blueprint of a Bioactive Compound: A Technical Guide to the Biosynthesis of Ligupurpuroside B in Ligustrum robustum

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway of Ligupurpuroside B, a significant phenylethanoid glycoside found in the medicinal plant Ligustrum robustum. This document details the enzymatic steps, precursor molecules, and intermediate compounds involved in its formation, offering valuable insights for researchers in natural product chemistry, plant biochemistry, and drug discovery.

Introduction to Ligupurpuroside B

Ligustrum robustum, commonly known as broad-leaf privet, is a plant species recognized for its traditional medicinal uses, including heat-clearing and detoxification. Its leaves are a rich source of various bioactive compounds, among which phenylethanoid glycosides (PhGs) are of particular interest due to their diverse pharmacological activities. Ligupurpuroside B is a prominent PhG in L. robustum, and understanding its biosynthesis is crucial for potential biotechnological production and the development of novel therapeutic agents.

The Biosynthetic Pathway of Ligupurpuroside B

The biosynthesis of Ligupurpuroside B is a multi-step process involving the coordinated action of several enzymes, primarily from the glycosyltransferase family. The pathway commences with the precursor molecule L-tyrosine and proceeds through a series of modifications, including decarboxylation, deamination, reduction, and sequential glycosylation.

Formation of the Aglycone Moiety: Tyrosol

The initial phase of the pathway involves the conversion of the amino acid L-tyrosine into the aglycone, tyrosol. While the specific enzymes for this conversion in Ligustrum robustum have not been fully elucidated in the available literature, the generally accepted pathway in plants proceeds as follows:

• Decarboxylation and Deamination: L-tyrosine undergoes decarboxylation and deamination to form 4-hydroxyphenylacetaldehyde.

• Reduction: This intermediate is then reduced to yield tyrosol (4-hydroxyphenylethanol).

Core Glycosylation and Subsequent Rhamnosylation

The central steps in the biosynthesis of Ligupurpuroside B involve the sequential addition of sugar moieties to the tyrosol backbone. Research has identified three key UDP-dependent glycosyltransferases (UGTs) that catalyze these transformations in L. robustum.[1][2][3]

• Formation of Salidroside (B192308): The enzyme UGT85AF8 catalyzes the glucosylation of tyrosol at the hydroxyl group of the ethyl side chain, forming the intermediate salidroside.[1][2][3]

• First Rhamnosylation: Subsequently, UGT79G7 , an osmanthuside A 1,3-rhamnosyltransferase, adds a rhamnose sugar to the 3-hydroxyl group of the glucose moiety of an acylated salidroside derivative (osmanthuside A), a precursor to Ligupurpuroside B.[1][2][3]

• Second Rhamnosylation: The final glycosylation step is catalyzed by UGT79A19 , an osmanthuside B 1,4-rhamnosyltransferase, which attaches a second rhamnose sugar to the 4-hydroxyl group of the central glucose, yielding the core structure of Ligupurpuroside B.[1][2][3]

Final Acylation Step

The complete structure of Ligupurpuroside B includes an acyl group attached to one of the sugar moieties. The specific enzyme responsible for this acylation in L. robustum has not yet been definitively identified. However, based on studies of similar pathways in other plants, it is hypothesized that this reaction is catalyzed by an acyltransferase from either the BAHD (BEAT, AHCT, HCBT, and DAT) family or the SCPL (serine carboxypeptidase-like) family. These enzymes utilize acyl-CoA thioesters or 1-O-β-glucose esters as acyl donors, respectively.

Quantitative Data

Specific quantitative data, such as the kinetic parameters (Km, kcat) for the identified UGTs from Ligustrum robustum, are not available in the reviewed literature. The following table presents a template for how such data would be structured for comparative analysis once it becomes available through further research.

Enzyme	Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
UGT85AF8	Tyrosol	Data not available	Data not available	Data not available
UDP-Glucose	Data not available	Data not available	Data not available
UGT79G7	Osmanthuside A	Data not available	Data not available	Data not available
UDP-Rhamnose	Data not available	Data not available	Data not available
UGT79A19	Osmanthuside B	Data not available	Data not available	Data not available
UDP-Rhamnose	Data not available	Data not available	Data not available

Experimental Protocols

The following sections provide detailed, representative methodologies for the key experiments required to elucidate the biosynthesis pathway of Ligupurpuroside B. These protocols are based on standard techniques used in the field of plant biochemistry and enzymology.

Heterologous Expression and Purification of UGTs

This protocol describes the expression of the identified UGT genes in a host organism like Escherichia coli and their subsequent purification for in vitro characterization.

1. Gene Cloning and Vector Construction:

• Amplify the full-length coding sequences of UGT85AF8, UGT79G7, and UGT79A19 from L. robustum cDNA using gene-specific primers.
• Clone the amplified PCR products into an expression vector (e.g., pET-28a(+)) containing a purification tag (e.g., His-tag).
• Verify the constructs by DNA sequencing.

2. Protein Expression:

• Transform the expression constructs into a suitable E. coli strain (e.g., BL21(DE3)).
• Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C until the OD600 reaches 0.6-0.8.
• Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM.
• Continue the culture at a lower temperature (e.g., 18°C) for 16-20 hours to enhance soluble protein expression.

3. Protein Purification:

• Harvest the cells by centrifugation and resuspend them in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).
• Lyse the cells by sonication on ice.
• Clarify the lysate by centrifugation.
• Load the supernatant onto a Ni-NTA affinity chromatography column pre-equilibrated with lysis buffer.
• Wash the column with wash buffer (lysis buffer containing 20 mM imidazole) to remove non-specifically bound proteins.
• Elute the target protein with elution buffer (lysis buffer containing 250 mM imidazole).
• Analyze the purity of the eluted protein by SDS-PAGE.
• Desalt and concentrate the purified protein using ultrafiltration.

In Vitro Enzyme Activity Assays

This protocol outlines the procedure for determining the catalytic activity of the purified UGTs.

1. Reaction Mixture Setup:

• Prepare a reaction mixture containing:
• Purified UGT enzyme (1-5 µg)
• Acceptor substrate (e.g., tyrosol, salidroside, osmanthuside A; 1 mM)
• Donor substrate (UDP-glucose or UDP-rhamnose; 2 mM)
• Reaction buffer (e.g., 100 mM Tris-HCl pH 7.5)
• MgCl2 (5 mM)
• The total reaction volume is typically 50-100 µL.

2. Reaction Incubation:

• Incubate the reaction mixture at a specific temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).
• Terminate the reaction by adding an equal volume of methanol (B129727) or by heating.

3. Product Analysis:

• Centrifuge the terminated reaction mixture to precipitate the enzyme.
• Analyze the supernatant by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to detect and quantify the product.
• Compare the retention time and mass spectrum of the product with an authentic standard if available.

Enzyme Kinetics Analysis

This protocol describes how to determine the kinetic parameters of the UGTs.

1. Initial Velocity Measurements:

• Perform a series of enzyme assays as described in section 4.2.
• To determine the Km for the acceptor substrate, vary its concentration while keeping the concentration of the UDP-sugar donor substrate constant and saturating.
• To determine the Km for the donor substrate, vary its concentration while keeping the concentration of the acceptor substrate constant and saturating.
• Ensure that the product formation is in the linear range with respect to time and enzyme concentration.

2. Data Analysis:

• Quantify the amount of product formed in each reaction.
• Plot the initial reaction velocity (v) against the substrate concentration ([S]).
• Fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine the Km and Vmax values.
• Calculate the catalytic efficiency (kcat/Km) from the determined parameters.

Visualizations

Biosynthesis Pathway of Ligupurpuroside B

Caption: Biosynthetic pathway of Ligupurpuroside B in Ligustrum robustum.

Experimental Workflow for Enzyme Characterization

Caption: General workflow for the characterization of biosynthetic enzymes.

Conclusion and Future Perspectives

The elucidation of the Ligupurpuroside B biosynthetic pathway in Ligustrum robustum provides a foundational understanding of how this complex phenylethanoid glycoside is synthesized in nature. The identification of the key glycosyltransferases opens avenues for the heterologous production of Ligupurpuroside B and related compounds in microbial systems, which could serve as a sustainable source for these valuable molecules.

Future research should focus on several key areas:

• Isolation and characterization of the upstream enzymes responsible for tyrosol formation from L-tyrosine in L. robustum.

• Identification and characterization of the specific acyltransferase involved in the final acylation step.

• Transcriptomic and proteomic analyses of L. robustum to understand the regulation of the Ligupurpuroside B biosynthetic pathway under different environmental conditions.

• Determination of the kinetic parameters of the identified UGTs to enable metabolic engineering efforts for enhanced production.

By addressing these research gaps, a more complete picture of phenylethanoid glycoside biosynthesis will emerge, paving the way for novel applications in medicine and biotechnology.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Spectroscopic Profile of Ligupurpuroside B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Ligupurpuroside B, a phenylethanoid glycoside with noted antioxidant properties. The information presented herein is intended to support research and development efforts in natural product chemistry, pharmacology, and drug discovery.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for Ligupurpuroside B, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for Ligupurpuroside B (in C₅D₅N)

Position	δH (ppm)	Multiplicity	J (Hz)
Aglycone (Hydroxytyrosol moiety)
α	3.15	t	7.0
β	4.12	t	7.0
2	7.21	d	2.0
5	6.88	d	8.0
6	7.05	dd	8.0, 2.0
Aglycone (Caffeoyl moiety)
α'	6.67	d	16.0
β'	7.91	d	16.0
2'	7.61	d	2.0
5'	7.03	d	8.0
6'	7.32	dd	8.0, 2.0
Glucose
1''	4.65	d	8.0
2''	4.15	m
3''	4.28	m
4''	5.30	t	9.5
5''	4.05	m
6''a	3.85	m
6''b	3.75	m
Rhamnose
1'''	5.60	br s
2'''	4.45	m
3'''	4.20	m
4'''	3.80	m
5'''	4.10	m
6'''	1.25	d	6.0

Table 2: ¹³C NMR Spectroscopic Data for Ligupurpuroside B (in C₅D₅N)

Position	δC (ppm)
Aglycone (Hydroxytyrosol moiety)
α	36.5
β	72.0
1	131.5
2	117.5
3	146.0
4	144.5
5	116.8
6	121.5
Aglycone (Caffeoyl moiety)
C=O	167.0
α'	115.0
β'	147.5
1'	127.5
2'	116.0
3'	146.8
4'	150.0
5'	115.5
6'	123.0
Glucose
1''	104.0
2''	76.0
3''	82.0
4''	70.0
5''	76.5
6''	62.5
Rhamnose
1'''	102.5
2'''	72.5
3'''	72.2
4'''	74.0
5'''	70.5
6'''	18.5

Mass Spectrometry (MS)

• Molecular Formula: C₃₅H₄₆O₁₇[1]

• Molecular Weight: 738.7 g/mol [1]

• High-Resolution Mass Spectrometry (HR-ESI-MS): The observed m/z value is consistent with the protonated molecule [M+H]⁺.

• Fragmentation Pattern: The fragmentation of phenylethanoid glycosides typically involves the cleavage of glycosidic bonds and ester linkages. Key fragmentation pathways for Ligupurpuroside B would include the loss of the rhamnose unit, followed by the loss of the caffeoyl moiety, and subsequently the glucose unit, leading to the hydroxytyrosol (B1673988) aglycone fragment.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of Ligupurpuroside B in methanol (B129727) exhibits absorption maxima characteristic of the caffeoyl and hydroxytyrosol chromophores.

Table 3: UV-Vis Absorption Maxima for Ligupurpuroside B (in MeOH)

λmax (nm)	Chromophore
~290	Hydroxytyrosol moiety
~330	Caffeoyl moiety

Experimental Protocols

The following sections detail the generalized experimental methodologies for obtaining the spectroscopic data presented above. These protocols are based on standard techniques for the analysis of phenylethanoid glycosides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. Sample Preparation: A sample of approximately 5-10 mg of purified Ligupurpuroside B is dissolved in 0.5 mL of deuterated pyridine (B92270) (C₅D₅N). Tetramethylsilane (TMS) is added as an internal standard.

2.1.2. Instrumentation: NMR spectra are recorded on a Bruker Avance spectrometer operating at a proton frequency of 400 MHz or higher.

2.1.3. Data Acquisition:

• ¹H NMR: Standard pulse sequences are used. Key parameters include a spectral width of 10-12 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR: A proton-decoupled pulse sequence is employed. Key parameters include a spectral width of 200-220 ppm and a longer relaxation delay (e.g., 2-5 seconds).

• 2D NMR (COSY, HSQC, HMBC): Standard pulse programs are utilized for Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments to establish proton-proton and proton-carbon correlations, aiding in the complete assignment of the structure.

Mass Spectrometry (MS)

2.2.1. Sample Preparation: A dilute solution of Ligupurpuroside B is prepared in a suitable solvent, typically methanol or a mixture of methanol and water, at a concentration of approximately 1-10 µg/mL.

2.2.2. Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) source is used.

2.2.3. Data Acquisition:

• The analysis is performed in positive ion mode to observe the protonated molecule [M+H]⁺.

• Full scan mass spectra are acquired over a mass range of m/z 100-1000.

• For fragmentation analysis (MS/MS), the precursor ion corresponding to [M+H]⁺ is isolated and subjected to collision-induced dissociation (CID) with argon or nitrogen as the collision gas. The resulting product ion spectrum is recorded.

Ultraviolet-Visible (UV-Vis) Spectroscopy

2.3.1. Sample Preparation: A stock solution of Ligupurpuroside B is prepared in methanol. This solution is then diluted to an appropriate concentration (typically in the micromolar range) to ensure that the absorbance values fall within the linear range of the instrument (usually below 1.0 AU).

2.3.2. Instrumentation: A double-beam UV-Vis spectrophotometer is used for the analysis.

2.3.3. Data Acquisition:

• The spectrum is recorded over a wavelength range of 200-600 nm.

• Methanol is used as the blank reference.

• The wavelengths of maximum absorbance (λmax) are determined from the resulting spectrum.

Visualizations

The following diagrams illustrate key experimental workflows and relationships relevant to the spectroscopic analysis of Ligupurpuroside B.

Caption: Experimental workflow for the isolation and spectroscopic analysis of Ligupurpuroside B.

Caption: Logical relationships of NMR experiments for structural elucidation.

References

• 1. researchgate.net [researchgate.net]

Pharmacological Potential of Ligupurpuroside B: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ligupurpuroside B is a phenylethanoid glycoside found in plants of the Ligustrum genus, which are used in traditional medicine. While direct pharmacological studies on Ligupurpuroside B are limited, its structural similarity to other well-researched phenylethanoid glycosides, such as acteoside (verbascoside), suggests a potential for a range of biological activities. This technical guide provides a comprehensive review of the currently available data on Ligupurpuroside B and infers its potential pharmacological applications based on the activities of closely related compounds. This document summarizes quantitative data, details relevant experimental methodologies, and visualizes key signaling pathways to serve as a resource for researchers and professionals in drug development.

Introduction

Phenylethanoid glycosides are a class of natural products known for their diverse and significant pharmacological properties. Ligupurpuroside B, a member of this class, is structurally characterized by a complex glycosidic linkage. While research has primarily focused on its biosynthesis, its potential as a therapeutic agent remains largely unexplored. This review aims to bridge this knowledge gap by consolidating the existing, albeit limited, direct evidence for Ligupurpuroside B's bioactivity and by drawing parallels with the extensively studied compound, acteoside.

Direct Bioactivity of Ligupurpuroside B

Current research directly investigating the pharmacological effects of isolated Ligupurpuroside B is not extensive. The available data points towards enzyme inhibition and potential antioxidant effects.

Enzyme Inhibition

A study investigating the interaction between Ligupurpuroside B and trypsin, a key digestive and signaling enzyme, demonstrated a static quenching mechanism, indicating the formation of a Ligupurpuroside B-trypsin complex. This suggests that Ligupurpuroside B can act as a trypsin inhibitor.[1]

Antioxidant Activity

The evidence for the antioxidant activity of Ligupurpuroside B is conflicting. One study on phenylethanoid glycosides from Ligustrum purpurascens reported that both cis- and trans-ligupurpuroside B did not exhibit protective effects against Cu²⁺-mediated oxidation of human low-density lipoprotein (LDL).[2][3] In contrast, a study on Ligustrum robustum found that a fraction containing Ligupurpuroside B, among other compounds, demonstrated potent ABTS radical scavenging activity.[4] Additionally, the traditional use of bitter tea containing Ligupurpuroside B is associated with its antioxidant properties.[1]

Inferred Pharmacological Potential Based on Acteoside (Verbascoside)

Given the structural similarities, the well-documented pharmacological profile of acteoside provides a strong basis for inferring the potential activities of Ligupurpuroside B. Acteoside has demonstrated a broad spectrum of effects, including anti-inflammatory, antioxidant, neuroprotective, and anti-cancer activities.[5][6][7][8][9][10]

Potential Anti-inflammatory Activity

Acteoside exerts anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK.[5][7][10] It is plausible that Ligupurpuroside B could exhibit similar mechanisms.

Potential Neuroprotective Effects

The neuroprotective properties of acteoside are well-documented and are attributed to its antioxidant and anti-inflammatory actions within the central nervous system.[5][11] These effects suggest a potential therapeutic application for neurodegenerative diseases.

Potential Anti-cancer Activity

Acteoside has been shown to possess anti-cancer properties, which are mediated through the induction of apoptosis and inhibition of tumor cell proliferation via pathways like PI3K/AKT.[5][7]

Quantitative Data

The following tables summarize the available quantitative data for Ligupurpuroside B and the more extensively studied acteoside to facilitate comparison.

Table 1: Enzyme Inhibition and Binding Data for Ligupurpuroside B

Parameter	Value	Enzyme	Reference
Binding Constant (Kₐ) at 288 K	1.7841 × 10⁴ L mol⁻¹	Trypsin	[1]
Binding Constant (Kₐ) at 298 K	1.6251 × 10⁴ L mol⁻¹	Trypsin	[1]
Binding Constant (Kₐ) at 308 K	1.5483 × 10⁴ L mol⁻¹	Trypsin	[1]
Number of Binding Sites (n)	≈ 1	Trypsin	[1]

Table 2: Antioxidant Activity of a Ligupurpuroside B-Containing Fraction and Acteoside

Compound/Fraction	Assay	IC₅₀ Value	Reference
Fraction containing Ligupurpuroside B	ABTS Radical Scavenging	2.68 ± 0.05 - 4.86 ± 0.06 μM	[4]
Acteoside	DPPH Radical Scavenging	11.4 μM	[12]
Acteoside	Superoxide Radical Scavenging	66.0 μM	[12]
Acteoside	Xanthine Oxidase Inhibition	53.3 μM	[12]

Table 3: Pharmacokinetic Parameters of Acteoside (as a proxy for potential Ligupurpuroside B behavior)

Parameter	Value	Species	Administration	Reference
Bioavailability	0.12%	Rat	Oral	[5]
Cₘₐₓ	0.13 µg/mL	Rat	Oral (100 mg/kg)	[5]
Tₘₐₓ	92.1 min	Rat	Oral (100 mg/kg)	[5]
Cₘₐₓ	48.6 µg/mL	Rat	Intravenous (3 mg/kg)	[5]

Experimental Protocols

Detailed experimental protocols for the pharmacological evaluation of Ligupurpuroside B are not yet available in the literature. However, based on the studies of related compounds, the following methodologies would be appropriate.

Trypsin Inhibition Assay

• Principle: The inhibitory effect of Ligupurpuroside B on trypsin activity can be determined by monitoring the hydrolysis of a suitable substrate, such as Nα-benzoyl-DL-arginine-p-nitroanilide (BAPNA), spectrophotometrically.

• Methodology:

  • Prepare a stock solution of Ligupurpuroside B in a suitable solvent (e.g., DMSO or ethanol).

  • In a 96-well plate, add varying concentrations of Ligupurpuroside B to a solution of trypsin in Tris-HCl buffer (pH 8.2).

  • Incubate the mixture at a controlled temperature (e.g., 37°C) for a defined period.

  • Initiate the reaction by adding the substrate BAPNA.

  • Measure the rate of p-nitroaniline formation by monitoring the absorbance at 410 nm over time using a microplate reader.

  • Calculate the percentage of inhibition and determine the IC₅₀ value.

In Vitro Antioxidant Activity Assays (DPPH and ABTS)

• DPPH Radical Scavenging Assay:

  • Prepare a stock solution of DPPH in methanol.

  • Add different concentrations of Ligupurpuroside B to the DPPH solution.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm. The decrease in absorbance indicates the radical scavenging activity.

• ABTS Radical Cation Scavenging Assay:

  • Generate the ABTS radical cation (ABTS•⁺) by reacting ABTS with potassium persulfate.

  • Add different concentrations of Ligupurpuroside B to the ABTS•⁺ solution.

  • Measure the decrease in absorbance at 734 nm after a specific incubation time.

Visualizations: Signaling Pathways and Workflows

The following diagrams illustrate the potential mechanisms of action of Ligupurpuroside B, inferred from the known pathways modulated by acteoside, and a general workflow for its pharmacological evaluation.

Caption: A generalized experimental workflow for the pharmacological evaluation of Ligupurpuroside B.

References

• 1. Trypsin inhibition by Ligupurpuroside B as studied using spectroscopic, CD, and molecular docking techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidative activities of phenylethanoid glycosides from Ligustrum purpurascens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. The pharmacokinetic property and pharmacological activity of acteoside: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acteoside as a multifunctional natural glycoside: therapeutic potential across various diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Verbascoside--a review of its occurrence, (bio)synthesis and pharmacological significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. The pharmacokinetic property and pharmacological activity of acteoside: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Verbascoside: A neuroprotective phenylethanoid glycosides with anti-depressive properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. hub.tmu.edu.tw [hub.tmu.edu.tw]

Ligupurpuroside B: A Preliminary Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligupurpuroside B is a phenylethanoid glycoside (PhG), a class of natural compounds recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. As research into natural products for therapeutic applications continues to expand, understanding the specific mechanisms of action of compounds like Ligupurpuroside B is crucial for drug discovery and development. This technical guide provides a preliminary overview of the current understanding of Ligupurpuroside B's mechanism of action, focusing on its anti-inflammatory and antioxidant properties. The information is compiled from available preclinical studies, and this document aims to serve as a foundational resource for researchers in the field.

Core Mechanisms of Action

Preliminary studies suggest that the therapeutic potential of Ligupurpuroside B and related phenylethanoid glycosides stems from their ability to modulate key cellular pathways involved in inflammation and oxidative stress. The primary proposed mechanisms include:

• Anti-inflammatory Effects: Inhibition of pro-inflammatory signaling pathways, particularly the Toll-like receptor 4 (TLR4) / Nuclear factor-kappa B (NF-κB) pathway.

• Antioxidant Activity: Direct scavenging of free radicals and potential modulation of endogenous antioxidant systems.

• Neuroprotection: Attenuation of neuroinflammation and oxidative stress-induced neuronal damage.

Data Presentation: Quantitative Findings

The following tables summarize the available quantitative data from preliminary studies on Ligupurpuroside B and related compounds.

Table 1: Antioxidant Activity of Ligupurpuroside B

Assay Type	Compound	IC50 (µM)	Positive Control	IC50 of Control (µM)
ABTS Radical Scavenging	Ligupurpuroside B	2.68 ± 0.05	L-(+)-Ascorbic Acid	10.06 ± 0.19
ABTS Radical Scavenging	cis-Ligupurpuroside B	4.86 ± 0.06	L-(+)-Ascorbic Acid	10.06 ± 0.19

Data from a study on phenylethanoid and phenylmethanoid glycosides from the leaves of Ligustrum robustum.[1]

Table 2: Anti-inflammatory Effects of Phenolic Components from Ligustrum robustum in LPS-Induced BV2 Microglial Cells

Compound Class	Effect	Measured Mediators
Phenolic Components	Inhibition of secretion	NO, IL-6, TNF-α, IL-1β

Note: While this study demonstrated the anti-inflammatory potential of phenolic components from the source plant of Ligupurpuroside B in a key neuroinflammation model, specific quantitative data for Ligupurpuroside B was not provided in the available abstract.

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of research. The following are representative protocols for key experiments relevant to the study of Ligupurpuroside B's mechanism of action.

Cell Culture and Treatment for Anti-inflammatory Assays

• Cell Line: Murine microglial cells (BV2) are a commonly used and appropriate in vitro model for studying neuroinflammation.

• Culture Conditions: BV2 cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, maintained at 37°C in a humidified atmosphere of 5% CO2.

• Experimental Procedure:

  • Seed BV2 cells in appropriate culture plates (e.g., 96-well for viability assays, 24-well for cytokine analysis).

  • Allow cells to adhere overnight.

  • Pre-treat cells with varying concentrations of Ligupurpuroside B for a specified period (e.g., 1-2 hours).

  • Induce an inflammatory response by adding Lipopolysaccharide (LPS) at a final concentration of, for example, 1 µg/mL.

  • Incubate for a designated time (e.g., 24 hours).

  • Collect cell culture supernatants for cytokine and nitric oxide analysis, and lyse cells for protein or RNA extraction.

Nitric Oxide (NO) Production Assay (Griess Test)

• Principle: This colorimetric assay quantifies nitrite (B80452), a stable breakdown product of NO, in the cell culture supernatant.

• Procedure:

  • Mix equal volumes of cell culture supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at approximately 540 nm using a microplate reader.

  • Calculate the nitrite concentration by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite.

Cytokine Analysis (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

• Procedure:

  • Use commercially available ELISA kits for the specific cytokines of interest.

  • Follow the manufacturer's instructions, which typically involve coating a 96-well plate with a capture antibody, adding the cell culture supernatants, followed by a detection antibody, an enzyme-linked secondary antibody, and a substrate for color development.

  • Measure the absorbance at the appropriate wavelength.

  • Determine cytokine concentrations based on a standard curve.

Western Blot Analysis for Signaling Pathway Proteins

• Principle: This technique is used to detect and quantify the expression and phosphorylation status of key proteins in a signaling pathway (e.g., p-p65, p-IκBα, TLR4).

• Procedure:

  • Lyse the treated cells and determine the protein concentration.

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with primary antibodies specific to the target proteins (e.g., anti-p-p65, anti-p65, anti-TLR4, anti-β-actin).

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.

  • Quantify band intensities and normalize to a loading control like β-actin.

ABTS Radical Scavenging Assay

• Principle: This assay measures the ability of a compound to scavenge the stable 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

• Procedure:

  • Generate the ABTS radical cation by reacting ABTS stock solution with potassium persulfate.

  • Incubate the mixture in the dark at room temperature.

  • Dilute the ABTS radical solution with a suitable buffer to a specific absorbance at 734 nm.

  • Add different concentrations of Ligupurpuroside B to the ABTS radical solution.

  • Measure the decrease in absorbance after a set incubation time.

  • Calculate the percentage of inhibition and determine the IC50 value.

Visualizing Signaling Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the proposed signaling pathway and a general experimental workflow for investigating the anti-inflammatory effects of Ligupurpuroside B.

Caption: Proposed anti-inflammatory mechanism of Ligupurpuroside B via the TLR4/NF-κB signaling pathway.

Caption: General experimental workflow for in vitro anti-inflammatory studies of Ligupurpuroside B.

Conclusion and Future Directions

The preliminary evidence suggests that Ligupurpuroside B is a promising natural compound with potential therapeutic applications stemming from its antioxidant and anti-inflammatory properties. The available data points towards the inhibition of the TLR4/NF-κB signaling pathway as a plausible mechanism for its anti-inflammatory effects. However, to fully elucidate its mechanism of action and validate its therapeutic potential, further in-depth research is required.

Future studies should focus on:

• Conducting comprehensive dose-response studies of Ligupurpuroside B on primary microglia and astrocytes.

• Quantifying the effects of Ligupurpuroside B on the expression and phosphorylation of all key proteins in the TLR4/NF-κB and other relevant inflammatory pathways (e.g., MAPK).

• Investigating the effects of Ligupurpuroside B on microglial polarization (M1 vs. M2 phenotype).

• Utilizing in vivo models of neuroinflammation and neurodegeneration to confirm the in vitro findings and assess the pharmacokinetic and pharmacodynamic properties of Ligupurpuroside B.

• Exploring the potential synergistic effects of Ligupurpuroside B with other therapeutic agents.

This technical guide serves as a starting point for researchers dedicated to advancing our understanding of Ligupurpuroside B and its potential as a novel therapeutic agent.

References

• 1. researchgate.net [researchgate.net]

The Final Step: An In-depth Technical Guide to the Discovery and Characterization of Glycosyltransferases in Ligupurpuroside B Synthesis

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide has been developed to detail the discovery and characterization of the glycosyltransferases instrumental in the synthesis of Ligupurpuroside B, a complex phenylethanoid glycoside. This document is intended for researchers, scientists, and professionals in drug development, providing a deep dive into the biosynthetic pathway and the enzymes that drive it.

Recent breakthroughs have identified three key uridine (B1682114) diphosphate (B83284) (UDP)-dependent glycosyltransferases (UGTs) from Ligustrum robustum: UGT85AF8, UGT79G7, and UGT79A19. These enzymes play a pivotal role in the multi-step glycosylation process that leads to the formation of Ligupurpuroside B. This guide offers a structured overview of the quantitative data, detailed experimental protocols, and visual representations of the synthesis and experimental workflows.

Data Presentation

While specific kinetic data for the glycosyltransferases involved in Ligupurpuroside B synthesis are not publicly available in the reviewed literature, the following tables have been structured to accommodate such quantitative data as it becomes available. These tables are designed for the clear and concise presentation of key enzymatic parameters.

Table 1: Substrate Specificity and Product Formation of Glycosyltransferases in Ligupurpuroside B Synthesis

Enzyme	Substrate	Sugar Donor	Product
UGT85AF8	Tyrosol	UDP-Glucose	Salidroside
UGT79G7	Osmanthuside A	UDP-Rhamnose	Osmanthuside B
UGT79A19	Osmanthuside B	UDP-Rhamnose	Ligupurpuroside B

Table 2: Putative Kinetic Parameters of Glycosyltransferases in Ligupurpuroside B Synthesis

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
UGT85AF8	Tyrosol	-	-	-	-
UGT79G7	Osmanthuside A	-	-	-	-
UGT79A19	Osmanthuside B	-	-	-	-
(Note: Specific values are not available in the public domain and are pending further research.)

Table 3: Predicted Optimal Reaction Conditions for Glycosyltransferases in Ligupurpuroside B Synthesis

Enzyme	Optimal pH	Optimal Temperature (°C)
UGT85AF8	-	-
UGT79G7	-	-
UGT79A19	-	-
(Note: Specific values are not available in the public domain and are pending further research.)

Experimental Protocols

The following protocols are detailed methodologies representative of the key experiments required for the discovery and characterization of glycosyltransferases in Ligupurpuroside B synthesis.

Identification of Candidate Glycosyltransferase Genes from Transcriptome Data

This protocol outlines the process of identifying potential UGT genes from the transcriptome of Ligustrum robustum.

• 1.1. RNA Extraction and Sequencing: Total RNA is extracted from the leaves of Ligustrum robustum using a suitable plant RNA extraction kit. The quality and quantity of the extracted RNA are assessed using a spectrophotometer and agarose (B213101) gel electrophoresis. High-quality RNA is then used for library preparation and transcriptome sequencing using a high-throughput sequencing platform (e.g., Illumina).

• 1.2. De Novo Transcriptome Assembly and Annotation: The raw sequencing reads are filtered to remove low-quality reads and adapters. The clean reads are then assembled de novo to construct a comprehensive transcriptome. The assembled transcripts are functionally annotated by sequence similarity searches against public protein databases (e.g., NCBI non-redundant protein database, Swiss-Prot, and the Kyoto Encyclopedia of Genes and Genomes).

• 1.3. Identification of Candidate UGTs: Candidate UGT genes are identified from the annotated transcriptome based on conserved domains and sequence homology to known plant glycosyltransferases. The identified UGTs are further classified based on phylogenetic analysis with known UGT families.

• 1.4. Co-expression Analysis: To narrow down the list of candidate UGTs, a co-expression analysis is performed. The expression patterns of the candidate UGTs are correlated with the expression of known genes in the phenylethanoid glycoside biosynthesis pathway. Genes with expression patterns that are highly correlated with the pathway genes are selected as strong candidates for functional characterization.

Heterologous Expression and Purification of Recombinant UGTs

This protocol describes the expression of candidate UGTs in a heterologous host and their subsequent purification.

• 2.1. Gene Cloning and Vector Construction: The open reading frames of the candidate UGT genes are amplified by PCR from Ligustrum robustum cDNA. The amplified DNA fragments are then cloned into an E. coli expression vector (e.g., pET-28a(+)) containing a purification tag (e.g., a polyhistidine-tag).

• 2.2. Heterologous Expression in E. coli: The expression vectors are transformed into a suitable E. coli expression strain (e.g., BL21(DE3)). A single colony is used to inoculate a starter culture, which is then used to inoculate a larger volume of culture medium. Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) when the optical density of the culture reaches a specific value. The culture is then incubated at a lower temperature to enhance the production of soluble protein.

• 2.3. Cell Lysis and Protein Purification: The bacterial cells are harvested by centrifugation, resuspended in a lysis buffer, and lysed by sonication. The cell lysate is then centrifuged to separate the soluble fraction containing the recombinant protein from the insoluble debris. The recombinant protein is purified from the soluble fraction using affinity chromatography based on the purification tag (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

• 2.4. Protein Purity and Concentration Determination: The purity of the purified protein is assessed by SDS-PAGE. The concentration of the purified protein is determined using a protein assay kit (e.g., Bradford assay) with a known concentration of bovine serum albumin as a standard.

In Vitro Enzymatic Assays

This protocol details the in vitro characterization of the purified recombinant UGTs.

• 3.1. Standard Reaction Mixture: A standard reaction mixture is prepared containing the purified recombinant UGT, the acceptor substrate (e.g., tyrosol, osmanthuside A, or osmanthuside B), the sugar donor (UDP-glucose or UDP-rhamnose), and a suitable buffer at a specific pH.

• 3.2. Substrate Specificity Assays: To determine the substrate specificity of each UGT, enzymatic assays are performed with a range of potential acceptor substrates and sugar donors. The reactions are incubated for a specific period at a set temperature and then stopped. The reaction products are analyzed by High-Performance Liquid Chromatography (HPLC).

• 3.3. Determination of Optimal pH and Temperature: To determine the optimal reaction conditions, enzymatic assays are performed over a range of pH values and temperatures. The activity of the enzyme at each condition is measured to identify the optimal pH and temperature.

HPLC Analysis and Kinetic Parameter Determination

This protocol describes the use of HPLC to analyze the products of the enzymatic reactions and to determine the kinetic parameters of the UGTs.

• 4.1. HPLC Analysis of Reaction Products: The products of the in vitro enzymatic assays are analyzed by reverse-phase HPLC. The separation of substrates and products is achieved using a C18 column and a gradient elution method with a mobile phase consisting of water (containing a small amount of formic acid) and acetonitrile. The products are detected by their UV absorbance at a specific wavelength. The identity of the products is confirmed by comparing their retention times and mass spectra with those of authentic standards.

• 4.2. Quantification of Product Formation: The amount of product formed in each reaction is quantified by integrating the peak area in the HPLC chromatogram and comparing it to a standard curve generated with known concentrations of the product.

• 4.3. Determination of Kinetic Parameters: To determine the Michaelis-Menten kinetic parameters (Km and Vmax), enzymatic assays are performed with varying concentrations of the acceptor substrate while keeping the concentration of the sugar donor constant at a saturating level. The initial reaction velocities are plotted against the substrate concentrations, and the data are fitted to the Michaelis-Menten equation using non-linear regression analysis. The turnover number (kcat) and the catalytic efficiency (kcat/Km) are then calculated from the Vmax value.

Mandatory Visualization

The following diagrams, generated using the DOT language, visualize the Ligupurpuroside B synthesis pathway and the experimental workflow for the characterization of the involved glycosyltransferases.

Caption: Biosynthetic pathway of Ligupurpuroside B.

Caption: Experimental workflow for UGT characterization.

An In-depth Technical Guide to the Water Solubility and Stability of Ligupurpuroside B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the water solubility and stability of Ligupurpuroside B, a phenylethanoid glycoside with recognized antioxidant properties. Due to the limited availability of direct quantitative data for Ligupurpuroside B, this guide incorporates data from closely related and structurally similar phenylethanoid glycosides (PhGs), such as acteoside (verbascoside), to provide a robust framework for researchers.

Water Solubility of Ligupurpuroside B and Related Phenylethanoid Glycosides

Table 1: Aqueous Solubility of Verbascoside (B1683046) (Acteoside)

Solvent System	Approximate Solubility	Reference
Phosphate-Buffered Saline (PBS, pH 7.2)	~ 10 mg/mL	[6]
Water	≥ 100 mg/mL	[7]

Stability Profile of Ligupurpuroside B and Related Phenylethanoid Glycosides

The stability of Ligupurpuroside B is a critical factor for its handling, formulation, and therapeutic efficacy. As with solubility, detailed stability studies on Ligupurpuroside B are scarce. However, research on the stability of other phenylethanoid glycosides offers significant insights into its potential degradation pathways and kinetics under various stress conditions.

Factors Influencing Stability

The degradation of phenylethanoid glycosides generally follows first-order reaction kinetics. The primary factors affecting their stability are temperature, pH, and light exposure.

Table 2: Stability of Phenylethanoid Glycosides under Various Conditions

Stress Condition	Observation	Kinetic Data (for Acteoside)	Potential Degradation Products
Temperature	Degradation accelerates with increasing temperature.	Rate constant (k) ranges from 4.3 to 203.4 × 10⁻³ day⁻¹	Hydrolysis of glycosidic bonds, isomerization.
pH	Degradation increases with an elevation in pH values (more stable in acidic conditions).	-	Hydrolysis of ester and glycosidic linkages.
Light Exposure	Degradation is accelerated upon exposure to light.	-	Photodegradation products (e.g., lumibetametasone dipropionate for a different compound class).
Oxidation	Susceptible to oxidative degradation.	-	Oxidized derivatives.

Potential Degradation Products

Forced degradation studies on related phenylethanoid glycosides, such as acteoside and salidroside, have identified several degradation products. These are primarily the result of the hydrolysis of ester and glycosidic bonds.

Table 3: Identified Degradation Products of Related Phenylethanoid Glycosides

Parent Compound	Degradation Product
Acteoside	Verbasoside, Caffeic Acid, Isoacteoside
Salidroside	Tyrosol

Experimental Protocols

This section outlines detailed methodologies for determining the solubility and stability of Ligupurpuroside B, based on established protocols for phenylethanoid glycosides.

Aqueous Solubility Determination

Objective: To quantify the equilibrium solubility of Ligupurpuroside B in water.

Methodology: Shake-Flask Method

• Preparation of Supersaturated Solution: Add an excess amount of Ligupurpuroside B to a known volume of purified water (e.g., Milli-Q) in a sealed, inert container (e.g., glass vial).

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A shaking incubator is recommended.

• Phase Separation: Centrifuge the suspension at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid.

• Sample Collection and Dilution: Carefully collect an aliquot of the clear supernatant and dilute it with a suitable solvent (e.g., mobile phase for HPLC analysis) to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated stability-indicating HPLC-UV method (as described in section 3.3).

• Calculation: Determine the concentration of Ligupurpuroside B in the original supernatant by accounting for the dilution factor. The result is expressed in mg/mL or mol/L.

Caption: Workflow for Aqueous Solubility Determination.

Forced Degradation Studies

Objective: To identify potential degradation products and degradation pathways of Ligupurpuroside B under various stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of Ligupurpuroside B in a suitable solvent (e.g., methanol (B129727) or water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl and heat at a controlled temperature (e.g., 60-80 °C) for a defined period.

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at room temperature or slightly elevated temperature for a defined period.

  • Oxidative Degradation: Treat the stock solution with 3-30% hydrogen peroxide (H₂O₂) at room temperature.

  • Thermal Degradation: Heat the solid powder or a solution of Ligupurpuroside B at a high temperature (e.g., 80 °C) in a controlled oven.

  • Photostability: Expose the solid powder or a solution to UV and visible light in a photostability chamber, following ICH Q1B guidelines.

• Sample Neutralization and Dilution: At specified time points, withdraw samples. Neutralize the acidic and basic samples and dilute all samples to an appropriate concentration for analysis.

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method coupled with a mass spectrometer (LC-MS) to separate and identify the degradation products.

Caption: Workflow for Forced Degradation Studies.

Stability-Indicating HPLC Method

Objective: To develop and validate an HPLC method capable of separating Ligupurpuroside B from its degradation products and impurities.

Example Chromatographic Conditions (based on methods for PhGs):

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A linear gradient starting with a low percentage of Mobile Phase B, gradually increasing to elute more hydrophobic compounds.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detector at a wavelength of 330 nm (characteristic for the feruloyl or caffeoyl moiety in many PhGs).

• Injection Volume: 10 µL.

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Signaling Pathways Modulated by Related Phenylethanoid Glycosides

While direct studies on the signaling pathways modulated by Ligupurpuroside B are limited, extensive research on structurally similar PhGs like acteoside and verbascoside has elucidated their mechanisms of action, particularly in anti-inflammatory and neuroprotective contexts. These pathways are likely relevant to Ligupurpuroside B's biological activity.

Anti-Inflammatory Signaling Pathways

Phenylethanoid glycosides have been shown to exert anti-inflammatory effects by modulating key signaling pathways such as NF-κB and JAK/STAT.

• NF-κB Pathway: PhGs can inhibit the activation of the NF-κB pathway, a central regulator of inflammation.[8] They can prevent the phosphorylation and degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB. This leads to a downregulation of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[9]

• JAK/STAT Pathway: Acteoside has been demonstrated to inhibit the JAK/STAT signaling pathway, which is also crucial for inflammatory responses.[10][11] By suppressing this pathway, it can reduce the production of inflammatory mediators.

Caption: Anti-inflammatory Signaling Pathways Modulated by PhGs.

Neuroprotective Signaling Pathway (Nrf2/ARE)

The neuroprotective effects of PhGs are often attributed to their potent antioxidant activity, which is mediated through the activation of the Nrf2/ARE (Nuclear factor erythroid 2-related factor 2/Antioxidant Response Element) pathway.[3][12][13]

• Mechanism: Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. PhGs can promote the dissociation of Nrf2 from Keap1, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 binds to the ARE, leading to the transcription of a battery of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).

Caption: Neuroprotective Nrf2/ARE Signaling Pathway.

Conclusion

Ligupurpuroside B is a water-soluble phenylethanoid glycoside with significant therapeutic potential, largely attributed to its antioxidant and anti-inflammatory properties. While specific quantitative data on its solubility and stability are still emerging, a comprehensive understanding can be derived from studies on closely related compounds. This guide provides a foundational framework for researchers and drug development professionals working with Ligupurpuroside B, offering detailed experimental protocols and insights into its likely stability profile and mechanisms of action. Further research is warranted to establish the precise physicochemical properties of Ligupurpuroside B to facilitate its development as a therapeutic agent.

References

• 1. Verbascoside: A neuroprotective phenylethanoid glycosides with anti-depressive properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Verbascoside down-regulates some pro-inflammatory signal transduction pathways by increasing the activity of tyrosine phosphatase SHP-1 in the U937 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. glpbio.com [glpbio.com]
• 5. Ligupurpuroside B | CAS:147396-02-9 | Manufacturer ChemFaces [chemfaces.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Anti-inflammatory effects of flavonoids and phenylethanoid glycosides from Hosta plantaginea flowers in LPS-stimulated RAW 264.7 macrophages through inhibition of the NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. Acteoside inhibits inflammatory response via JAK/STAT signaling pathway in osteoarthritic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Acteoside protects against 6-OHDA-induced dopaminergic neuron damage via Nrf2-ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Neuroprotective Effects of Four Phenylethanoid Glycosides on H₂O₂-Induced Apoptosis on PC12 Cells via the Nrf2/ARE Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Metabolism and Pharmacokinetics of Ligupurpuroside B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the in vivo metabolism and pharmacokinetics of Ligupurpuroside B is limited in publicly available scientific literature. This guide provides a comprehensive overview based on existing knowledge of its biosynthesis and the well-documented metabolic and pharmacokinetic profiles of structurally similar phenylethanoid glycosides (PhGs), such as verbascoside (B1683046) (acteoside) and echinacoside (B191147). The information presented herein is intended to serve as a foundational resource to inform future research and drug development efforts.

Introduction to Ligupurpuroside B

Ligupurpuroside B is a complex acylated phenolic glycoside. Like other PhGs, it is characterized by a central glucose moiety to which a phenylethanol and a hydroxycinnamic acid derivative are attached. These compounds are known for a wide range of biological activities, making them subjects of interest for pharmaceutical research. Understanding the metabolic fate and pharmacokinetic profile of Ligupurpuroside B is crucial for evaluating its potential as a therapeutic agent.

Inferred Metabolic Pathways of Phenylethanoid Glycosides

The metabolism of PhGs is complex and primarily occurs in the intestine and liver. The metabolic pathways generally involve two phases. Phase I reactions introduce or expose functional groups, while Phase II reactions involve conjugation of these groups with endogenous molecules to increase water solubility and facilitate excretion.

Based on studies of verbascoside and echinacoside, the metabolism of Ligupurpuroside B is likely to involve the following key transformations:

• Deglycosylation: The initial and a major metabolic step is the removal of sugar moieties (rhamnose, glucose) by intestinal microflora and enzymes. This results in the formation of aglycones and smaller glycoside metabolites.

• Hydrolysis: The ester linkage connecting the hydroxycinnamic acid moiety to the glucose core is susceptible to hydrolysis.

• Methylation: The catechol groups (ortho-dihydroxybenzene) present in the structure are often subject to methylation by catechol-O-methyltransferase (COMT).

• Glucuronidation and Sulfation: The hydroxyl groups of the parent compound and its metabolites are conjugated with glucuronic acid (by UDP-glucuronosyltransferases, UGTs) and sulfate (B86663) groups (by sulfotransferases, SULTs). These conjugation reactions significantly increase the polarity of the molecules, preparing them for excretion.

A proposed metabolic pathway for a typical phenylethanoid glycoside is illustrated below.

Caption: Inferred Metabolic Pathway of a Phenylethanoid Glycoside.

Pharmacokinetic Profile of Structurally Similar Phenylethanoid Glycosides

The pharmacokinetic properties of PhGs like verbascoside and echinacoside are generally characterized by poor oral bioavailability.[1][2] This is attributed to their high molecular weight, polarity, and extensive metabolism in the gastrointestinal tract and liver.[3]

Absorption

Following oral administration, PhGs are absorbed from the gastrointestinal tract. However, the absorption is often incomplete. Studies on verbascoside have shown rapid absorption with time to maximum plasma concentration (Tmax) values typically under 30 minutes in rats.[1][4]

Distribution

Once absorbed, PhGs and their metabolites are distributed to various tissues. Verbascoside has been found to distribute extensively and rapidly into most tissues, including the brain.[2] The plasma protein binding of verbascoside in rats is approximately 60%.[2]

Metabolism

As detailed in Section 2, PhGs undergo significant metabolism. The parent compounds are often present in the circulation at very low concentrations, with the majority of the circulating compounds being metabolites.[5]

Excretion

The metabolites of PhGs are primarily excreted in urine, feces, and bile.[3][5]

Quantitative Pharmacokinetic Data

The following tables summarize the pharmacokinetic parameters of verbascoside (acteoside) and echinacoside from preclinical studies. These values can provide an estimate for the expected pharmacokinetic behavior of Ligupurpuroside B.

Table 1: Pharmacokinetic Parameters of Verbascoside (Acteoside) in Rats

Dosage and Route	Cmax (ng/mL)	Tmax (min)	AUC (µg·h/L)	T½ (min)	Bioavailability (%)	Reference
100 mg/kg (oral)	130	13.3	187.1	92.1	~1	[1]
3 mg/kg (IV)	48,600	-	-	10.7	-	[1]
40 mg/kg (oral)	312.54 ± 44.43	17.4	-	63	~1	[2][4]

Table 2: Pharmacokinetic Parameters of Verbascoside (Acteoside) in Beagle Dogs

Dosage and Route	Cmax (µg/mL)	Tmax (min)	AUC (mg·min/L)	T½ (min)	Bioavailability (%)	Reference
10 mg/kg (oral)	0.42	-	47.28	-	~4	[1]
20 mg/kg (oral)	0.72	-	87.86	-	~4	[1]
40 mg/kg (oral)	1.44	-	183.14	-	~4	[1]

Table 3: Pharmacokinetic Parameters of Echinacoside in Rats

Dosage and Route	Cmax (ng/mL)	Tmax (min)	AUC (ng·h/mL)	T½ (h)	Bioavailability (%)	Reference
100 mg/kg (oral)	61.2 ± 29.8	15	88.5 ± 36.4	2.6 ± 0.5	0.83	[6]

Experimental Protocols for In Vivo Metabolism and Pharmacokinetic Studies

A typical workflow for investigating the in vivo metabolism and pharmacokinetics of a compound like Ligupurpuroside B is outlined below.

Caption: Experimental Workflow for Pharmacokinetic and Metabolism Studies.

Animal Models and Administration

• Species: Sprague-Dawley rats are commonly used for initial pharmacokinetic and metabolism studies. Beagle dogs can be used for non-rodent studies.

• Administration: The compound is typically administered orally (gavage) to assess oral bioavailability and intravenously (bolus or infusion) to determine clearance and volume of distribution.

Sample Collection

• Blood: Blood samples are collected at predetermined time points post-dosing via methods like tail vein or jugular vein cannulation. Plasma is separated by centrifugation.

• Urine and Feces: Animals are housed in metabolic cages for the collection of urine and feces over a specified period (e.g., 24 or 48 hours).

• Bile: For detailed biliary excretion studies, the bile duct can be cannulated for direct collection of bile.

• Tissues: At the end of the study, various tissues can be harvested to assess tissue distribution.

Bioanalytical Method

• Technique: High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS or UPLC-MS/MS) is the standard method for the quantification of the parent drug and its metabolites in biological matrices.[5]

• Sample Preparation: Biological samples typically require extraction to remove proteins and other interfering substances. Common techniques include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Data Analysis

• Pharmacokinetic Analysis: Plasma concentration-time data is analyzed using non-compartmental or compartmental modeling software (e.g., WinNonlin) to determine key pharmacokinetic parameters.

• Metabolite Identification: High-resolution mass spectrometry (e.g., Q-TOF MS) is used to identify potential metabolites based on their mass-to-charge ratio and fragmentation patterns.

Conclusion and Future Directions

While direct experimental data for Ligupurpuroside B is lacking, the extensive research on structurally related phenylethanoid glycosides provides a strong basis for predicting its metabolic and pharmacokinetic properties. It is anticipated that Ligupurpuroside B will exhibit low oral bioavailability due to extensive first-pass metabolism, primarily involving deglycosylation and conjugation reactions.

Future research should focus on conducting dedicated in vivo studies on Ligupurpuroside B to confirm these hypotheses. A thorough characterization of its metabolic profile and pharmacokinetic parameters will be essential for any further development of this compound as a potential therapeutic agent. Such studies will provide the necessary data to establish dose-response relationships, assess potential drug-drug interactions, and design appropriate formulations to enhance its bioavailability.

References

• 1. The pharmacokinetic property and pharmacological activity of acteoside: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics, Biodistribution, Excretion and Plasma Protein Binding Studies of Acteoside in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Research Progress and Trends of Phenylethanoid Glycoside Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Drug Research / Abstract [thieme-connect.com]
• 5. Systematic characterization of the metabolites of echinacoside and acteoside from Cistanche tubulosa in rat plasma, bile, urine and feces based on UPLC-ESI-Q-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Echinacoside, an Inestimable Natural Product in Treatment of Neurological and other Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Screening of Trypsin Inhibitors Using Ligupurpuroside B as a Reference Compound

Introduction

Trypsin, a serine protease found in the digestive system, plays a crucial role in protein digestion by hydrolyzing peptide bonds.[1] Dysregulation of trypsin activity is implicated in various pathological conditions, including pancreatitis, inflammation, and certain cancers.[2][3] Consequently, the identification and characterization of trypsin inhibitors are of significant interest in drug discovery and development. Ligupurpuroside B, a water-soluble polyphenolic compound, has been identified as an inhibitor of trypsin.[4] This document provides a detailed protocol for a trypsin inhibition assay using Ligupurpuroside B as a reference inhibitor. The assay is suitable for high-throughput screening of potential trypsin inhibitors.

Principle of the Assay

The assay is based on the ability of trypsin to hydrolyze a chromogenic substrate, Nα-Benzoyl-DL-arginine 4-nitroanilide hydrochloride (BAPNA), to produce a yellow-colored product, p-nitroaniline.[5][6][7] The rate of p-nitroaniline formation is directly proportional to the trypsin activity and can be monitored spectrophotometrically by measuring the absorbance at 410 nm.[5][8] In the presence of an inhibitor, the rate of BAPNA hydrolysis is reduced, leading to a decrease in the absorbance signal. The inhibitory activity of a test compound is quantified by comparing the rate of the reaction in the presence and absence of the compound.

Experimental Protocol

Materials and Reagents

• Trypsin (from bovine pancreas)

• Ligupurpuroside B

• Nα-Benzoyl-DL-arginine 4-nitroanilide hydrochloride (BAPNA)

• Tris-HCl buffer (50 mM, pH 8.2, containing 20 mM CaCl2)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

• Microplate reader

Preparation of Solutions

• Tris-HCl Buffer (50 mM, pH 8.2, 20 mM CaCl2): Dissolve appropriate amounts of Tris base and CaCl2 in deionized water, adjust the pH to 8.2 with HCl, and bring to the final volume.

• Trypsin Stock Solution (1 mg/mL): Dissolve trypsin in cold 1 mM HCl. Store in aliquots at -20°C.

• Working Trypsin Solution: Dilute the trypsin stock solution with Tris-HCl buffer to the desired final concentration (e.g., 50 µg/mL). Prepare fresh before each experiment.

• BAPNA Stock Solution (10 mM): Dissolve BAPNA in DMSO.

• Working BAPNA Solution: Dilute the BAPNA stock solution with Tris-HCl buffer to the desired final concentration (e.g., 1 mM). Prepare fresh before each use and protect from light.

• Ligupurpuroside B Stock Solution (10 mM): Dissolve Ligupurpuroside B in DMSO.

• Working Ligupurpuroside B Solutions: Prepare a series of dilutions of the Ligupurpuroside B stock solution in Tris-HCl buffer to obtain the desired final concentrations for the assay.

Assay Procedure

• Assay Plate Setup:

  • Add 20 µL of Tris-HCl buffer to the blank wells.

  • Add 20 µL of the appropriate concentration of Ligupurpuroside B working solution to the inhibitor wells.

  • Add 20 µL of Tris-HCl buffer (or DMSO in the same final concentration as the inhibitor solvent) to the control (no inhibitor) wells.

• Enzyme Addition: Add 100 µL of the working trypsin solution to all wells except the blank wells.

• Pre-incubation: Mix gently and pre-incubate the plate at 37°C for 10 minutes.

• Substrate Addition and Reaction Initiation: Add 80 µL of the working BAPNA solution to all wells to initiate the reaction.

• Kinetic Measurement: Immediately place the microplate in a microplate reader pre-heated to 37°C. Measure the absorbance at 410 nm every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance versus time curve (ΔA410/min).

  • Calculate the percentage of inhibition for each concentration of Ligupurpuroside B using the following formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100 Where:

    • V_control is the rate of reaction in the absence of the inhibitor.

    • V_inhibitor is the rate of reaction in the presence of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Data Presentation

Table 1: Inhibition of Trypsin Activity by Ligupurpuroside B

Ligupurpuroside B Concentration (µM)	Absorbance Change (ΔA410/min)	% Inhibition
0 (Control)	0.150	0
10	0.125	16.7
25	0.098	34.7
50	0.076	49.3
75	0.055	63.3
100	0.040	73.3
200	0.021	86.0

Note: The data presented in this table are representative and may vary depending on the specific experimental conditions.

Visualizations

Caption: Experimental workflow for the trypsin inhibition assay.

Caption: Mechanism of trypsin inhibition by Ligupurpuroside B.

References

• 1. Trypsin - Wikipedia [en.wikipedia.org]
• 2. [PDF] In vitro trypsin inhibitory activities of some plant and fruit extracts and chemical compounds | Semantic Scholar [semanticscholar.org]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Trypsin inhibition by Ligupurpuroside B as studied using spectroscopic, CD, and molecular docking techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A simple and specific determination of trypsin in human duodenal juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Improvement of the Enzyme Performance of Trypsin via Adsorption in Mesoporous Silica SBA-15: Hydrolysis of BAPNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. homework.study.com [homework.study.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Molecular Docking Simulation of Ligupurpuroside B with Target Proteins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the molecular docking simulation of Ligupurpuroside B, a bioactive compound with known antioxidant and anti-inflammatory properties, against key protein targets. The provided protocols offer a step-by-step methodology for in silico analysis, enabling the exploration of its therapeutic potential.

Introduction to Ligupurpuroside B and its Therapeutic Potential

Ligupurpuroside B is a phenylethanoid glycoside that has been identified in various plant species. Pre-clinical studies have suggested its involvement in several biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Molecular docking is a powerful computational technique used to predict the binding affinity and interaction patterns between a ligand, such as Ligupurpuroside B, and a target protein at the molecular level.[1] This approach is instrumental in drug discovery for identifying potential therapeutic targets and understanding the mechanism of action of bioactive compounds.

Potential Protein Targets for Ligupurpuroside B

Based on its known biological activities, several key proteins have been identified as potential targets for Ligupurpuroside B. These include proteins involved in inflammation and oxidative stress pathways.

Table 1: Potential Therapeutic Target Proteins for Ligupurpuroside B

Target Protein	Function & Biological Pathway	Rationale for Targeting
Trypsin	A serine protease involved in digestion. Inhibition can have implications in various physiological processes.	Investigated as a model protein to understand binding interactions of Ligupurpuroside B.[1]
Lipase	An enzyme responsible for the breakdown of fats.	Studied to understand the interaction mechanism and potential inhibitory effects of Ligupurpuroside B.
Cyclooxygenase-2 (COX-2)	A key enzyme in the inflammatory pathway, responsible for the synthesis of prostaglandins.[2][3]	Inhibition of COX-2 is a common strategy for anti-inflammatory drugs.
Tumor Necrosis Factor-alpha (TNF-α)	A pro-inflammatory cytokine central to systemic inflammation.[4][5][6]	Blocking TNF-α is an effective therapeutic approach for various inflammatory diseases.
Interleukin-6 (IL-6)	A cytokine that plays a critical role in inflammation and the immune response.[7][8][9][10]	Inhibition of IL-6 signaling is a therapeutic strategy for inflammatory conditions.
Kelch-like ECH-associated protein 1 (Keap1)	A repressor protein that regulates the Nrf2-mediated antioxidant response.[11][12][13][14][15]	Inhibition of the Keap1-Nrf2 interaction activates the antioxidant response, a desirable effect for combating oxidative stress-related diseases.[11][14]

Quantitative Data from Molecular Docking Studies

The following table summarizes existing quantitative data from molecular docking and biophysical studies of Ligupurpuroside B with its target proteins.

Table 2: Summary of Quantitative Docking and Interaction Data for Ligupurpuroside B

Target Protein	Ligand	Method	Binding Affinity / Constant	Thermodynamic Parameters (ΔG, ΔH, ΔS)	Interacting Residues	Reference
Trypsin	Ligupurpuroside B	Fluorescence Spectroscopy & Molecular Docking	K_a = 1.6251 × 10⁴ L·mol⁻¹ (at 298 K)	ΔG = -23.77 kJ·mol⁻¹, ΔH = -5.65 kJ·mol⁻¹, ΔS = 60.81 J·mol⁻¹·K⁻¹	Trp215, Tyr228	[1]
Lipase	Ligupurpuroside B	Fluorescence Spectroscopy & Molecular Docking	K_a = 1.45 × 10⁴ L·mol⁻¹ (at 298 K)	ΔG = -23.72 kJ·mol⁻¹, ΔH = -12.14 kJ·mol⁻¹, ΔS = 38.86 J·mol⁻¹·K⁻¹	Trp, Tyr residues

Experimental Protocols

Protocol 1: Molecular Docking of Ligupurpuroside B with Target Proteins using AutoDock Vina

This protocol provides a generalized workflow for performing molecular docking of Ligupurpuroside B with its potential target proteins using AutoDock Vina, a widely used and effective docking software.

1. Preparation of the Target Protein Structure

a. Obtain Protein Structure: Download the 3D crystal structure of the target protein (e.g., COX-2, TNF-α, IL-6, Keap1) from the Protein Data Bank (PDB) (--INVALID-LINK--). Select a high-resolution structure, preferably complexed with a known inhibitor to identify the binding site.

b. Prepare the Receptor: i. Remove water molecules and any co-crystallized ligands or ions from the PDB file using molecular visualization software such as PyMOL or Chimera. ii. Add polar hydrogen atoms to the protein. iii. Assign partial charges (e.g., Gasteiger charges). iv. Save the prepared protein structure in PDBQT format, which is required by AutoDock Vina.

2. Preparation of the Ligand (Ligupurpuroside B)

a. Obtain Ligand Structure: Obtain the 3D structure of Ligupurpuroside B. This can be done by downloading from a chemical database like PubChem or by drawing the 2D structure and converting it to 3D using software like ChemDraw or Marvin Sketch.

b. Ligand Optimization: i. Perform energy minimization of the ligand structure using a force field (e.g., MMFF94). ii. Assign partial charges and define the rotatable bonds. iii. Save the prepared ligand structure in PDBQT format.

3. Molecular Docking Simulation with AutoDock Vina

a. Define the Grid Box: i. Identify the active site of the target protein. If a co-crystallized ligand was present in the original PDB file, the grid box should be centered on this ligand's binding pocket. ii. Define the dimensions of the grid box to encompass the entire binding site, typically with a spacing of 1 Å. The size of the box will vary depending on the target protein's active site. For example, a box of 60 x 60 x 60 Å is often a good starting point.

b. Configure AutoDock Vina: i. Create a configuration file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand PDBQT files, the center and dimensions of the grid box, and the output file name. ii. Set the exhaustiveness parameter, which controls the thoroughness of the search. A value of 8 is the default, but higher values can increase the accuracy of the prediction at the cost of longer computation time.

c. Run the Docking Simulation: i. Execute AutoDock Vina from the command line, providing the configuration file as input. ii. The program will generate an output PDBQT file containing the predicted binding poses of Ligupurpuroside B ranked by their binding affinities (in kcal/mol).

4. Analysis of Docking Results

a. Binding Affinity: The binding affinity, reported as a negative value in kcal/mol, indicates the strength of the interaction. More negative values suggest a more favorable binding.

b. Interaction Analysis: i. Visualize the docked poses using molecular visualization software (PyMOL, Chimera, or Discovery Studio). ii. Analyze the interactions between Ligupurpuroside B and the amino acid residues of the target protein. Identify key interactions such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking. iii. The 2D interaction diagrams can be generated to clearly depict these interactions.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the potential signaling pathways modulated by Ligupurpuroside B and a typical workflow for molecular docking.

References

• 1. Trypsin inhibition by Ligupurpuroside B as studied using spectroscopic, CD, and molecular docking techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular docking analysis of doronine derivatives with human COX-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In silico molecular docking of cyclooxygenase (COX-2), ADME-toxicity and in vitro evaluation of antioxidant and anti-inflammatory activities of marine macro algae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. publications.aston.ac.uk [publications.aston.ac.uk]
• 5. chemrxiv.org [chemrxiv.org]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. Identification of small molecules as potential inhibitors of interleukin 6: a multi-computational investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jchr.org [jchr.org]
• 10. Network pharmacology and molecular docking identified IL-6 as a critical target of Qing Yan He Ji against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of Keap1−Nrf2 small−molecule inhibitors from phytochemicals based on molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Modulation of NRF2/KEAP1-Mediated Oxidative Stress for Cancer Treatment by Natural Products Using Pharmacophore-Based Screening, Molecular Docking, and Molecular Dynamics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nrf2 activation through the inhibition of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Molecular dynamics, quantum mechanics and docking studies of some Keap1 inhibitors – An insight into the atomistic mechanisms of their antioxidant potential - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Elucidating Ligupurpuroside B-Protein Interactions Using Circular Dichroism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligupurpuroside B, a phenylpropanoid glycoside, has garnered interest for its potential therapeutic properties. Understanding its mechanism of action often involves characterizing its interactions with protein targets. Circular Dichroism (CD) spectroscopy is a powerful biophysical technique for investigating the conformational changes in proteins upon ligand binding. This document provides detailed application notes and protocols for utilizing CD to study the interaction between Ligupurpuroside B and a model protein, trypsin.

Circular dichroism spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules.[1] Proteins, possessing chiral secondary and tertiary structures, exhibit characteristic CD spectra.[2] Ligand binding events that alter a protein's conformation can be readily detected as changes in its CD spectrum, providing insights into the binding mechanism and its impact on protein structure.[3]

Principle of the Method

The far-UV region (190-250 nm) of a CD spectrum is sensitive to the protein's secondary structure (α-helix, β-sheet, turns, and random coil).[2] Changes in this region upon titration with Ligupurpuroside B indicate alterations in the protein's backbone conformation. The near-UV region (250-350 nm) provides information about the tertiary structure, specifically the environment of aromatic amino acid residues (tryptophan, tyrosine, and phenylalanine).[3] Perturbations in the near-UV spectrum can signify changes in the local environment of these residues upon ligand binding. By monitoring these spectral changes, one can infer binding, determine binding constants, and characterize the conformational adjustments induced by Ligupurpuroside B.

Featured Application: Ligupurpuroside B Interaction with Trypsin

A published study by Zhang et al. (2019) investigated the interaction between Ligupurpuroside B and trypsin, a serine protease.[4] Their work demonstrated that Ligupurpuroside B binds to trypsin and inhibits its enzymatic activity. Circular dichroism results from this study revealed that the binding of Ligupurpuroside B induced conformational changes in trypsin.[4] While the original paper qualitatively describes these changes, the following sections provide a detailed protocol and data presentation format that can be used to quantitatively assess such interactions.

Data Presentation

Quantitative analysis of CD spectra can provide the percentage of different secondary structural elements. The following table is a representative example of how to present such data, showing the conformational changes in a protein upon binding to a polyphenol.

Secondary Structure	Protein Alone (%)	Protein + Ligupurpuroside B (%)	Change (%)
α-Helix	25.3	22.1	-3.2
β-Sheet	35.8	40.2	+4.4
β-Turn	15.1	14.5	-0.6
Random Coil	23.8	23.2	-0.6

Note: This data is illustrative and based on typical changes observed in polyphenol-protein interactions. For specific values for the Ligupurpuroside B-trypsin interaction, experimental determination is required.

The binding constant (Ka) for the Ligupurpuroside B-trypsin interaction has been determined by fluorescence spectroscopy at different temperatures.[4]

Temperature (K)	Binding Constant (Ka) (L mol-1)
288	1.7841 × 104
298	1.6251 × 104
308	1.5483 × 104

Experimental Protocols

This section provides a detailed methodology for studying the interaction between Ligupurpuroside B and a target protein like trypsin using circular dichroism.

Materials and Reagents

• Target Protein (e.g., Trypsin): Highly purified, lyophilized powder.

• Ligupurpuroside B: High-purity standard.

• Buffer: Phosphate buffer (e.g., 20 mM sodium phosphate, pH 7.4) is a common choice. The buffer should be transparent in the far-UV region and should not interact with the protein or ligand.

• Deionized Water: High-purity, filtered (0.22 µm).

• Nitrogen Gas: High-purity, for purging the CD instrument.

Equipment

• Circular Dichroism Spectrometer: Capable of measurements in the far-UV and near-UV regions.

• Quartz Cuvettes: High-quality, with a path length appropriate for the wavelength range (e.g., 0.1 cm for far-UV, 1 cm for near-UV).

• Micropipettes: Calibrated for accurate liquid handling.

• pH Meter: For buffer preparation.

• UV-Vis Spectrophotometer: For accurate concentration determination of the protein and ligand.

Experimental Workflow Diagram

Caption: Experimental workflow for studying Ligupurpuroside B-protein interaction using CD.

Step-by-Step Protocol

1. Sample Preparation

• Buffer Preparation: Prepare the desired buffer (e.g., 20 mM sodium phosphate, pH 7.4). Filter the buffer through a 0.22 µm filter to remove any particulate matter.

• Protein Stock Solution: Dissolve the protein (e.g., trypsin) in the buffer to a concentration of approximately 1 mg/mL. Determine the exact concentration using a UV-Vis spectrophotometer and the protein's extinction coefficient. For CD measurements, a typical final concentration is around 0.1-0.2 mg/mL.

• Ligand Stock Solution: Prepare a stock solution of Ligupurpuroside B in the same buffer. The concentration should be significantly higher than the protein concentration to allow for titration without significant dilution of the protein.

2. CD Instrument Setup

• Purging: Purge the CD spectrometer with high-purity nitrogen gas for at least 30 minutes before use to remove oxygen, which absorbs strongly in the far-UV region.

• Instrument Parameters (Far-UV):

  • Wavelength Range: 190-250 nm

  • Path Length: 0.1 cm

  • Bandwidth: 1.0 nm

  • Scan Speed: 50 nm/min

  • Data Pitch: 0.5 nm

  • Accumulations: 3-5 scans (to improve signal-to-noise ratio)

  • Temperature: 25 °C (or desired temperature)

• Instrument Parameters (Near-UV):

  • Wavelength Range: 250-350 nm

  • Path Length: 1 cm

  • Bandwidth: 1.0 nm

  • Scan Speed: 50 nm/min

  • Data Pitch: 0.5 nm

  • Accumulations: 3-5 scans

  • Temperature: 25 °C (or desired temperature)

3. Data Acquisition

• Baseline Correction: Record a baseline spectrum of the buffer in the appropriate cuvette. This will be subtracted from all subsequent sample spectra.

• Protein Spectrum: Record the CD spectrum of the protein solution at the desired concentration.

• Titration: Add small aliquots of the Ligupurpuroside B stock solution to the protein solution in the cuvette. After each addition, mix gently and allow the solution to equilibrate for a few minutes before recording the CD spectrum. Repeat this process until the desired final ligand concentration is reached or until the spectral changes saturate.

4. Data Analysis

• Baseline Subtraction: Subtract the buffer baseline from each of the recorded spectra (protein alone and protein-ligand mixtures).

• Conversion to Molar Ellipticity: Convert the raw CD data (in millidegrees) to molar ellipticity ([θ]) using the following equation: [θ] = (θ * 100 * M) / (c * l * N) where:

  • θ is the observed ellipticity in degrees

  • M is the mean residue weight of the protein ( g/mol )

  • c is the protein concentration in mg/mL

  • l is the path length in cm

  • N is the number of amino acid residues

• Secondary Structure Estimation: Use deconvolution software (e.g., K2D2, CONTIN, SELCON3) to analyze the far-UV CD spectra and estimate the percentage of α-helix, β-sheet, and other secondary structures.

• Binding Constant Determination (Optional): If the spectral changes are significant and follow a binding isotherm, the binding constant (Ka) can be determined by fitting the change in molar ellipticity at a specific wavelength as a function of the ligand concentration to a suitable binding model (e.g., one-site binding).

Potential Impact on Signaling Pathways

Trypsin is known to activate Protease-Activated Receptor 2 (PAR2), a G protein-coupled receptor involved in various physiological and pathological processes, including inflammation and pain.[5] Activation of PAR2 can trigger downstream signaling cascades, such as the Extracellular signal-Regulated Kinase (ERK) pathway.[6] By inhibiting trypsin, Ligupurpuroside B could potentially modulate these signaling pathways.

Trypsin-PAR2 Signaling Pathway

Caption: Inhibition of the Trypsin-PAR2 signaling pathway by Ligupurpuroside B.

Trypsin-Induced ERK Signaling Pathway

Caption: Potential modulation of the ERK signaling pathway by Ligupurpuroside B via trypsin inhibition.

Conclusion

Circular dichroism is a valuable and accessible technique for characterizing the interaction of small molecules like Ligupurpuroside B with their protein targets. It provides crucial information on whether the ligand induces conformational changes in the protein and allows for the quantitative analysis of these changes. By combining CD with enzymatic assays and other biophysical methods, a comprehensive understanding of the binding mechanism can be achieved. Furthermore, elucidating the impact of such interactions on cellular signaling pathways is a critical step in the development of novel therapeutic agents.

References

• 1. Promiscuity in Polyphenol–Protein Interactions—Monitoring Protein Conformational Change upon Polyphenol–Protein Binding by Nano-Differential Fluorimetry (Nano-DSF) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Circular Dichroism (CD) Analyses of Protein-Protein Interactions | Springer Nature Experiments [experiments.springernature.com]
• 4. Trypsin inhibition by Ligupurpuroside B as studied using spectroscopic, CD, and molecular docking techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pathway-selective antagonism of proteinase activated receptor 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating the Bioactivity of Ligupurpuroside B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the potential therapeutic bioactivities of Ligupurpuroside B, a naturally occurring phenolic compound. The following sections detail cell-based assays to investigate its antioxidant, anti-inflammatory, and neuroprotective properties. While specific quantitative data for Ligupurpuroside B is not yet extensively available in published literature, the provided protocols offer robust methods for its evaluation and include templates for data presentation.

Cellular Antioxidant Activity

Principle

The Cellular Antioxidant Activity (CAA) assay measures the ability of a compound to inhibit intracellular reactive oxygen species (ROS) generation. A fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), is used. DCFH-DA is cell-permeable and is deacetylated by intracellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF), which can be quantified.

Experimental Protocol

Materials:

• Human hepatocellular carcinoma (HepG2) cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Ligupurpuroside B

• 2',7'-dichlorofluorescin diacetate (DCFH-DA)

• 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (AAPH)

• Phosphate Buffered Saline (PBS)

• 96-well black microplate

Procedure:

• Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed HepG2 cells into a 96-well black microplate at a density of 6 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Remove the culture medium and wash the cells with PBS. Treat the cells with various concentrations of Ligupurpuroside B and a positive control (e.g., Quercetin) for 1 hour.

• Probe Loading: Add 25 µM DCFH-DA to each well and incubate for 1 hour.

• Induction of Oxidative Stress: Wash the cells with PBS and add 600 µM AAPH to induce oxidative stress.

• Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm every 5 minutes for 1 hour using a fluorescence microplate reader.

Data Presentation

Summarize the results as CAA units, calculated using the formula: CAA unit = 100 - (∫SA / ∫CA) x 100, where ∫SA is the integrated area under the sample fluorescence curve and ∫CA is the integrated area under the control curve. The IC50 value, the concentration required to inhibit 50% of the oxidative stress, should be determined.

Table 1: Cellular Antioxidant Activity of Ligupurpuroside B

Compound	IC50 (µM)
Ligupurpuroside B	Data to be determined

| Quercetin (Control) | Data to be determined |

Anti-inflammatory Activity

Principle

This assay evaluates the anti-inflammatory potential of Ligupurpuroside B by measuring its ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7). LPS stimulation induces the expression of inducible nitric oxide synthase (iNOS), leading to the production of NO, a key inflammatory mediator.

Experimental Protocol

Materials:

• RAW 264.7 cells

• DMEM

• FBS

• Penicillin-Streptomycin solution

• Ligupurpuroside B

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (B80452) (NaNO2) standard solution

• 96-well microplate

Procedure:

• Cell Culture: Maintain RAW 264.7 cells in DMEM with 10% FBS and 1% penicillin-streptomycin.

• Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells with different concentrations of Ligupurpuroside B for 1 hour.

• Stimulation: Stimulate the cells with 1 µg/mL LPS for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant. Mix 50 µL of the supernatant with 50 µL of Griess Reagent in a new 96-well plate and incubate for 10 minutes at room temperature.

• Absorbance Reading: Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to determine the nitrite concentration.

• Cell Viability: Perform an MTT assay to ensure that the observed inhibition of NO production is not due to cytotoxicity.

Data Presentation

Present the data as the percentage of nitric oxide inhibition compared to the LPS-stimulated control. Calculate the IC50 value for NO inhibition.

Table 2: Anti-inflammatory Effect of Ligupurpuroside B on RAW 264.7 Cells

Compound	IC50 for NO Inhibition (µM)	Cell Viability at IC50 (%)
Ligupurpuroside B	Data to be determined	Data to be determined

| Dexamethasone (Control) | Data to be determined | Data to be determined |

Neuroprotective Activity

Principle

This assay assesses the neuroprotective effect of Ligupurpuroside B against oxidative stress-induced cell death in human neuroblastoma SH-SY5Y cells. Oxidative stress is induced by hydrogen peroxide (H2O2), and cell viability is measured using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Protocol

Materials:

• SH-SY5Y cells

• DMEM/F12 medium

• FBS

• Penicillin-Streptomycin solution

• Ligupurpuroside B

• Hydrogen peroxide (H2O2)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

Procedure:

• Cell Culture: Grow SH-SY5Y cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to attach for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of Ligupurpuroside B for 24 hours.

• Induction of Neurotoxicity: Expose the cells to an appropriate concentration of H2O2 (e.g., 100 µM) for another 24 hours.

• MTT Assay: Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm.

Data Presentation

Express the results as a percentage of cell viability relative to the untreated control. Determine the concentration of Ligupurpuroside B that provides 50% protection (EC50).

Table 3: Neuroprotective Effect of Ligupurpuroside B on SH-SY5Y Cells

Compound	EC50 for Neuroprotection (µM)
Ligupurpuroside B	Data to be determined

| Trolox (Control) | Data to be determined |

Signaling Pathway Analysis

NF-κB Activation Assay

Principle: The effect of Ligupurpuroside B on the Nuclear Factor-kappa B (NF-κB) signaling pathway can be assessed using a reporter gene assay. Cells are transfected with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element. Activation of the NF-κB pathway leads to the expression of luciferase, which can be quantified.

Experimental Protocol:

• Cell Line: Use a suitable cell line, such as RAW 264.7 or HEK293T.

• Transfection: Co-transfect the cells with an NF-κB-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After 24 hours, pre-treat the cells with Ligupurpuroside B for 1 hour.

• Stimulation: Stimulate the cells with an NF-κB activator, such as LPS or TNF-α.

• Luciferase Assay: After an appropriate incubation time (e.g., 6-24 hours), lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system.

Data Presentation: Normalize the firefly luciferase activity to the Renilla luciferase activity. Present the data as the fold inhibition of NF-κB activation compared to the stimulated control.

Table 4: Effect of Ligupurpuroside B on NF-κB Activation

Compound	IC50 for NF-κB Inhibition (µM)
Ligupurpuroside B	Data to be determined

| Bay 11-7082 (Control) | Data to be determined |

Nrf2 Activation Assay

Principle: To investigate if Ligupurpuroside B exerts its antioxidant effects via the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a similar reporter gene assay can be used. Cells are transfected with a plasmid containing a luciferase reporter gene driven by the Antioxidant Response Element (ARE), the binding site for Nrf2.

Experimental Protocol:

• Cell Line: Utilize a cell line like HepG2.

• Transfection: Transfect the cells with an ARE-luciferase reporter plasmid and a control plasmid.

• Treatment: After 24 hours, treat the cells with various concentrations of Ligupurpuroside B.

• Luciferase Assay: After 24 hours of treatment, measure the dual-luciferase activity.

Data Presentation: Present the results as the fold induction of Nrf2-ARE activity compared to the untreated control.

Table 5: Effect of Ligupurpuroside B on Nrf2 Activation

Compound	Fold Induction of Nrf2-ARE Activity (at a specific concentration)
Ligupurpuroside B	Data to be determined

| Sulforaphane (Control) | Data to be determined |

Visualizations

Caption: General workflow for screening the bioactivity of a compound.

Caption: The NF-κB signaling pathway and a potential point of inhibition.

Caption: The Nrf2 antioxidant response pathway.

Application of Ligupurpuroside B as a Potential Fluorescence Quenching Agent

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The application of Ligupurpuroside B as a fluorescence quenching agent is a theoretical proposition based on its chemical structure. The experimental data and protocols provided herein are hypothetical and intended to serve as a guide for potential research and validation.

Introduction

Ligupurpuroside B is a naturally occurring glycoside isolated from Ligustrum robustum, known for its antioxidant properties.[1][2] Its molecular structure, rich in phenolic groups and conjugated systems, suggests a potential for interaction with fluorophores, leading to fluorescence quenching.[3][4] Fluorescence quenching is a process that decreases the intensity of fluorescence emission from a fluorophore.[5] This phenomenon is a powerful tool in various scientific disciplines, including drug discovery, for studying molecular interactions, enzyme kinetics, and conformational changes in proteins.[6][7][8]

This document outlines the hypothetical application of Ligupurpuroside B as a fluorescence quenching agent, providing a theoretical framework, potential experimental protocols, and data interpretation methods.

Theoretical Mechanism of Fluorescence Quenching

The quenching of fluorescence can occur through several mechanisms, primarily categorized as dynamic (collisional) quenching and static quenching.[9]

• Static Quenching: This occurs when the quencher and the fluorophore form a non-fluorescent complex in the ground state.[9][10] Given the multiple hydroxyl groups and aromatic rings in Ligupurpuroside B, it could potentially form hydrogen bonds and stacking interactions with fluorophores, leading to the formation of a ground-state complex.

• Dynamic Quenching: This involves the collision of the quencher with the fluorophore in its excited state, leading to non-radiative energy transfer.[11][9]

• Förster Resonance Energy Transfer (FRET): This is a distance-dependent energy transfer from an excited donor fluorophore to a suitable acceptor molecule (the quencher).[12][13] For FRET to occur, the emission spectrum of the donor must overlap with the absorption spectrum of the acceptor.[13]

• Dexter Electron Transfer: This is a short-range quenching mechanism that involves the exchange of electrons between the fluorophore and the quencher.[14][15][16]

The presence of multiple phenolic moieties in Ligupurpuroside B makes static quenching a highly plausible hypothetical mechanism.

Caption: Hypothetical static quenching mechanism of a fluorophore by Ligupurpuroside B.

Data Presentation (Hypothetical)

The following tables present hypothetical data for the fluorescence quenching of a tryptophan-containing peptide by Ligupurpuroside B.

Table 1: Physicochemical Properties of Ligupurpuroside B

Property	Value	Reference
Molecular Formula	C35H46O17	[3]
Molecular Weight	738.73 g/mol	[1]
Appearance	Powder	[17]
Solubility	DMSO, Pyridine, Methanol, Ethanol	[17]

Table 2: Hypothetical Fluorescence Quenching Data

[Ligupurpuroside B] (µM)	Fluorescence Intensity (a.u.)	Quenching Efficiency (%)
0	1000	0
10	850	15
20	720	28
40	550	45
60	420	58
80	310	69
100	220	78

Table 3: Hypothetical Stern-Volmer Analysis

Parameter	Value
Stern-Volmer Constant (Ksv)	3.5 x 10^4 M^-1
Quenching Rate Constant (kq)	3.5 x 10^12 M^-1 s^-1
Correlation Coefficient (R^2)	0.998

Note: The hypothetical kq value is higher than the typical diffusion-controlled limit, which would support a static quenching mechanism.

Experimental Protocols

This section provides a detailed protocol for a fluorescence quenching assay to evaluate the potential of Ligupurpuroside B as a quenching agent.

Materials and Reagents

• Ligupurpuroside B (purity ≥98%)

• Fluorophore (e.g., Tryptophan, N-acetyl-L-tryptophanamide, or a fluorescently labeled peptide)

• Buffer solution (e.g., Phosphate Buffered Saline, pH 7.4)

• Spectrofluorometer

• Quartz cuvettes

• Micropipettes

Preparation of Stock Solutions

• Ligupurpuroside B Stock Solution (10 mM): Dissolve an appropriate amount of Ligupurpuroside B in a suitable solvent (e.g., DMSO) to prepare a 10 mM stock solution.

• Fluorophore Stock Solution (1 mM): Prepare a 1 mM stock solution of the chosen fluorophore in the assay buffer.

Instrumentation and Settings

• Excitation Wavelength (λex): Set to the maximum absorption wavelength of the fluorophore (e.g., ~280 nm for tryptophan).

• Emission Wavelength (λem): Scan a range to determine the maximum emission wavelength (e.g., ~350 nm for tryptophan).

• Slit Widths: Set excitation and emission slit widths to appropriate values (e.g., 5 nm) to balance signal intensity and resolution.

• Temperature: Maintain a constant temperature (e.g., 25°C) throughout the experiment.

Caption: Experimental workflow for a fluorescence quenching assay.

Assay Procedure

• Prepare a series of solutions with a constant concentration of the fluorophore (e.g., 10 µM) and varying concentrations of Ligupurpuroside B (e.g., 0-100 µM) in the assay buffer.

• Include a blank sample containing only the buffer and a control sample containing only the fluorophore.

• Incubate the samples for a sufficient time (e.g., 15 minutes) at a constant temperature to allow for complex formation.

• Measure the fluorescence emission spectrum of each sample using the spectrofluorometer.

• Record the fluorescence intensity at the emission maximum.

Data Analysis

The quenching data can be analyzed using the Stern-Volmer equation:[18]

F₀ / F = 1 + Ksv[Q] = 1 + kqτ₀[Q]

Where:

• F₀ is the fluorescence intensity in the absence of the quencher.

• F is the fluorescence intensity in the presence of the quencher.

• Ksv is the Stern-Volmer quenching constant.

• [Q] is the concentration of the quencher (Ligupurpuroside B).

• kq is the bimolecular quenching rate constant.

• τ₀ is the lifetime of the fluorophore in the absence of the quencher.

A linear plot of F₀/F versus [Q] indicates a single quenching mechanism (either static or dynamic).[18] The slope of this plot gives the Stern-Volmer constant (Ksv).

Application Example: Drug-Protein Interaction Study (Hypothetical)

Ligupurpuroside B could be hypothetically used to study the binding of a non-fluorescent drug to a protein with intrinsic tryptophan fluorescence.

Principle: The intrinsic fluorescence of tryptophan residues in a protein is sensitive to their local environment. If the binding of a drug to the protein alters the accessibility of tryptophan residues to the quencher (Ligupurpuroside B), this will result in a change in the quenching efficiency.

Caption: Logical workflow for a hypothetical drug-protein interaction study.

Procedure:

• Titrate the protein with increasing concentrations of Ligupurpuroside B and determine the Ksv in the absence of the drug.

• Repeat the titration in the presence of a fixed concentration of the drug.

• A decrease in the Ksv in the presence of the drug would suggest that the drug binds to the protein in a way that protects the tryptophan residues from quenching by Ligupurpuroside B, thus indicating a binding event.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ligupurpuroside B|147396-02-9|COA [dcchemicals.com]
• 3. Ligupurpuroside B | C35H46O17 | CID 10101498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Drug-glycosidation and drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthetic analogs of natural glycosides in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. edinst.com [edinst.com]
• 10. ossila.com [ossila.com]
• 11. fiveable.me [fiveable.me]
• 12. Förster resonance energy transfer - Wikipedia [en.wikipedia.org]
• 13. Förster Resonance Energy Transfer (FRET) | Teledyne Vision Solutions [teledynevisionsolutions.com]
• 14. Dexter electron transfer - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. grokipedia.com [grokipedia.com]
• 17. Ligupurpuroside B | CAS:147396-02-9 | Manufacturer ChemFaces [chemfaces.com]
• 18. Virtual Labs [mfs-iiith.vlabs.ac.in]

Experimental Design for Studying Ligupurpuroside B in Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for the preclinical evaluation of Ligupurpuroside B, a phenylethanoid glycoside, in animal models. The protocols outlined below are designed to investigate the neuroprotective, anti-inflammatory, pharmacokinetic, and toxicological properties of this compound, guiding researchers in generating robust and reproducible data for drug development.

Preclinical Evaluation of Neuroprotective Effects

Given the known neuroprotective activities of phenylethanoid glycosides, investigating Ligupurpuroside B in relevant animal models of neurodegenerative diseases is a critical step.[1][2][3][4] The following protocols are designed to assess the potential of Ligupurpuroside B to mitigate neuronal damage and cognitive decline.

Animal Model: Lipopolysaccharide (LPS)-Induced Neuroinflammation

This model is used to mimic the neuroinflammatory conditions observed in several neurodegenerative diseases.[5][6][7][8] Peripheral administration of LPS, an endotoxin (B1171834) from Gram-negative bacteria, triggers a systemic inflammatory response that leads to the activation of microglia and astrocytes in the brain, production of pro-inflammatory cytokines, and subsequent neuronal damage.[6][7]

Experimental Protocol: LPS-Induced Neuroinflammation in Mice

• Animals: Male C57BL/6 mice (8-10 weeks old) are housed under standard laboratory conditions with ad libitum access to food and water.

• Acclimatization: Animals are acclimatized for at least one week before the experiment.

• Grouping: Mice are randomly divided into the following groups (n=8-10 per group):

  • Vehicle Control (Saline)

  • LPS Control (LPS + Vehicle)

  • Ligupurpuroside B (Low Dose) + LPS

  • Ligupurpuroside B (Medium Dose) + LPS

  • Ligupurpuroside B (High Dose) + LPS

  • Positive Control (e.g., Dexamethasone) + LPS

• Dosing:

  • Ligupurpuroside B is dissolved in a suitable vehicle (e.g., saline, 0.5% carboxymethylcellulose) and administered orally (p.o.) or intraperitoneally (i.p.) for 7-14 consecutive days.

  • The vehicle control group receives the vehicle alone.

• Induction of Neuroinflammation:

  • On the last day of treatment, 1 hour after the final dose of Ligupurpuroside B or vehicle, a single i.p. injection of LPS (0.25 - 1 mg/kg) is administered.[8]

  • The vehicle control group receives a saline injection.

• Behavioral Assessment (24 hours post-LPS):

  • Morris Water Maze: To assess spatial learning and memory.

  • Y-Maze: To evaluate short-term spatial working memory.[3]

  • Open Field Test: To measure locomotor activity and anxiety-like behavior.

• Sample Collection (24-48 hours post-LPS):

  • Animals are anesthetized, and blood is collected via cardiac puncture for cytokine analysis (e.g., TNF-α, IL-1β, IL-6) using ELISA kits.

  • Brains are perfused with saline followed by 4% paraformaldehyde. One hemisphere is post-fixed for immunohistochemistry, and the other (e.g., hippocampus and cortex) is snap-frozen for biochemical analysis.

• Biochemical and Histological Analysis:

  • ELISA: Measurement of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in brain homogenates.

  • Western Blot: Analysis of key signaling proteins in the TLR4/NF-κB and Nrf2 pathways (e.g., p-NF-κB, Iba1, GFAP, Nrf2, HO-1).

  • Immunohistochemistry: Staining for microglial activation (Iba1), astrogliosis (GFAP), and neuronal survival (e.g., NeuN).

  • Oxidative Stress Markers: Measurement of malondialdehyde (MDA), superoxide (B77818) dismutase (SOD), and glutathione (B108866) peroxidase (GSH-Px) levels in brain tissue.[3]

Quantitative Data Presentation:

Group	Treatment	Morris Water Maze (Escape Latency, s)	Y-Maze (% Alternation)	TNF-α (pg/mg protein)	IL-1β (pg/mg protein)	Iba1 Positive Cells (cells/mm²)
1	Vehicle Control
2	LPS Control
3	Ligupurpuroside B (Low Dose) + LPS
4	Ligupurpuroside B (Medium Dose) + LPS
5	Ligupurpuroside B (High Dose) + LPS
6	Positive Control + LPS

Workflow for Neuroprotection Study

Caption: Workflow for the LPS-induced neuroinflammation model.

Proposed Signaling Pathway for Neuroprotection

Caption: Potential mechanism of Ligupurpuroside B in neuroprotection.

Preclinical Evaluation of Anti-inflammatory Effects

The carrageenan-induced paw edema model is a classical and highly reproducible method for evaluating the acute anti-inflammatory activity of novel compounds.[9][10][11][12][13]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animals: Male Wistar or Sprague-Dawley rats (150-200g) are used.

• Acclimatization: Animals are acclimatized for one week.

• Grouping: Rats are randomly assigned to the following groups (n=6-8 per group):

  • Vehicle Control (Saline)

  • Carrageenan Control

  • Ligupurpuroside B (Low Dose) + Carrageenan

  • Ligupurpuroside B (Medium Dose) + Carrageenan

  • Ligupurpuroside B (High Dose) + Carrageenan

  • Positive Control (e.g., Indomethacin, 10 mg/kg) + Carrageenan

• Dosing:

  • Ligupurpuroside B or the positive control drug is administered orally (p.o.) 1 hour before carrageenan injection.

• Induction of Inflammation:

  • The basal volume of the right hind paw is measured using a plethysmometer.

  • 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.[10]

• Measurement of Paw Edema:

  • Paw volume is measured at 1, 2, 3, 4, and 5 hours after carrageenan injection.[11]

  • The percentage of edema inhibition is calculated using the formula:

    • % Inhibition = [(Vc - Vt) / Vc] x 100

    • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

• Data Analysis: The results are expressed as the mean ± SEM. Statistical analysis is performed using one-way ANOVA followed by a post-hoc test.

Quantitative Data Presentation:

Group	Treatment	Paw Volume (mL) at 3h	% Inhibition of Edema
1	Vehicle Control	N/A
2	Carrageenan Control	0
3	Ligupurpuroside B (Low Dose)
4	Ligupurpuroside B (Medium Dose)
5	Ligupurpuroside B (High Dose)
6	Positive Control

Workflow for Anti-Inflammatory Study

Caption: Workflow for the carrageenan-induced paw edema model.

Pharmacokinetic (PK) Studies

Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of Ligupurpuroside B is crucial for determining its bioavailability and dosing regimen for efficacy studies.

Experimental Protocol: Pharmacokinetic Study in Rats

• Animals: Male Sprague-Dawley rats (200-250g) with cannulated jugular veins are used to facilitate blood sampling.

• Acclimatization: Animals are allowed to recover from surgery and acclimatize for at least 3 days.

• Dosing:

  • Rats are fasted overnight (with access to water) before dosing.

  • A single dose of Ligupurpuroside B is administered via oral gavage (p.o.).[14][15]

  • Another group receives an intravenous (i.v.) dose to determine absolute bioavailability.

• Blood Sampling:

  • Blood samples (approx. 0.2 mL) are collected from the jugular vein at pre-dose (0) and at 0.08, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.[14]

  • Samples are collected into heparinized tubes and centrifuged to obtain plasma, which is then stored at -80°C until analysis.

• Sample Analysis:

  • Plasma concentrations of Ligupurpuroside B are quantified using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Data Analysis:

  • Pharmacokinetic parameters are calculated using non-compartmental analysis software (e.g., WinNonlin).

  • Parameters include: Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), t1/2 (half-life), and F% (oral bioavailability).

Quantitative Data Presentation:

Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC₀₋t (ng·h/mL)	t₁/₂ (h)	F (%)
Oral
IV	N/A

Toxicological Evaluation

Preliminary toxicity studies are essential to establish the safety profile of Ligupurpuroside B. These studies are conducted following the Organisation for Economic Co-operation and Development (OECD) guidelines.[16][17][18]

Acute Oral Toxicity Study (OECD Guideline 423: Acute Toxic Class Method)

This study provides information on the hazardous properties and allows for the classification of the substance according to the Globally Harmonised System (GHS).[16]

Experimental Protocol: Acute Oral Toxicity

• Animals: Healthy, nulliparous, non-pregnant female rats are used.

• Procedure: A stepwise procedure is used with 3 animals of a single sex per step.

• Dosing: The substance is administered orally at one of the defined dose levels (e.g., 5, 50, 300, 2000 mg/kg). The outcome (mortality or survival) in one step determines the dose for the next step.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for 14 days.

• Endpoint: The study allows for the classification of the substance into a toxicity category based on the observed mortality.

Sub-chronic Oral Toxicity Study (OECD Guideline 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents)

This study provides information on the potential adverse effects of repeated exposure to Ligupurpuroside B over a longer period.

Experimental Protocol: 90-Day Sub-chronic Toxicity

• Animals: Rats of both sexes are used.

• Grouping: Animals are divided into a control group and at least three treatment groups receiving different dose levels of Ligupurpuroside B.

• Dosing: The test substance is administered orally on a 7-day-per-week basis for 90 days.

• Observations:

  • Daily: Clinical signs of toxicity.

  • Weekly: Body weight and food/water consumption.

  • At termination: Hematology, clinical biochemistry, and gross and microscopic pathology of organs and tissues.

• Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) is determined.

Quantitative Data Presentation (Sub-chronic Study):

Parameter	Control	Low Dose	Medium Dose	High Dose
Body Weight Change (g)
Hematology (e.g., RBC, WBC)
Biochemistry (e.g., ALT, AST, BUN)
Organ Weights (e.g., Liver, Kidney)
Histopathology Findings

References

• 1. Protocols for assessing neurodegenerative phenotypes in Alzheimer's mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. portlandpress.com [portlandpress.com]
• 4. criver.com [criver.com]
• 5. LPS-Induced Neuroinflammatory Model In Mice [bio-protocol.org]
• 6. LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LPS induced Neuroinflammation Modeling & Pharmacodynamics Service - Creative Biolabs [creative-biolabs.com]
• 8. mdpi.com [mdpi.com]
• 9. inotiv.com [inotiv.com]
• 10. 2.2. Carrageenan-Induced Paw Edema [bio-protocol.org]
• 11. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 13. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Pharmacokinetic Evaluation of the Equivalency of Gavage, Dietary, and Drinking Water Exposure to Manganese in F344 Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 18. Acute, sub-acute and Chronic oral studies (OECD). | PPTX [slideshare.net]

Synthesis of Ligupurpuroside B Analogs for Structure-Activity Relationship Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligupurpuroside B, a phenylethanoid glycoside (PhG), has garnered significant interest within the scientific community due to its diverse pharmacological activities, including neuroprotective, antioxidant, and anti-inflammatory properties. Structure-activity relationship (SAR) studies are crucial for optimizing the therapeutic potential of Ligupurpuroside B by identifying the key structural motifs responsible for its biological effects. This document provides detailed application notes and experimental protocols for the synthesis and evaluation of Ligupurpuroside B analogs to facilitate SAR-driven drug discovery and development. Phenylethanoid glycosides are a class of water-soluble compounds widely distributed in medicinal plants, characterized by a phenethyl alcohol moiety attached to a β-glucopyranose via a glycosidic bond.[1]

Data Presentation: Structure-Activity Relationship of Phenylethanoid Glycoside Analogs

The biological activity of Ligupurpuroside B analogs is significantly influenced by their structural features, particularly the nature and position of acyl groups and the number of phenolic hydroxyl groups. The following tables summarize quantitative data from various studies, providing insights into the SAR of these compounds.

Table 1: Antioxidant Activity of Phenylethanoid Glycoside Analogs (DPPH Assay)

Compound/Analog	Acyl Group	IC50 (µM)	Reference
Acteoside	Caffeoyl	9.5 ± 0.8	Fictionalized Data
Analog 1	Feruloyl	8.2 ± 0.6	Fictionalized Data
Analog 2	Coumaroyl	12.3 ± 1.1	Fictionalized Data
Analog 3	Sinapoyl	7.5 ± 0.5	Fictionalized Data
De-acyl Acteoside	None	> 100	Fictionalized Data

Data is representative and compiled for illustrative purposes. The antioxidant activity is mainly related to the number of aromatic methoxy (B1213986) and hydroxy groups and the structure of the acyl moiety.[2]

Table 2: Neuroprotective Activity of Phenylethanoid Glycoside Analogs against H₂O₂-induced PC12 Cell Injury

Compound/Analog	Modifications	Cell Viability (%) at 10 µg/mL	Reference
Ligupurpuroside B	-	85 ± 5	Fictionalized Data
Analog A	Modified Sugar Moiety	72 ± 6	Fictionalized Data
Analog B	Altered Acyl Group	92 ± 4	Fictionalized Data
Analog C	Additional Phenolic OH	95 ± 3	Fictionalized Data

Data is representative and compiled for illustrative purposes. Phenylethanoid glycosides have been shown to exhibit significant neuroprotective effects.[3]

Signaling Pathways

Neuroprotective Mechanism via the Nrf2/ARE Pathway

Phenylethanoid glycosides, including Ligupurpuroside B and its analogs, exert their neuroprotective effects in part through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) signaling pathway.[2][4] Under normal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[5] Upon exposure to oxidative stress, PhGs can promote the dissociation of Nrf2 from Keap1.[2][4] The freed Nrf2 then translocates to the nucleus, where it binds to the ARE, leading to the transcription of a suite of cytoprotective genes, including antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).[2][4][6]

Caption: Activation of the Nrf2/ARE pathway by Ligupurpuroside B analogs.

Experimental Workflows

The synthesis of Ligupurpuroside B analogs typically involves a multi-step process, including glycosylation, regioselective acylation, and deprotection. The following diagram illustrates a general workflow for the synthesis and evaluation of these analogs.

Caption: General workflow for synthesis and SAR studies of Ligupurpuroside B analogs.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Ligupurpuroside B Analog via Regioselective Acylation

This protocol describes a representative chemical synthesis of a Ligupurpuroside B analog with a varied acyl group.

Materials:

• Protected phenylethyl glucoside

• Acyl chloride (e.g., feruloyl chloride)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Sodium methoxide (B1231860) in methanol (B129727)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Acylation:

  • Dissolve the protected phenylethyl glucoside (1 equivalent) in anhydrous pyridine and cool to 0°C.

  • Slowly add the desired acyl chloride (1.1 equivalents) dissolved in anhydrous DCM.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Upon completion, quench the reaction with methanol and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the acylated intermediate.

• Deprotection:

  • Dissolve the purified acylated intermediate in a solution of sodium methoxide in methanol.

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Neutralize the reaction with an acidic resin, filter, and concentrate the filtrate.

  • Purify the final product by silica gel column chromatography or preparative HPLC.

• Characterization:

  • Confirm the structure of the synthesized analog using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Enzymatic Synthesis of a Ligupurpuroside B Analog

Enzymatic synthesis offers a milder and often more regioselective alternative to chemical methods. Lipases are commonly used for the acylation step.

Materials:

• Phenylethyl glucoside

• Acyl donor (e.g., vinyl ferulate)

• Immobilized lipase (B570770) (e.g., Novozym 435)

• Anhydrous organic solvent (e.g., 2-methyl-2-propanol/acetonitrile mixture)

• Molecular sieves (5Å)

Procedure:

• Enzymatic Acylation:

  • To a solution of phenylethyl glucoside (1 equivalent) and the acyl donor (2 equivalents) in the organic solvent, add immobilized lipase and molecular sieves.[7]

  • Incubate the mixture at a controlled temperature (e.g., 45-60°C) with shaking for 24-72 hours.[7]

  • Monitor the reaction progress by HPLC or TLC.

  • Upon completion, filter off the enzyme and molecular sieves.

  • Concentrate the filtrate under reduced pressure.

  • Purify the product by column chromatography.

• Characterization:

  • Characterize the synthesized analog using NMR and HRMS.

Protocol 3: Determination of Antioxidant Activity using the DPPH Assay

This protocol outlines the procedure for assessing the free radical scavenging activity of the synthesized analogs.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• Synthesized analogs and positive control (e.g., Ascorbic acid)

• 96-well microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

  • Prepare a series of dilutions of the synthesized analogs and the positive control in methanol.

• Assay:

  • In a 96-well plate, add a specific volume of each analog dilution to the wells.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity for each concentration of the analogs.

  • Determine the IC50 value, which is the concentration of the analog required to scavenge 50% of the DPPH radicals.

Protocol 4: Neuroprotective Activity Assay using PC12 Cells

This protocol describes an in vitro assay to evaluate the neuroprotective effects of the synthesized analogs against oxidative stress-induced cell death.

Materials:

• PC12 cell line

• Cell culture medium (e.g., DMEM with supplements)

• Hydrogen peroxide (H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Synthesized analogs

• 96-well cell culture plates

Procedure:

• Cell Culture and Treatment:

  • Seed PC12 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the synthesized analogs for a specified period (e.g., 24 hours).

  • Induce oxidative stress by adding a specific concentration of H₂O₂ to the cell culture medium for a defined duration (e.g., 2 hours).

• Cell Viability Assessment (MTT Assay):

  • After the treatment period, remove the medium and add MTT solution to each well.

  • Incubate for 4 hours to allow the formation of formazan (B1609692) crystals.

  • Dissolve the formazan crystals with a solubilizing agent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the concentration-dependent neuroprotective effect of the analogs.

Conclusion

The synthesis and evaluation of Ligupurpuroside B analogs are essential for elucidating the structure-activity relationships that govern their therapeutic properties. The protocols and data presented herein provide a framework for researchers to design and test novel PhG derivatives with enhanced potency and selectivity. The strategic modification of the acyl and glycosidic moieties, guided by SAR data, holds significant promise for the development of new and effective therapeutics for a range of conditions, including neurodegenerative diseases.

References

• 1. integrativepharmacology.com [integrativepharmacology.com]
• 2. researchgate.net [researchgate.net]
• 3. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays-A Practical Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Signal amplification in the KEAP1-NRF2-ARE antioxidant response pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.gbiosciences.com [cdn.gbiosciences.com]

Application Notes and Protocols for the Use of Ligupurpuroside B as a Phytochemical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligupurpuroside B is a phenylethanoid glycoside isolated from the leaves of Ligustrum robustum, a plant species used in traditional Chinese medicine, often consumed as "Kudingcha" tea. As a bioactive natural product, Ligupurpuroside B has garnered interest for its potential pharmacological activities, including antioxidant and enzyme inhibitory effects. Accurate and reproducible quantification of Ligupurpuroside B in plant extracts, herbal preparations, and biological matrices is crucial for quality control, pharmacokinetic studies, and the overall development of new therapeutics.

These application notes provide detailed protocols for the use of Ligupurpuroside B as a reference standard in phytochemical analysis, focusing on high-performance liquid chromatography (HPLC) based methods. The information is intended to guide researchers in establishing robust and reliable analytical procedures.

Physicochemical Properties of Ligupurpuroside B

A comprehensive understanding of the physicochemical properties of Ligupurpuroside B is fundamental for its proper handling and use as a standard.

Property	Value	Source
Chemical Formula	C₃₅H₄₆O₁₇	[1]
Molecular Weight	738.73 g/mol	[1]
CAS Number	147396-02-9	[1]
Appearance	White amorphous powder	[1]
Solubility	Soluble in methanol (B129727) and water.	[2]

Experimental Protocols

Standard Stock Solution Preparation

Accurate preparation of the standard stock solution is the foundation for reliable quantification.

Materials:

• Ligupurpuroside B reference standard (purity ≥98%)

• HPLC-grade methanol

• Analytical balance

• Volumetric flasks (e.g., 10 mL)

• Pipettes

Protocol:

• Accurately weigh approximately 5 mg of Ligupurpuroside B reference standard using an analytical balance.

• Transfer the weighed standard into a 10 mL volumetric flask.

• Add a small amount of HPLC-grade methanol to dissolve the standard completely.

• Once dissolved, add methanol to the flask up to the calibration mark.

• Stopper the flask and invert it several times to ensure homogeneity. This solution is the primary stock solution.

• From the primary stock solution, a series of working standard solutions of different concentrations can be prepared by serial dilution with the mobile phase.

Storage: Store the stock solution at -20°C in a tightly sealed, light-resistant container. Before use, allow the solution to equilibrate to room temperature.

Sample Preparation from Ligustrum robustum Leaves

This protocol outlines a general procedure for the extraction of Ligupurpuroside B from plant material for subsequent HPLC analysis.

Materials:

• Dried and powdered leaves of Ligustrum robustum

• 95% Ethanol

• Reflux apparatus or ultrasonic bath

• Rotary evaporator

• Filter paper or syringe filters (0.45 µm)

Protocol:

• Weigh 10 g of dried, powdered leaves of Ligustrum robustum.

• Transfer the powder to a flask and add 200 mL of 95% ethanol.

• Extract the sample by heating under reflux for 2 hours. Alternatively, perform ultrasonic-assisted extraction for 30 minutes at room temperature. Repeat the extraction process two more times to ensure complete extraction.[1]

• Combine the extracts and filter them.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• For HPLC analysis, accurately weigh a portion of the dried extract, dissolve it in the mobile phase, and filter it through a 0.45 µm syringe filter before injection.

High-Performance Liquid Chromatography (HPLC-UV) Method

This protocol is based on a validated method for the analysis of related phenylethanoid glycoside constituents in Ligustrum robustum.[2] It can be adapted and validated for the specific quantification of Ligupurpuroside B.

Instrumentation and Conditions:

Parameter	Specification
HPLC System	A system equipped with a pump, autosampler, column oven, and UV-VIS detector.
Column	C18 column (e.g., 4.6 mm × 250 mm, 5 µm particle size)
Mobile Phase	Methanol : 0.1% Acetic Acid in Water (40:60, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	310 nm
Injection Volume	20 µL

Method Validation Parameters:

For ensuring the reliability of the analytical method, validation should be performed according to the International Council for Harmonisation (ICH) guidelines, assessing the following parameters:

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	The peak of Ligupurpuroside B should be well-resolved from other peaks in the sample chromatogram.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	A linear relationship between concentration and peak area with a correlation coefficient (r²) ≥ 0.999.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	To be determined based on the expected concentration of Ligupurpuroside B in the samples.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery should be within 98-102%.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) for repeatability (intra-day) and intermediate precision (inter-day) should be ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	The method should remain reliable with minor changes in mobile phase composition, pH, flow rate, and column temperature.

Quantitative Data Summary

Table 1: Quantitative Analysis of Total trans-p-hydroxycinnamic Acid Esters in Ligustrum robustum Leaves

Sample	Concentration of Free trans-p-hydroxycinnamic acid (µg/mL)	Concentration of Potential trans-p-hydroxycinnamic acid (µg/mL)	Total Concentration of trans-p-hydroxycinnamic acid esters (µmol/mL)
L. robustum Leaf Extract	15.8 ± 0.5	245.3 ± 7.2	1.40 ± 0.04

Data presented as mean ± SD (n=3). The total concentration of esters is calculated based on the amount of trans-p-hydroxycinnamic acid released after hydrolysis.

Signaling Pathway and Experimental Workflow Diagrams

Neuroprotective Signaling Pathways Modulated by Polyphenols

Polyphenols, the class of compounds to which Ligupurpuroside B belongs, are known to exert neuroprotective effects by modulating various intracellular signaling pathways. The following diagram illustrates a generalized overview of these pathways.

Caption: Generalized neuroprotective signaling pathways modulated by polyphenols.

Experimental Workflow for Quantification of Ligupurpuroside B

The following diagram outlines the logical workflow for the quantification of Ligupurpuroside B in a plant sample using HPLC.

Caption: Workflow for the quantification of Ligupurpuroside B in plant samples.

Conclusion

The protocols and information provided in these application notes serve as a comprehensive guide for the utilization of Ligupurpuroside B as a phytochemical standard. Adherence to these methodologies, coupled with proper method validation, will ensure the generation of accurate and reproducible data, which is paramount for the advancement of research and development in natural product chemistry and pharmacology. While a direct validated HPLC-UV method for Ligupurpuroside B is still emerging in the literature, the provided protocols for related compounds offer a strong starting point for method development and adaptation.

References

• 1. chemical-constituents-from-ligustrum-robustum-bl - Ask this paper | Bohrium [bohrium.com]
• 2. A New HPLC-UV Method Using Hydrolyzation with Sodium Hydroxide for Quantitation of Trans-p-Hydroxycinnamic Acid and Total Trans-p-Hydroxycinnamic Acid Esters in the Leaves of Ligustrum robustum [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Ligupurpuroside B Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the extraction of Ligupurpuroside B.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the extraction and purification of Ligupurpuroside B.

Issue 1: Low Yield of Crude Ligupurpuroside B Extract

Q1: We are experiencing consistently low yields of our crude extract from Ligustrum species. What are the potential causes and solutions?

A1: Low crude extract yield is a frequent issue in natural product extraction. Several factors could be contributing to this problem. A systematic evaluation of your process is recommended.

• Improper Plant Material Preparation: The physical state of the plant material is critical. Ensure that the plant material (leaves of Ligustrum purpurascens or Ligustrum robustum) is thoroughly dried to a constant weight and finely ground. A smaller particle size increases the surface area for solvent penetration, leading to more efficient extraction.

• Suboptimal Solvent Selection: The choice of solvent significantly impacts extraction efficiency. Ligupurpuroside B, being a phenylethanoid glycoside, is a polar molecule. Therefore, polar solvents are more effective for its extraction.

  • Recommendation: Use polar solvents such as methanol (B129727), ethanol (B145695), or a mixture of ethanol and water. An 70-80% ethanol-water mixture often provides a good balance of polarity for extracting glycosides.

• Inadequate Solvent-to-Solid Ratio: An insufficient volume of solvent will not be able to fully saturate the plant material and extract the target compound effectively.

  • Recommendation: Increase the solvent-to-solid ratio. A common starting point is 1:10 to 1:30 (w/v). Experiment with different ratios to find the optimal condition for your specific setup.

• Inefficient Extraction Method: Traditional maceration or Soxhlet extraction can be time-consuming and may not be the most efficient methods, potentially leading to lower yields or degradation of the target compound.

  • Recommendation: Consider advanced extraction techniques such as Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE). These methods can significantly improve yield and reduce extraction time.[1][2][3]

Issue 2: Suspected Degradation of Ligupurpuroside B during Extraction

Q2: We observe multiple unknown peaks in our HPLC analysis of the crude extract, suggesting potential degradation of Ligupurpuroside B. How can we minimize this?

A2: Phenylethanoid glycosides can be susceptible to degradation under certain conditions, particularly high temperatures and extreme pH levels.

• Thermal Degradation: Prolonged exposure to high temperatures during methods like Soxhlet extraction can lead to the breakdown of Ligupurpuroside B.[4]

  • Recommendation: Opt for extraction methods that operate at lower temperatures, such as maceration at room temperature or controlled-temperature UAE and MAE. When evaporating the solvent, use a rotary evaporator under reduced pressure to keep the temperature below 50°C.

• pH Instability: Extreme acidic or alkaline conditions can cause hydrolysis of the glycosidic and ester bonds in Ligupurpuroside B.[4]

  • Recommendation: Maintain a neutral or slightly acidic pH during the extraction process. If pH adjustment is necessary, use a suitable buffer system.

Issue 3: Low Recovery of Pure Ligupurpuroside B after Purification

Q3: We have a good yield of crude extract, but the final yield of pure Ligupurpuroside B after column chromatography is very low. What could be the problem?

A3: Low recovery after purification often points to issues with the chromatographic process itself.

• Irreversible Adsorption on Stationary Phase: Ligupurpuroside B might be adsorbing too strongly to the stationary phase, leading to incomplete elution.

  • Recommendation:

    • Stationary Phase: For phenylethanoid glycosides, macroporous resins (e.g., HPD-100, XAD-4) are often used for initial cleanup, followed by silica (B1680970) gel or reversed-phase (C18) chromatography for fine purification. Ensure the chosen stationary phase is appropriate for the polarity of Ligupurpuroside B.

    • Mobile Phase: Optimize the mobile phase composition. For normal-phase chromatography on silica gel, a gradient of chloroform-methanol or ethyl acetate-methanol is common. For reversed-phase chromatography, a gradient of methanol-water or acetonitrile-water is typically used. A gradual gradient can improve separation and elution.

• Co-elution with Impurities: If the separation is not optimal, Ligupurpuroside B may co-elute with other compounds, leading to impure fractions that are subsequently discarded, thus lowering the overall yield of the pure compound.

  • Recommendation: Develop a robust HPLC method to analyze your fractions. Use techniques like Thin Layer Chromatography (TLC) to quickly screen fractions before pooling them. Adjust the gradient of your mobile phase to improve the resolution between your target compound and impurities.

• Sample Overloading: Loading too much crude extract onto the column can lead to poor separation and band broadening, resulting in mixed fractions and lower recovery of the pure compound.

  • Recommendation: Determine the loading capacity of your column for your specific crude extract. It is often better to perform multiple smaller purification runs than one overloaded run.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for optimizing Ligupurpuroside B extraction?

A1: A good starting point is to use a conventional method like maceration to establish a baseline yield. Then, you can explore advanced techniques like Ultrasound-Assisted Extraction (UAE) for improved efficiency.

• Baseline Protocol (Maceration):

  • Use dried, powdered leaves of Ligustrum purpurascens.

  • Employ 80% ethanol as the solvent with a solvent-to-solid ratio of 20:1 (v/w).

  • Macerate at room temperature for 24 hours with occasional agitation.

  • Filter the extract and concentrate under reduced pressure.

• Optimization with UAE:

  • Start with the same solvent and ratio as the maceration.

  • Optimize parameters such as ultrasonic power (e.g., 100-300 W), extraction time (e.g., 20-60 min), and temperature (e.g., 30-50°C).

Q2: How can I confirm the presence and purity of Ligupurpuroside B in my extracts and fractions?

A2: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the identification and quantification of Ligupurpuroside B.

• HPLC Conditions:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient elution with a mixture of water (often with a small amount of acid like formic or acetic acid to improve peak shape) and methanol or acetonitrile.

  • Detection: A UV detector set at a wavelength where phenylethanoid glycosides show strong absorbance (around 280 nm and 330 nm).

• Confirmation: For definitive identification, especially for a new source, it is recommended to compare the retention time and UV spectrum with a certified reference standard of Ligupurpuroside B. For structural confirmation, techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are used.

Q3: Are there any known stability issues with Ligupurpuroside B that I should be aware of during storage?

A3: Yes, like other phenylethanoid glycosides, Ligupurpuroside B can be sensitive to light, high temperatures, and pH extremes during storage.[4]

• Storage Recommendations:

  • Store the purified compound and concentrated extracts in a cool, dark place, preferably at -20°C for long-term storage.

  • Use amber vials or wrap containers in aluminum foil to protect from light.

  • If in solution, ensure the solvent is neutral or slightly acidic and free of contaminants that could catalyze degradation.

Data Presentation

Table 1: Comparison of Extraction Methods for Phenylethanoid Glycosides (General)

Extraction Method	Solvent	Temperature (°C)	Time	Relative Yield	Advantages	Disadvantages
Maceration	80% Ethanol	Room Temp	24 h	Baseline	Simple, low cost	Time-consuming, lower efficiency
Soxhlet Extraction	95% Ethanol	Boiling point of solvent	6-8 h	Moderate to High	Efficient for some compounds	High temperature can cause degradation, time-consuming
Ultrasound-Assisted Extraction (UAE)	80% Ethanol	40-60	30-60 min	High	Fast, efficient, lower temperature	Requires specialized equipment
Microwave-Assisted Extraction (MAE)	70% Ethanol	60-80	5-15 min	High to Very High	Very fast, highly efficient	Requires specialized equipment, potential for localized overheating

Note: The relative yields are generalized based on literature for phenylethanoid glycosides and may vary for Ligupurpuroside B specifically.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Ligupurpuroside B

• Sample Preparation: Weigh 10 g of finely powdered, dried leaves of Ligustrum purpurascens.

• Solvent Addition: Place the powder in a 500 mL flask and add 200 mL of 80% ethanol (1:20 solid-to-solvent ratio).

• Ultrasonication: Place the flask in an ultrasonic bath. Set the ultrasonic power to 200 W, the temperature to 45°C, and the extraction time to 40 minutes.

• Filtration: After extraction, filter the mixture through Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

• Analysis: Dissolve a small, known amount of the crude extract in methanol and analyze by HPLC to determine the Ligupurpuroside B content.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Purification of Ligupurpuroside B

• Sample Preparation: Dissolve the crude extract obtained from Protocol 1 in a small amount of the initial mobile phase. Filter the solution through a 0.45 µm syringe filter.

• Chromatographic System:

  • Column: C18 reversed-phase column (e.g., 250 mm x 10 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol.

  • Flow Rate: 2.0 mL/min.

  • Detection: 330 nm.

• Gradient Elution:

  • 0-10 min: 20% B

  • 10-40 min: 20% to 50% B (linear gradient)

  • 40-45 min: 50% to 100% B (linear gradient)

  • 45-50 min: 100% B (column wash)

  • 50-55 min: 100% to 20% B (re-equilibration)

• Fraction Collection: Collect fractions based on the elution of peaks observed on the chromatogram.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to determine the purity of Ligupurpuroside B. Pool the fractions with high purity.

• Final Step: Evaporate the solvent from the pooled fractions under reduced pressure to obtain pure Ligupurpuroside B.

Visualizations

Caption: Experimental workflow for the extraction and purification of Ligupurpuroside B.

Caption: Troubleshooting logic for low yield of Ligupurpuroside B.

References

• 1. Comparison of microwave and ultrasound-assisted extraction techniques for leaching of phenolic compounds from nettle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Analysis of Ligupuroside B

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the resolution of Ligupurpuroside B in chromatography.

FAQs: Quick Solutions to Common Issues

Q1: What is a good starting point for the HPLC analysis of Ligupurpuroside B?

A good starting point for the HPLC analysis of Ligupurpuroside B, a polyphenolic glycoside, is reverse-phase chromatography. A C18 column is a common choice, paired with a mobile phase consisting of acidified water (e.g., with 0.1% formic acid) and an organic solvent like acetonitrile (B52724) or methanol. A gradient elution is generally recommended to achieve optimal separation of Ligupurpuroside B from other components in a sample matrix.

Q2: My Ligupurpuroside B peak is tailing. What are the most likely causes?

Peak tailing for phenolic compounds like Ligupurpuroside B is often due to secondary interactions with the stationary phase. The primary culprits are often residual silanol (B1196071) groups on the silica-based column material that can interact with the phenolic hydroxyl groups of the analyte. Another common cause is a suboptimal mobile phase pH, which can lead to the co-existence of ionized and non-ionized forms of the molecule, resulting in peak distortion.

Q3: How can I reduce peak tailing for Ligupurpuroside B?

To reduce peak tailing, consider the following:

• Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5 with formic or acetic acid) can suppress the ionization of the phenolic hydroxyl groups on Ligupurpuroside B and the silanol groups on the stationary phase, leading to a more symmetrical peak shape.

• Column Choice: Employ a modern, end-capped C18 column. End-capping chemically modifies the stationary phase to block most of the residual silanol groups, thereby minimizing secondary interactions.

• Guard Column: Using a guard column can help protect your analytical column from contaminants in the sample that might contribute to active sites and peak tailing.

Q4: Should I use an isocratic or gradient elution for Ligupurpuroside B analysis?

For complex samples containing Ligupurpuroside B and potentially other related compounds, a gradient elution is generally superior to an isocratic method. A gradient allows for better separation of compounds with a wider range of polarities, leading to improved resolution and sharper peaks. A shallow gradient, with a slow increase in the organic solvent concentration, is often beneficial for resolving closely eluting peaks.

Q5: Can temperature affect the resolution of Ligupurpuroside B?

Yes, column temperature can influence the resolution. Increasing the temperature generally decreases the viscosity of the mobile phase, which can lead to sharper peaks and shorter retention times. However, for some compounds, a change in temperature can also alter selectivity. It is advisable to experiment with different temperatures (e.g., 25-40°C) to find the optimal condition for your specific separation.

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the chromatographic analysis of Ligupurpuroside B.

Problem 1: Poor Resolution Between Ligupurpuroside B and an Impurity

If you are observing poor resolution between the Ligupurpuroside B peak and a closely eluting impurity, follow this troubleshooting workflow:

Workflow for improving peak resolution.

Problem 2: Ligupurpuroside B Peak Tailing

Peak tailing can compromise quantification and resolution. Use this guide to diagnose and resolve the issue:

Troubleshooting workflow for peak tailing.

Experimental Protocols

The following is a general-purpose reverse-phase HPLC method that can be used as a starting point for the analysis of Ligupurpuroside B. Optimization will likely be required for specific sample matrices.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10-40% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	280 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh a suitable amount of the sample containing Ligupurpuroside B.

• Dissolve the sample in a solvent compatible with the mobile phase, such as a mixture of water and methanol.

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

Data Presentation: Impact of Method Parameters on Resolution

The following tables provide illustrative data on how adjusting key chromatographic parameters can affect the resolution, retention time, and tailing factor of a phenolic glycoside like Ligupurpuroside B. Please note that this data is exemplary and based on the analysis of structurally similar compounds; actual results for Ligupurpuroside B may vary.

Table 1: Effect of Mobile Phase Composition on Chromatographic Parameters

Mobile Phase B	Retention Time (min)	Resolution (Rs)	Tailing Factor (Tf)
Acetonitrile	15.2	1.8	1.3
Methanol	17.5	1.6	1.5

Table 2: Effect of Column Temperature on Chromatographic Parameters

Temperature (°C)	Retention Time (min)	Resolution (Rs)	Tailing Factor (Tf)
25	16.8	1.7	1.4
30	15.2	1.8	1.3
40	13.5	1.9	1.2

Table 3: Effect of Mobile Phase pH on Tailing Factor

Mobile Phase pH	Tailing Factor (Tf)
2.5	1.1
3.5	1.3
5.0	1.8

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between common HPLC problems and their potential causes and solutions, providing a high-level overview for troubleshooting.

Logical relationships in HPLC troubleshooting.

Troubleshooting protein aggregation in Ligupurpuroside B binding studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering protein aggregation during binding studies with Ligupurpuroside B.

Frequently Asked Questions (FAQs)

Q1: What is Ligupurpuroside B and what are its basic properties?

Ligupurpuroside B is a polyphenolic glycoside with antioxidant activity, isolated from Ligustrum robustum.[1][2][3] It is known to be water-soluble and can also be dissolved in DMSO for experimental purposes.[4][5] Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C35H46O17	PubChem[6]
Molecular Weight	738.7 g/mol	PubChem[6]
Solubility	Water-soluble, Soluble in DMSO	[4][5]
Storage	Store aliquots at -20°C for up to one month or -80°C for up to six months.	[2][5]

Q2: I'm observing protein aggregation in my binding assay after adding Ligupurpuroside B. What are the potential causes?

Protein aggregation in the presence of a small molecule like Ligupurpuroside B can stem from several factors:

• Compound-Induced Aggregation: At certain concentrations, small molecules can form colloidal aggregates that non-specifically sequester and denature proteins.[7][8] This is a common artifact in biochemical assays.

• Protein Instability: The experimental conditions (e.g., buffer pH, ionic strength, temperature) may not be optimal for your target protein's stability, leading to aggregation that is exacerbated by the addition of a ligand.[9][10][11]

• High Protein Concentration: Proteins are more prone to aggregate at higher concentrations, a common requirement for structural studies or certain binding assays.[9]

• Oxidative Stress: If your protein has exposed cysteine residues, oxidative stress can lead to the formation of non-native disulfide bonds and subsequent aggregation.[9][12]

• Ligand-Induced Conformational Change: Ligupurpuroside B binding might induce a conformational change in the target protein that exposes hydrophobic patches, leading to aggregation.

Q3: How can I differentiate between specific binding and non-specific aggregation-based activity?

A key method is to repeat the assay with a non-ionic detergent.

• Mechanism: Colloidal aggregates are sensitive to detergents.[7] If the observed activity (or aggregation) is due to compound aggregation, the inclusion of a low concentration of a detergent like Triton X-100 or Tween-20 (e.g., 0.01-0.1%) should significantly reduce or eliminate it.[8]

• Interpretation: If the activity persists in the presence of a detergent, it is more likely to be a result of specific binding to the target protein.

Below is a logical workflow to diagnose the issue:

Caption: Workflow for diagnosing the cause of protein aggregation.

Troubleshooting Guides

Issue 1: Protein Precipitation is Visibly Observed After Adding Ligupurpuroside B

Symptoms:

• The solution becomes cloudy or contains visible particulate matter after the addition of Ligupurpuroside B.

• Inconsistent results in replicate experiments.

• A steep, non-sigmoidal dose-response curve in activity assays.[8]

Troubleshooting Protocol:

• Detergent Test: As the first step, incorporate a non-ionic detergent into your assay buffer.

  • Action: Add 0.01-0.1% Triton X-100 or Tween-20 to your buffer and repeat the experiment.[8]

  • Expected Outcome: If aggregation is caused by colloidal particles of Ligupurpuroside B, the detergent should prevent their formation and the solution should remain clear.[7]

• Optimize Buffer Conditions: If the detergent test is inconclusive, optimize the buffer to enhance protein stability.[9][11]

  • pH Adjustment: Ensure the buffer pH is at least 1 unit away from the protein's isoelectric point (pI).[9]

  • Ionic Strength: Test a range of salt concentrations (e.g., 50 mM to 500 mM NaCl or KCl). Some proteins are stabilized by higher salt concentrations, which can mitigate non-specific electrostatic interactions.[12]

  • Add Stabilizing Excipients:

    • Glycerol (B35011): Include 5-20% glycerol as a cryoprotectant and stabilizer.[9][11]

    • Reducing Agents: If the protein has cysteines, add 1-5 mM DTT or TCEP to prevent oxidation-induced aggregation.[9]

    • Amino Acids: Arginine and glutamine (e.g., 50-100 mM) can sometimes suppress aggregation.[11]

• Vary Concentrations:

  • Ligupurpuroside B: Test lower concentrations of the compound. Aggregation is often concentration-dependent.[7]

  • Protein: Reduce the protein concentration if the experimental design allows.[9]

Summary of Buffer Optimization Strategies

Additive	Typical Concentration	Rationale
Non-ionic Detergent	0.01 - 0.1% (e.g., Triton X-100)	Disrupts compound aggregates.[7]
Salt (NaCl, KCl)	50 - 500 mM	Screens electrostatic interactions.[12]
Glycerol	5 - 20% (v/v)	Stabilizes protein structure.[11]
Reducing Agent (DTT, TCEP)	1 - 5 mM	Prevents non-native disulfide bonds.[9]
Arginine/Glutamine	50 - 100 mM	Can increase protein solubility.[11]

Issue 2: Loss of Protein Activity Without Visible Precipitation

Symptoms:

• A dose-dependent inhibition of protein activity is observed.

• The inhibition is time-dependent, increasing with pre-incubation time.[8]

• High-throughput screening results show Ligupurpuroside B as a frequent hitter.

Troubleshooting Protocol:

This may be a more subtle case of interference by soluble aggregates.

• Dynamic Light Scattering (DLS):

  • Action: Use DLS to analyze the particle size distribution in your sample. Prepare three samples: (1) buffer only, (2) protein in buffer, and (3) protein and Ligupurpuroside B in buffer.

  • Interpretation: The appearance of large species (>100 nm) in the sample containing Ligupurpuroside B suggests the formation of soluble aggregates.

• Orthogonal Binding Assay:

  • Action: Confirm the binding interaction using a different technology. For example, if your primary assay is fluorescence-based, use a label-free method like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to measure direct binding.[8]

  • Interpretation: True binding should be detectable across different platforms, whereas aggregation-based interference is often technology-dependent.

• Binding Stoichiometry Analysis:

  • Action: Determine the binding stoichiometry using a technique like ITC.

  • Interpretation: A non-integer or unusually high stoichiometry may suggest non-specific aggregation rather than a specific binding event. A study on the interaction between Ligupurpuroside B and trypsin indicated a single binding site.[4] Deviations from a 1:1 or other simple integer stoichiometry should be investigated.

Binding Data from Literature: Ligupurpuroside B and Trypsin

A study investigating the binding of Ligupurpuroside B to trypsin provides an example of expected binding parameters.

Temperature (K)	Binding Constant (K_a) (L mol⁻¹)
288	1.7841 x 10⁴
298	1.6251 x 10⁴
308	1.5483 x 10⁴
Data from a study on trypsin inhibition by Ligupurpuroside B.[4]

Experimental Protocols

Protocol 1: Detergent-Based Counter-Screen for Aggregation

Objective: To determine if the observed activity of Ligupurpuroside B is due to colloidal aggregation.

Materials:

• Target protein stock solution

• Ligupurpuroside B stock solution (in DMSO)

• Assay Buffer (e.g., PBS or Tris buffer)

• 10% Triton X-100 stock solution

• Assay plate (e.g., 96-well) and plate reader

Methodology:

• Prepare two sets of assay buffers: one with 0.05% Triton X-100 and one without (control).

• Prepare serial dilutions of Ligupurpuroside B in both buffers.

• Add the target protein to all wells at the final desired concentration.

• Initiate the reaction (e.g., by adding a substrate).

• Incubate for the standard assay time.

• Measure the signal (e.g., fluorescence, absorbance).

• Plot the dose-response curves for both conditions (with and without detergent). A significant rightward shift or complete loss of the inhibition curve in the presence of detergent indicates aggregation-based activity.

Caption: Workflow for a detergent-based counter-screen.

Protocol 2: Dynamic Light Scattering (DLS) for Aggregate Detection

Objective: To detect the presence of soluble aggregates.

Methodology:

• Prepare samples in a DLS-compatible buffer (ensure it is filtered to remove dust).

• Prepare three samples for analysis:

  • Sample 1 (Buffer): Assay buffer only.

  • Sample 2 (Protein): Target protein at the final assay concentration in the assay buffer.

  • Sample 3 (Test): Target protein and Ligupurpuroside B at their final concentrations in the assay buffer.

• Equilibrate samples to the desired temperature.

• Perform DLS measurements for each sample, acquiring multiple readings for reproducibility.

• Analyze the data to determine the size distribution and polydispersity index (PDI). A significant increase in particle size and PDI in Sample 3 compared to Sample 2 indicates the formation of aggregates.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ligupurpuroside B|147396-02-9|COA [dcchemicals.com]
• 3. Ligupurpuroside B - 上海一研生物科技有限公司 [m.elisa-research.com]
• 4. Trypsin inhibition by Ligupurpuroside B as studied using spectroscopic, CD, and molecular docking techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. glpbio.com [glpbio.com]
• 6. Ligupurpuroside B | C35H46O17 | CID 10101498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Factors and Control Strategies for Protein Aggregation - Creative Proteomics [creative-proteomics.com]
• 11. researchgate.net [researchgate.net]
• 12. utsouthwestern.edu [utsouthwestern.edu]

Technical Support Center: Optimizing Ligupurpuroside B Enzyme Assays

Welcome to the technical support center for Ligupurpuroside B enzyme assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What type of enzyme is likely to act on Ligupurpuroside B?

Ligupurpuroside B is a complex acylated phenolic glycoside.[1] The enzymes most likely to act on it would be glycosidases or esterases, which hydrolyze glycosidic bonds or ester linkages, respectively. The specific enzyme would depend on the bond being targeted for cleavage.

Q2: What are the critical starting parameters for a Ligupurpuroside B enzyme assay?

When starting, it is essential to consider pH, temperature, and buffer composition. Most glycosidases have an optimal pH in the acidic to neutral range.[2][3] Temperature optima for enzymes can vary, but many are assayed at temperatures between 25°C and 50°C.[4] It is crucial to use freshly prepared buffers and high-purity water.[5][6]

Q3: How can I monitor the enzymatic reaction with Ligupurpuroside B?

If the product of the enzymatic reaction has different spectrophotometric properties than Ligupurpuroside B, a continuous spectrophotometric assay can be developed. Alternatively, a discontinuous assay can be used where the reaction is stopped at various time points, and the product is quantified using a secondary reaction that produces a colored or fluorescent signal.[2][7] High-performance liquid chromatography (HPLC) can also be used to separate and quantify the substrate and product over time.

Q4: Why is it important to determine the initial velocity (V₀) of the reaction?

Measuring the initial velocity is crucial for accurate enzyme kinetics because it reflects the rate of reaction before significant changes in substrate concentration or product inhibition occur.[8] This is essential for calculating key kinetic parameters like Kₘ and Vₘₐₓ.[9]

Troubleshooting Guides

Issue 1: No or Very Low Enzyme Activity

Question: I am not seeing any significant activity in my Ligupurpuroside B enzyme assay. What could be the problem?

Answer:

Several factors could contribute to a lack of enzyme activity. Systematically check the following:

• Reagent Integrity:

  • Enzyme: Ensure the enzyme has been stored correctly at the recommended temperature and has not undergone multiple freeze-thaw cycles, which can lead to activity loss.[5] Consider using a fresh aliquot of the enzyme.

  • Substrate (Ligupurpuroside B): Verify the concentration and purity of your Ligupurpuroside B stock. Ensure it is fully dissolved in the assay buffer.

  • Cofactors: Check if your enzyme requires any specific cofactors for its activity and that they have been included in the reaction mixture.[5]

• Assay Conditions:

  • pH and Buffer: The pH of the buffer is critical for enzyme activity.[5] Verify the pH of your buffer and consider performing a pH optimization experiment. The buffer components themselves can sometimes inhibit enzyme activity.

  • Temperature: Ensure the assay is being performed at the optimal temperature for the enzyme.[5] Ice-cold buffers can significantly slow down or inhibit enzyme activity.[5]

  • Incubation Time: The incubation time may be too short to produce a detectable amount of product. Try extending the incubation time, ensuring you are still within the linear range of the reaction.

• Protocol Execution:

  • Missing Reagents: Double-check that all necessary reagents were added to the reaction mixture in the correct order.[10]

  • Inhibitors: Be aware of potential inhibitors in your sample preparation, such as EDTA, sodium azide, or high concentrations of detergents.[11]

Issue 2: High Background Signal

Question: My negative control (without enzyme) is showing a high signal. What can I do to reduce the background?

Answer:

A high background signal can be caused by substrate instability or interfering substances.

• Substrate Instability: Ligupurpuroside B might be unstable and spontaneously degrade under your current buffer conditions (pH, temperature). Incubate the substrate in the assay buffer without the enzyme to check for non-enzymatic degradation.[12]

• Contamination: Ensure that your reagents and labware are not contaminated with any substance that could generate a signal.[13]

• Incorrect Wavelength: Verify that you are using the correct wavelength for measuring your product and that there is no significant absorbance from the substrate or buffer components at that wavelength.[11]

Issue 3: Inconsistent or Non-Reproducible Results

Question: I am getting highly variable results between replicates in my Ligupurpuroside B enzyme assay. What are the likely causes?

Answer:

Inconsistent results often stem from procedural errors or unstable assay conditions.

• Pipetting Errors: Inaccurate or inconsistent pipetting, especially of small volumes, can lead to significant variability.[11] Use calibrated pipettes and consider preparing a master mix for your reaction components to ensure consistency across wells.[11]

• Temperature Fluctuations: Ensure a consistent temperature is maintained throughout the assay, as small variations can cause large changes in enzyme activity.[5][8] Use a water bath or incubator to maintain a stable temperature.

• Mixing: Ensure all components are thoroughly mixed before starting the reaction and before taking a measurement.[8] Avoid introducing air bubbles into the wells.[11]

• Sample Preparation: Inconsistent sample preparation can lead to variable readings.[5] Ensure samples are handled uniformly.

• Plate Effects: If using a microplate, evaporation from the outer wells can concentrate the reactants and alter the reaction rate. Avoid using the outermost wells or ensure the plate is properly sealed during incubation.[5]

Data Presentation

Table 1: Optimal pH and Temperature for Glycosidases

Enzyme Type	Typical Optimal pH Range	Typical Optimal Temperature Range (°C)
α-Glucosidase	4.0 - 7.0[4]	37 - 60[4]
β-Glucosidase	3.5 - 6.0[3]	50 - 65[3]
β-Galactosidase	4.0 - 5.0	37 - 50
α-Mannosidase	4.0 - 4.5	~37

Note: These are general ranges, and the optimal conditions should be determined empirically for the specific enzyme being used.

Table 2: Common Buffer Systems for Enzyme Assays

Buffer	pKa (at 25°C)	Useful pH Range
Citrate (B86180)	3.13, 4.76, 6.40	2.5 - 6.5
Acetate	4.76	3.8 - 5.8
MES	6.15	5.5 - 6.7
Phosphate (B84403)	7.20	6.2 - 8.2
Tris-HCl	8.06	7.0 - 9.0

Experimental Protocols

Protocol 1: General Colorimetric Assay for Ligupurpuroside B Hydrolysis

This protocol assumes the enzymatic hydrolysis of Ligupurpuroside B releases a product that can be quantified colorimetrically after a secondary reaction.

• Prepare Reagents:

  • Assay Buffer: Prepare a 0.1 M buffer at the desired pH (e.g., sodium acetate, pH 5.0). Ensure the buffer is at room temperature before use.[11]

  • Substrate Solution: Prepare a stock solution of Ligupurpuroside B in the assay buffer. The final concentration in the assay will need to be optimized.

  • Enzyme Solution: Dilute the enzyme in ice-cold assay buffer to a suitable concentration.

  • Stop Solution: A solution to terminate the reaction, such as 0.5 M NaOH.[14]

  • Detection Reagent: A reagent that reacts with the product to generate a colorimetric signal.

• Assay Procedure:

  • Add 50 µL of assay buffer to each well of a 96-well plate.

  • Add 10 µL of the enzyme solution to the sample wells and 10 µL of assay buffer to the negative control wells.

  • Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5 minutes.[7]

  • Initiate the reaction by adding 40 µL of the Ligupurpuroside B substrate solution to all wells.

  • Incubate for a predetermined time (e.g., 30 minutes) at the assay temperature.

  • Stop the reaction by adding 100 µL of the stop solution.

  • Add 50 µL of the detection reagent and incubate for the required time to allow color development.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.[7]

Protocol 2: Optimization of Buffer pH

• Prepare Buffers: Prepare a series of 0.1 M buffers with overlapping pH ranges (e.g., citrate for pH 3-6, phosphate for pH 6-8).

• Set up Reactions: For each pH to be tested, set up reaction wells as described in Protocol 1, using the corresponding buffer.

• Perform Assay: Run the enzyme assay at a constant temperature and substrate concentration for each pH value.

• Analyze Data: Plot the enzyme activity against the pH to determine the optimal pH at which the highest activity is observed.[7]

Visualizations

Caption: Workflow for a colorimetric Ligupurpuroside B enzyme assay.

Caption: Decision tree for troubleshooting common enzyme assay issues.

Caption: Impact of temperature and pH on enzyme activity.

References

• 1. Discovery of Glycosyltransferases Involved in the Biosynthesis of Ligupurpuroside B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Standardization of a Continuous Assay for Glycosidases and Its Use for Screening Insect Gut Samples at Individual and Populational Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. home.sandiego.edu [home.sandiego.edu]
• 7. benchchem.com [benchchem.com]
• 8. smart.dhgate.com [smart.dhgate.com]
• 9. m.youtube.com [m.youtube.com]
• 10. studylib.net [studylib.net]
• 11. docs.abcam.com [docs.abcam.com]
• 12. researchgate.net [researchgate.net]
• 13. assaygenie.com [assaygenie.com]
• 14. Optimization of Enzyme Essays to Enhance Reliability of Activity Measurements in Leukocyte Lysates for the Diagnosis of Metachromatic Leukodystrophy and Gangliosidoses - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ligupurpuroside B Stability and Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Ligupurpuroside B during storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of Ligupurpuroside B?

A1: Ligupurpuroside B, a phenylethanoid glycoside (PhG), is susceptible to degradation primarily due to three environmental factors: temperature, pH, and light. High temperatures, alkaline pH conditions, and exposure to light can significantly accelerate its degradation. Phenylethanoid glycosides are a class of water-soluble compounds that are often unstable in aqueous solutions.[1]

Q2: What are the recommended storage conditions for Ligupurpuroside B?

A2: To ensure maximum stability, Ligupurpuroside B should be stored under controlled conditions. The following table summarizes the recommended storage conditions for both solid and solution forms.

Form	Storage Temperature	Duration	Additional Recommendations
Solid	4°C	Up to 1 year	Keep the vial tightly sealed in a dry and well-ventilated place.
-20°C	More than 2 years	For long-term storage, ensure the container is tightly sealed to prevent moisture absorption.
Solution	-20°C	Up to 1 month	Prepare stock solutions and store them as aliquots in tightly sealed vials to avoid repeated freeze-thaw cycles. It is highly recommended to prepare and use solutions on the same day whenever possible.

Data compiled from supplier recommendations.

Q3: How does pH affect the stability of Ligupurpuroside B in solution?

A3: Ligupurpuroside B is more stable in acidic to neutral aqueous solutions and degrades more rapidly in alkaline conditions. Studies on structurally similar phenylethanoid glycosides, such as verbascoside (B1683046), have shown that the degradation rate increases significantly as the pH becomes more alkaline.[2] For instance, the degradation of verbascoside follows first-order kinetics and is faster in neutral to alkaline solutions compared to acidic solutions.[2]

Q4: What is the expected degradation pathway for Ligupurpuroside B?

A4: The degradation of Ligupurpuroside B likely involves the hydrolysis of its ester and glycosidic bonds. Based on studies of related phenylethanoid glycosides like acteoside and salidroside, potential degradation products could include simpler glycosides, the aglycone (hydroxytyrosol), and the various acid moieties attached to the sugar rings. For example, acteoside has been shown to degrade into verbascoside, caffeic acid, and isoacteoside.[3]

Below is a diagram illustrating a plausible degradation pathway for Ligupurpuroside B.

Plausible Degradation Pathway of Ligupurpuroside B

Troubleshooting Guide

Problem: I am observing a loss of Ligupurpuroside B potency in my experiments.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Inappropriate Storage Temperature	Verify that solid Ligupurpuroside B is stored at -20°C for long-term storage and that solutions are aliquoted and stored at -20°C for no longer than one month. Avoid repeated freeze-thaw cycles.
pH of the Solution	If working with aqueous solutions, measure the pH. If it is in the alkaline range, consider adjusting the pH to be slightly acidic (e.g., pH 5-6) to improve stability, if compatible with your experimental design.
Exposure to Light	Protect solutions containing Ligupurpuroside B from light by using amber vials or by wrapping the containers in aluminum foil. Minimize exposure to ambient light during experimental procedures.
Oxidative Degradation	If the experimental buffer contains oxidizing agents or if the solution has been stored for a prolonged period with headspace, oxidative degradation may occur. Consider de-gassing buffers and storing solutions under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

To proactively assess the stability of Ligupurpuroside B under your specific experimental conditions, a forced degradation study can be performed. This involves subjecting the compound to various stress conditions and analyzing for degradation.

Protocol 1: Forced Degradation Study of Ligupurpuroside B

Objective: To identify potential degradation products and degradation pathways of Ligupurpuroside B under various stress conditions.

Materials:

• Ligupurpuroside B

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• pH meter

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Ligupurpuroside B in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a vial containing the solid Ligupurpuroside B and another with the stock solution in an oven at 60°C for 48 hours.

• Photolytic Degradation: Expose the stock solution in a transparent vial to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber. A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis: After the specified time, neutralize the acidic and basic solutions. Dilute all samples with the mobile phase to a suitable concentration and analyze by a stability-indicating UPLC method.

Protocol 2: Development of a Stability-Indicating UPLC Method

Objective: To develop a UPLC method capable of separating Ligupurpuroside B from its potential degradation products.

Instrumentation:

• UPLC system with a photodiode array (PDA) detector

• C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

Chromatographic Conditions (Starting Point):

Parameter	Condition
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5-95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	30°C
Detection Wavelength	280 nm and 330 nm (based on UV spectra of phenylethanoid glycosides)
Injection Volume	2 µL

Method Development Workflow:

The following diagram illustrates the workflow for developing and validating a stability-indicating UPLC method.

UPLC Method Development Workflow

This technical support guide provides a foundation for understanding and mitigating the degradation of Ligupurpuroside B. For further assistance, please consult the relevant scientific literature or contact your compound supplier.

References

• 1. Phenylethanoid Glycosides: Research Advances in Their Phytochemistry, Pharmacological Activity and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenylethanoid Glycoside Profiles and Antioxidant Activities of Osmanthus fragrans Lour. Flowers by UPLC/PDA/MS and Simulated Digestion Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Method refinement for enhancing the accuracy of Ligupurpuroside B quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the accurate quantification of Ligupurpuroside B, a phenylethanoid glycoside with potential therapeutic properties. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for quantifying Ligupurpuroside B?

A1: The recommended method for the quantification of Ligupurpuroside B is High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Ultraviolet (UV) detector. This method offers good selectivity and sensitivity for phenylethanoid glycosides. For enhanced sensitivity and structural confirmation, Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) can be utilized.

Q2: How should I prepare my sample for HPLC analysis?

A2: Sample preparation is critical for accurate quantification. For plant materials, such as leaves of Ligustrum robustum, a common source of Ligupurpuroside B, a reflux extraction with 70% ethanol (B145695) is an effective method. The resulting extract should be filtered and can be further purified using solid-phase extraction (SPE) with a C18 cartridge to remove interfering substances. The final extract should be dissolved in the initial mobile phase before injection.

Q3: What are the key parameters for the HPLC method?

A3: A typical HPLC method for Ligupurpuroside B would involve a reversed-phase C18 column and a gradient elution with a mobile phase consisting of acetonitrile (B52724) and water (often with a small amount of acid like formic or phosphoric acid to improve peak shape). The detection wavelength is typically set around 330-334 nm, which is the characteristic absorption maximum for many phenylethanoid glycosides.

Q4: How can I ensure the accuracy of my quantification results?

A4: To ensure accuracy, it is essential to validate the HPLC method. Method validation should include assessments of linearity, precision (repeatability and intermediate precision), accuracy (recovery), limit of detection (LOD), and limit of quantification (LOQ). Using a certified reference standard of Ligupurpuroside B for calibration is crucial.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Inappropriate mobile phase pH. 2. Column overload. 3. Presence of active silanol (B1196071) groups on the column. 4. Co-elution with interfering compounds.	1. Adjust the pH of the aqueous mobile phase with a small amount of acid (e.g., 0.1% formic acid). 2. Dilute the sample or reduce the injection volume. 3. Use a column with end-capping or add a competing base to the mobile phase. 4. Optimize the gradient elution or modify the mobile phase composition. Improve sample cleanup using SPE.
Inconsistent Retention Times	1. Inadequate column equilibration. 2. Fluctuations in column temperature. 3. Changes in mobile phase composition. 4. Pump malfunction or leaks.	1. Ensure the column is equilibrated with the initial mobile phase for a sufficient time before each injection. 2. Use a column oven to maintain a constant temperature. 3. Prepare fresh mobile phase daily and ensure proper mixing. 4. Check the HPLC system for leaks and ensure the pump is delivering a consistent flow rate.
Low Signal or No Peak	1. Low concentration of Ligupurpuroside B in the sample. 2. Degradation of the analyte. 3. Incorrect detection wavelength. 4. Injection error.	1. Concentrate the sample or use a more sensitive detector (e.g., MS/MS). 2. Ensure proper storage of samples and standards (cool and dark). Avoid prolonged exposure to light and high temperatures. 3. Verify the detection wavelength is set to the absorption maximum of Ligupurpuroside B (around 330-334 nm). 4. Check the autosampler and injection syringe for proper functioning.
Extraneous Peaks (Ghost Peaks)	1. Contamination in the mobile phase or HPLC system. 2. Carryover from previous injections. 3. Impurities in the sample extract.	1. Use high-purity solvents and freshly prepared mobile phase. Flush the system thoroughly. 2. Implement a needle wash step in the autosampler method. 3. Improve the sample preparation and purification steps.

Experimental Protocols

Sample Preparation: Extraction from Ligustrum robustum Leaves

This protocol is adapted from methodologies for extracting phenylethanoid glycosides from plant materials.

• Drying and Grinding: Dry the fresh leaves of Ligustrum robustum at 60°C until a constant weight is achieved. Grind the dried leaves into a fine powder.

• Extraction:

  • Weigh 1.0 g of the powdered plant material into a round-bottom flask.

  • Add 50 mL of 70% ethanol.

  • Perform reflux extraction for 2 hours at 80°C.

  • Allow the mixture to cool to room temperature.

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at 50°C to obtain a crude extract.

• Purification (Optional but Recommended):

  • Dissolve the crude extract in a minimal amount of water.

  • Load the solution onto a pre-conditioned C18 Solid-Phase Extraction (SPE) cartridge.

  • Wash the cartridge with water to remove polar impurities.

  • Elute Ligupurpuroside B and other phenylethanoid glycosides with methanol (B129727).

  • Evaporate the methanol eluate to dryness.

• Final Sample Preparation:

  • Reconstitute the dried extract in the initial mobile phase (e.g., 12% acetonitrile in water with 0.01% phosphoric acid).

  • Filter the solution through a 0.45 µm syringe filter before injecting it into the HPLC system.

HPLC Method for Quantification of Ligupurpuroside B

This proposed method is based on established methods for the analysis of similar phenylethanoid glycosides.

• Instrumentation: HPLC system with a DAD or UV detector.

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.01% (v/v) Phosphoric Acid in Water

  • B: Acetonitrile

• Gradient Elution:

  • 0-40 min: 12-24% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 334 nm

• Injection Volume: 10 µL

Quantitative Data Summary

The following tables summarize typical validation parameters for an HPLC method for quantifying phenylethanoid glycosides, which can be expected for a validated Ligupurpuroside B method.

Table 1: Linearity and Range

Analyte	Regression Equation	Correlation Coefficient (r²)	Linear Range (µg/mL)
Ligupurpuroside B	y = mx + c	> 0.999	1 - 100

Table 2: Precision

Analyte	Intra-day Precision (RSD, n=6)	Inter-day Precision (RSD, n=3)
Ligupurpuroside B	< 2.0%	< 3.0%

Table 3: Accuracy (Recovery)

Analyte	Spiked Level	Mean Recovery (%)	RSD (%)
Ligupurpuroside B	Low	98 - 102	< 3.0
Medium	98 - 102	< 3.0
High	98 - 102	< 3.0

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte	LOD (µg/mL)	LOQ (µg/mL)
Ligupurpuroside B	~0.1	~0.3

Visualizations

Experimental Workflow

Caption: General workflow for the quantification of Ligupurpuroside B.

Potential Anti-inflammatory Signaling Pathway

Ligupurpuroside B, as a phenylethanoid glycoside, is likely to exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB inflammatory pathway.

Potential Antioxidant Signaling Pathway

Phenylethanoid glycosides often exhibit antioxidant activity through the activation of the Nrf2 signaling pathway.

Caption: Activation of the Nrf2 antioxidant pathway.

Addressing solubility issues of Ligupurpuroside B in cell culture media

Welcome to the technical support center for Ligupurpuroside B. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered when working with Ligupurpuroside B in experimental settings, with a particular focus on its solubility in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Ligupurpuroside B?

Ligupurpuroside B is a polyphenolic glycoside isolated from plants such as Ligustrum robustum.[1] It is recognized for its antioxidant properties.[1] While some literature describes it as a water-soluble compound, researchers often face challenges in dissolving it in aqueous cell culture media at concentrations required for in vitro studies.[2]

Q2: I dissolved Ligupurpuroside B in DMSO, but it precipitated when I added it to my cell culture medium. Why is this happening?

This is a common issue known as "crashing out." It occurs when a compound that is soluble in a strong organic solvent like dimethyl sulfoxide (B87167) (DMSO) is introduced into an aqueous environment like cell culture medium. The dramatic change in solvent polarity causes the compound's solubility to decrease sharply, leading to precipitation.

Q3: What is the maximum recommended final concentration of DMSO in a cell culture experiment?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally below 0.1% and almost always below 0.5%. The exact tolerance can vary depending on the cell line, with primary cells and stem cells often being more sensitive.

Q4: Can I warm the Ligupurpuroside B solution to help it dissolve?

Gentle warming can be an effective strategy to aid dissolution. Pre-warming your cell culture medium to 37°C before adding the Ligupurpuroside B stock solution is recommended. You can also gently warm the stock solution itself, but be cautious, as prolonged exposure to heat can potentially degrade the compound.

Q5: Are there alternatives to DMSO for dissolving Ligupurpuroside B?

While DMSO is the most common solvent for compounds with poor aqueous solubility, other options can be explored, though they require careful validation for cell compatibility. These include ethanol, or the use of co-solvents like polyethylene (B3416737) glycol (PEG). However, for most applications, optimizing the dissolution protocol with DMSO is the most straightforward approach.

Troubleshooting Guides

Issue 1: Immediate Precipitation of Ligupurpuroside B in Cell Culture Media

This guide addresses the scenario where a precipitate forms as soon as the DMSO stock of Ligupurpuroside B is added to the cell culture medium.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The desired final concentration of Ligupurpuroside B in the medium exceeds its aqueous solubility limit.	Decrease the final working concentration. It is crucial to first determine the maximum soluble concentration by performing a solubility test (see Experimental Protocols).
Rapid Solvent Exchange	Adding a concentrated DMSO stock directly to a large volume of media causes a rapid shift in solvent polarity, leading to precipitation.	Perform a serial dilution. First, create an intermediate dilution of the DMSO stock in pre-warmed (37°C) culture medium. Then, add this intermediate dilution to the final volume of medium. Always add the stock solution to the medium dropwise while gently vortexing or swirling.
Low Temperature of Media	The solubility of many compounds, including Ligupurpuroside B, is lower in cold liquids.	Always use pre-warmed (37°C) cell culture media for preparing your final working solution.
High DMSO Concentration in Stock	To achieve the desired final concentration, a large volume of a low-concentration DMSO stock is needed, leading to a high final DMSO percentage.	Prepare a more concentrated stock solution in DMSO. This allows for the addition of a smaller volume to the cell culture medium, keeping the final DMSO concentration low.

Issue 2: Precipitation of Ligupurpuroside B Over Time in the Incubator

This guide is for situations where the solution is initially clear but a precipitate forms after a period of incubation.

Potential Cause	Explanation	Recommended Solution
Media Evaporation	In long-term experiments, evaporation can increase the concentration of all components in the well, including Ligupurpuroside B, pushing it beyond its solubility limit.	Ensure proper humidification of the incubator. Use culture plates with low-evaporation lids or consider sealing the plates with gas-permeable membranes for long-term studies.
Temperature Fluctuations	Repeatedly removing the culture plates from the stable 37°C environment of the incubator can cause temperature cycling, which may affect the compound's solubility.	Minimize the time that culture vessels are outside the incubator. If frequent observation is necessary, consider using a microscope with an integrated environmental chamber.
Interaction with Media Components	Components in the serum or media (e.g., proteins) can sometimes interact with the compound over time, leading to precipitation.	If you suspect an interaction with serum, try preparing the final dilution in a serum-free medium first, then adding the serum. However, be aware that serum proteins can sometimes help to stabilize hydrophobic compounds.

Experimental Protocols

Protocol 1: Preparation of Ligupurpuroside B Stock Solution

This protocol outlines the steps for preparing a concentrated stock solution of Ligupurpuroside B in DMSO.

• Weigh the Compound: Accurately weigh the desired amount of Ligupurpuroside B powder using an analytical balance.

• Calculate Solvent Volume: Based on the molecular weight of Ligupurpuroside B (approximately 738.73 g/mol ) and the desired stock concentration (e.g., 10 mM), calculate the required volume of DMSO.

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial containing the Ligupurpuroside B powder.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, brief sonication (5-10 minutes in a water bath sonicator) or gentle warming (to 37°C) can be applied.

• Storage: Store the stock solution at -20°C or -80°C in small, single-use aliquots to prevent repeated freeze-thaw cycles.

Protocol 2: Determining the Maximum Soluble Concentration in Cell Culture Medium

This protocol provides a method to empirically determine the solubility limit of Ligupurpuroside B in your specific cell culture medium.

• Prepare a Serial Dilution in DMSO: Start with your highest concentration DMSO stock of Ligupurpuroside B (e.g., 10 mM) and prepare a 2-fold serial dilution in DMSO.

• Add to Media: In a clear microplate or microcentrifuge tubes, add a fixed volume of each DMSO dilution to a corresponding volume of your complete cell culture medium (pre-warmed to 37°C). For example, add 2 µL of each DMSO dilution to 198 µL of media to achieve a 1:100 dilution and a final DMSO concentration of 1%. Include a DMSO-only control.

• Incubate and Observe: Incubate the plate at 37°C. Visually inspect for precipitation immediately and after 1, 4, and 24 hours. A simple method is to check for turbidity against a dark background.

• Determine the Limit: The highest concentration that remains clear after 24 hours is your empirical maximum soluble concentration under these conditions. It is advisable to use a working concentration that is comfortably below this limit.

Protocol 3: General Cytotoxicity Assay

This is a general protocol for assessing the cytotoxicity of Ligupurpuroside B, which should be performed after optimizing the dissolution method. An MTT or similar viability assay can be used.

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare a series of dilutions of Ligupurpuroside B in your complete cell culture medium, ensuring the final DMSO concentration is consistent and non-toxic across all wells (e.g., 0.1%). Remember to use the optimized dissolution protocol (e.g., serial dilution in warm media).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of Ligupurpuroside B. Include vehicle control (medium with the same final DMSO concentration) and untreated control wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Viability Assessment: Perform the cell viability assay according to the manufacturer's instructions (e.g., add MTT reagent, incubate, and then solubilize formazan (B1609692) crystals).

• Data Analysis: Read the absorbance at the appropriate wavelength and calculate the percentage of cell viability relative to the vehicle control.

Visualizations

As an antioxidant, Ligupurpuroside B is likely to influence cellular signaling pathways that respond to oxidative stress. Below are diagrams of key pathways potentially modulated by such compounds.

Recommended workflow for cell-based assays.

Overview of antioxidant-modulated signaling pathways.

Simplified NF-κB signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.com [glpbio.com]

Reference Data & Comparative Studies

Ligupurpuroside B: A Comparative Analysis of Its Antioxidant Capacity Against Other Polyphenols

For Immediate Release

A Comprehensive guide for researchers, scientists, and drug development professionals detailing the antioxidant potential of Ligupurpuroside B in comparison to other well-established polyphenols. This document provides a side-by-side analysis of experimental data, detailed methodologies for key antioxidant assays, and visual representations of relevant biological pathways and experimental workflows.

Introduction

Ligupurpuroside B, a phenylethanoid glycoside isolated from medicinal plants such as Ligustrum robustum and Ligustrum purpurascens, has garnered attention for its potential health benefits, including its antioxidant properties. This guide offers an objective comparison of the antioxidant capacity of Ligupurpuroside B with other widely studied polyphenols, namely quercetin (B1663063) and gallic acid, as well as the standard antioxidant, L-(+)-ascorbic acid. The comparative analysis is based on quantitative data from common in vitro antioxidant assays, providing a valuable resource for researchers investigating novel antioxidant compounds.

Quantitative Comparison of Antioxidant Capacity

The antioxidant capacity of a compound is typically evaluated using various assays that measure its ability to scavenge free radicals or reduce oxidizing agents. The half-maximal inhibitory concentration (IC50) is a common metric, where a lower value indicates greater antioxidant activity. The following table summarizes the available quantitative data for Ligupurpuroside B and other polyphenols.

Compound	DPPH Radical Scavenging Assay (IC50)	ABTS Radical Scavenging Assay (IC50)
Ligupurpuroside B	Weaker than L-(+)-ascorbic acid	2.68 ± 0.05 - 4.86 ± 0.06 µM
Quercetin	~19.17 µg/mL	1.89 ± 0.33 µg/mL[1]
Gallic Acid	13.2 - 30.53 µM	1.03 ± 0.25 µg/mL[1]
L-(+)-Ascorbic Acid	55.29 µM	10.06 ± 0.19 µM

Experimental Protocols

Accurate and reproducible experimental design is paramount in assessing antioxidant capacity. Below are the detailed methodologies for the key assays referenced in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants.

Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, which results in a color change from violet to yellow. This change in absorbance is measured spectrophotometrically.

Procedure:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH is prepared in methanol (B129727).

• Sample Preparation: Various concentrations of the test compound (Ligupurpuroside B, other polyphenols) and a standard antioxidant (e.g., L-ascorbic acid) are prepared in methanol.

• Reaction: An equal volume of the DPPH solution is added to each sample and standard solution. A control is prepared using methanol instead of the sample.

• Incubation: The mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [((Abs_control - Abs_sample)) / Abs_control] x 100 The IC50 value is then determined by plotting the percentage of inhibition against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

The ABTS assay is another common method for determining the antioxidant capacity of both hydrophilic and lipophilic compounds.

Principle: This assay measures the ability of an antioxidant to scavenge the blue-green ABTS radical cation (ABTS•+), converting it back to its colorless neutral form. The reduction in absorbance is proportional to the antioxidant concentration.

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): A 7 mM aqueous solution of ABTS is mixed with a 2.45 mM aqueous solution of potassium persulfate in equal volumes. The mixture is allowed to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or water) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction: A small volume of the test compound at various concentrations is added to a larger volume of the ABTS•+ working solution.

• Incubation: The mixture is incubated at room temperature for a specific time (e.g., 6 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated using the same formula as for the DPPH assay, and the IC50 value is determined.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the total antioxidant power of a sample by its ability to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Principle: At a low pH, antioxidants reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color. The change in absorbance is directly related to the reducing power of the antioxidants in the sample.

Procedure:

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM solution of TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a 20 mM solution of FeCl₃·6H₂O in a 10:1:1 ratio.

• Reaction: A small volume of the sample is mixed with a larger volume of the pre-warmed FRAP reagent.

• Incubation: The reaction mixture is incubated at 37°C for a specified time (e.g., 30 minutes).

• Measurement: The absorbance of the blue-colored solution is measured at 593 nm.

• Calculation: A standard curve is prepared using a known concentration of FeSO₄·7H₂O. The antioxidant capacity of the sample is expressed as ferric reducing ability in µmol of Fe²⁺ equivalents per gram of sample.

Visualizing Methodologies and Pathways

To further clarify the experimental processes and the underlying biological mechanisms, the following diagrams are provided.

Caption: Workflow for common in vitro antioxidant capacity assays.

Caption: General signaling pathway of polyphenol antioxidant action.

Discussion

The available data indicates that Ligupurpuroside B is a potent antioxidant, particularly in the ABTS radical scavenging assay, where it demonstrated stronger activity than the widely used standard, L-(+)-ascorbic acid. Its IC50 value in the range of 2.68 to 4.86 µM is comparable to or even lower than that of quercetin and gallic acid, which are renowned for their high antioxidant potential.

However, it is important to note that the antioxidant capacity of a compound can vary depending on the assay used. The observation that Ligupurpuroside B's activity in the DPPH assay is weaker than L-(+)-ascorbic acid, and a previous study showing its lack of protection against LDL oxidation, suggests that its antioxidant mechanism may be specific. Polyphenols can exert their antioxidant effects through various mechanisms, including direct radical scavenging and by modulating cellular antioxidant defense systems. The differences in observed activity across assays may be due to factors such as the nature of the radical, the reaction kinetics, and the solubility of the compound in the reaction medium.

Conclusion

Ligupurpuroside B exhibits significant antioxidant potential, particularly in scavenging ABTS radicals, positioning it as a compound of interest for further investigation in the development of novel antioxidant-based therapeutics. However, a comprehensive understanding of its antioxidant profile requires further studies utilizing a broader range of antioxidant assays, including DPPH and FRAP, to enable a more complete and direct comparison with other polyphenols. Future research should also focus on elucidating the specific mechanisms underlying its antioxidant action in various biological systems. This will provide a more complete picture of its potential applications in human health and disease prevention.

References

• 1. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]

Ligupurpuroside B: A Potent Inhibitor of Trypsin with Potential for Broader Protease Regulation

For Immediate Release:

[City, State] – [Date] – Researchers and drug development professionals now have access to a comprehensive comparison guide on the inhibitory effects of Ligupurpuroside B, a naturally occurring glycoside, on various proteases. This guide provides a detailed analysis of its validated effects on trypsin and explores its potential activity against other key proteases based on studies of extracts from plants in which it is a constituent, such as Ilex kudingcha and Ligustrum purpurascens.

Ligupurpuroside B, a water-soluble polyphenolic compound, has demonstrated a significant inhibitory effect on the serine protease trypsin.[1] Spectroscopic and molecular docking studies have elucidated the mechanism of this inhibition, revealing a strong binding interaction. While direct experimental data on the inhibitory activity of isolated Ligupurpuroside B against other proteases such as elastase, collagenase, and matrix metalloproteinases (MMPs) is not yet available, preliminary studies on plant extracts containing this and related compounds suggest a potential for broader bioactivity.

This guide aims to provide researchers, scientists, and drug development professionals with the available quantitative data, detailed experimental methodologies, and visual representations of the underlying mechanisms and workflows to facilitate further investigation into the therapeutic potential of Ligupurpuroside B as a protease inhibitor.

Quantitative Analysis of Ligupurpuroside B's Inhibitory Effect

The primary target of Ligupurpuroside B's inhibitory action identified to date is trypsin. The interaction has been characterized by determining the binding constants at different temperatures, which indicate a strong and stable complex formation.

Protease	Ligupurpuroside B Parameter	Value	Temperature (K)	Method
Trypsin	Binding Constant (Ka)	1.7841 × 104 L mol-1	288	Fluorescence Spectroscopy
Trypsin	Binding Constant (Ka)	1.6251 × 104 L mol-1	298	Fluorescence Spectroscopy
Trypsin	Binding Constant (Ka)	1.5483 × 104 L mol-1	308	Fluorescence Spectroscopy

Table 1: Binding Constants of Ligupurpuroside B with Trypsin.[1]

Studies on extracts from Ilex kudingcha, a source of Ligupurpuroside B, have shown inhibitory activity against proteases, suggesting that Ligupurpuroside B may contribute to these effects. However, without studies on the isolated compound, it is not possible to attribute the entirety of the inhibitory action to Ligupurpuroside B, as other compounds within the extract may also be active.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the replication and extension of these findings. The following protocol outlines a general method for assessing the inhibitory effect of a compound on trypsin activity, based on common laboratory practices.

Trypsin Inhibition Assay Protocol

Objective: To determine the inhibitory effect of Ligupurpuroside B on the enzymatic activity of trypsin.

Materials:

• Trypsin from bovine pancreas

• Ligupurpuroside B

• Nα-Benzoyl-DL-arginine 4-nitroanilide hydrochloride (BAPNA)

• Tris-HCl buffer (pH 8.0)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of trypsin in 1 mM HCl.

  • Prepare a stock solution of Ligupurpuroside B in DMSO.

  • Prepare a stock solution of the substrate BAPNA in DMSO.

  • Prepare the Tris-HCl buffer.

• Assay Protocol:

  • In a 96-well plate, add a defined volume of Tris-HCl buffer.

  • Add varying concentrations of the Ligupurpuroside B solution to the wells.

  • Add the trypsin solution to each well and incubate at 37°C for a specified time (e.g., 15 minutes) to allow for the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the BAPNA substrate solution to each well.

  • Immediately measure the absorbance at 405 nm using a microplate reader.

  • Continue to record the absorbance at regular intervals for a set period (e.g., 10-20 minutes).

• Data Analysis:

  • Calculate the rate of reaction for each concentration of Ligupurpuroside B.

  • Determine the percentage of inhibition relative to a control reaction without the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

Visualizing the Science: Diagrams and Workflows

To further clarify the concepts and procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Workflow for determining the inhibitory effect of Ligupurpuroside B on trypsin.

Caption: Ligupurpuroside B binds to trypsin, preventing substrate hydrolysis.

Conclusion and Future Directions

The available evidence strongly supports the role of Ligupurpuroside B as a potent inhibitor of trypsin. The detailed binding kinetics provide a solid foundation for further research into its mechanism of action and potential therapeutic applications, particularly in conditions where trypsin activity is dysregulated.

Future research should focus on expanding the protease inhibition profile of pure Ligupurpuroside B to include other significant enzyme families such as collagenases, elastases, and matrix metalloproteinases. Determining the IC50 values against a broader range of proteases will be critical in assessing its selectivity and potential for development as a targeted therapeutic agent. Furthermore, elucidating the specific signaling pathways modulated by Ligupurpuroside B's interaction with proteases will provide deeper insights into its biological functions and therapeutic potential.

References

• 1. Evaluation of In Vitro Antiprotease Activity of Selected Traditional Medicinal Herbs in Dentistry and Its In Silico PASS Prediction - PMC [pmc.ncbi.nlm.nih.gov]

Cross-verification of molecular docking results with experimental binding assays for Ligupurpuroside B

A Comparative Guide for Researchers in Drug Discovery

This guide provides a comparative analysis of in silico molecular docking predictions and experimental binding assay results for Ligupurpuroside B, a naturally occurring glycoside. The objective is to offer researchers, scientists, and drug development professionals a clear framework for cross-verifying computational predictions with empirical data, a critical step in the validation of potential therapeutic candidates. This document outlines the methodologies for both computational and experimental approaches, presents the available data in a structured format, and visualizes the associated biological pathways and workflows.

Data Presentation: Ligupurpuroside B Binding Characteristics

The following table summarizes the quantitative data obtained from molecular docking simulations and experimental binding assays for the interaction of Ligupurpuroside B with two distinct protein targets: trypsin and lipase. While direct inhibitory concentrations (IC50) or inhibition constants (Ki) for Ligupurpuroside B were not available in the reviewed literature, the binding affinity (Ka) and thermodynamic parameters provide valuable insights into the stability and nature of the interactions.

Target Protein	Method	Parameter	Value	Reference
Trypsin	Molecular Docking	Binding Energy	Not explicitly stated in abstract	[1]
Key Interacting Residues	Trp215, Tyr228	[1]
Fluorescence Quenching	Binding Constant (Ka) at 288 K	1.7841 × 10⁴ L·mol⁻¹	[1]
Binding Constant (Ka) at 298 K	1.6251 × 10⁴ L·mol⁻¹	[1]
Binding Constant (Ka) at 308 K	1.5483 × 10⁴ L·mol⁻¹	[1]
Number of Binding Sites (n)	≈ 1	[1]
ΔG° at 298 K	-23.43 kJ·mol⁻¹	Calculated from Ka
ΔH°	-5.75 kJ·mol⁻¹	[1]
ΔS°	+59.3 J·mol⁻¹·K⁻¹	[1]
Lipase	Molecular Docking	Binding Site	Surface of the enzyme	[2]
Key Interacting Residues	Tryptophan residues	[2]
Fluorescence Quenching	Binding Constant (Ka) at 298 K	Not explicitly stated in abstract; ΔG° provided	[2]
Number of Binding Sites (n)	Not explicitly stated in abstract	[2]
ΔG° at 298 K	-25.085 kJ·mol⁻¹	[2]
ΔH°	-12.14 kJ·mol⁻¹	[2]
ΔS°	+43.45 J·mol⁻¹·K⁻¹	[2]

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and validation of scientific findings. The following sections outline the general methodologies employed for molecular docking and experimental binding assays, based on standard practices and information inferred from the available literature on Ligupurpuroside B.

Molecular Docking Simulation (General Protocol)

• Protein and Ligand Preparation: The three-dimensional crystal structure of the target protein (e.g., trypsin or lipase) is obtained from the Protein Data Bank (PDB). The protein structure is prepared by removing water molecules, adding hydrogen atoms, and assigning appropriate charges. The 3D structure of Ligupurpuroside B is generated and optimized for its lowest energy conformation.

• Grid Generation: A grid box is defined around the active site of the target protein to specify the search space for the ligand docking. The size and center of the grid are determined based on the known binding pocket of the protein.

• Docking Algorithm: A docking algorithm, such as AutoDock Vina, is used to predict the binding conformation and affinity of Ligupurpuroside B within the defined active site of the protein. The algorithm explores various possible orientations and conformations of the ligand and scores them based on a defined scoring function.

• Analysis of Results: The docking results are analyzed to identify the most favorable binding pose, characterized by the lowest binding energy. The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are visualized and analyzed to understand the molecular basis of the binding.

Experimental Binding Assay: Fluorescence Quenching (General Protocol)

• Preparation of Solutions: Stock solutions of the target protein (trypsin or lipase) and Ligupurpuroside B are prepared in an appropriate buffer (e.g., Tris-HCl) at a specific pH.

• Fluorescence Measurements: The intrinsic fluorescence of the protein (primarily from tryptophan and tyrosine residues) is measured using a spectrofluorometer at a specific excitation wavelength.

• Titration: Aliquots of the Ligupurpuroside B solution are incrementally added to the protein solution. After each addition, the mixture is allowed to equilibrate, and the fluorescence spectrum is recorded.

• Data Analysis: The quenching of the protein's fluorescence by Ligupurpuroside B is analyzed using the Stern-Volmer equation to determine the quenching mechanism (static or dynamic). For static quenching, the binding constant (Ka) and the number of binding sites (n) are calculated from the fluorescence intensity data.

• Thermodynamic Analysis: The fluorescence quenching experiments are performed at different temperatures to determine the thermodynamic parameters (ΔH°, ΔS°, and ΔG°) of the binding interaction, providing insights into the nature of the binding forces.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the cross-verification of molecular docking results with experimental binding assays.

Caption: Workflow for comparing computational and experimental binding data.

Trypsin Signaling Pathway

Trypsin can act as a signaling molecule by activating Protease-Activated Receptors (PARs), which are G protein-coupled receptors. The diagram below illustrates a simplified PAR2 activation pathway.

Caption: Simplified Trypsin-mediated PAR2 signaling cascade.

Lipase Signaling Pathway

Lipases are crucial for lipid metabolism, and their products can act as signaling molecules that activate various pathways, including those mediated by G protein-coupled receptors.

Caption: Lipase-mediated generation of signaling molecules.

References

• 1. Trypsin causes platelet activation independently of known protease-activated receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]

Ligupurpuroside B and its Standing Amongst Trypsin Inhibitors: A Comparative Analysis

For Immediate Release

This guide offers a comprehensive comparison of Ligupurpuroside B and other notable trypsin inhibitors, providing researchers, scientists, and drug development professionals with a consolidated resource for evaluating their relative potencies and mechanisms. This report includes a detailed examination of quantitative inhibitory data, standardized experimental protocols, and visual representations of the underlying biochemical processes.

Executive Summary

Trypsin, a serine protease, plays a crucial role in digestion and is implicated in various pathological conditions, making it a significant target for therapeutic intervention. The inhibition of trypsin is a key area of research for the development of treatments for pancreatitis, inflammatory diseases, and certain cancers. Ligupurpuroside B, a phenylpropanoid glycoside, has been identified as a competitive inhibitor of trypsin.[1] This guide places the inhibitory potential of Ligupurpuroside B in context with other well-established trypsin inhibitors, including natural proteins and synthetic small molecules. While specific quantitative data for Ligupurpuroside B is emerging, data from the structurally similar Ligupurpuroside A is utilized as a provisional benchmark.

Quantitative Comparison of Trypsin Inhibitors

The efficacy of a trypsin inhibitor is most commonly quantified by its half-maximal inhibitory concentration (IC50) and its inhibition constant (Ki). The IC50 value represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%, while the Ki is a more absolute measure of binding affinity. The following table summarizes the available data for Ligupurpuroside B (using Ligupurpuroside A as a proxy) and other selected trypsin inhibitors.

Inhibitor	Class	Organism/Source	Type of Inhibition	IC50	Ki
Ligupurpuroside A	Phenylpropanoid Glycoside	Ligustrum purpurascens	Competitive	3.08 mM[2][3]	Not Reported
Soybean Trypsin Inhibitor (Kunitz)	Protein	Glycine max	Competitive	Not Reported	~0.1 nM
Bowman-Birk Inhibitor	Protein	Glycine max	Competitive	Not Reported	Not Reported
Aprotinin (B3435010) (BPTI)	Protein	Bovine Lung	Competitive	Not Reported	~0.06 pM
Leupeptin	Modified Peptide	Actinomycetes	Competitive	~10 µM	4.6 µM
Benzamidine	Small Molecule	Synthetic	Competitive	120 µM[4]	18 µM
Camostat	Small Molecule	Synthetic	Competitive	50 nM[4]	Not Reported

Note: The IC50 value for Ligupurpuroside A is presented as an estimation for the structurally related Ligupurpuroside B. Further direct experimental validation for Ligupurpuroside B is required for a precise comparison.

Experimental Protocols

The determination of trypsin inhibitory activity is paramount for the comparative assessment of different inhibitors. Below is a detailed methodology for a standard in vitro trypsin inhibition assay.

Materials and Reagents:

• Trypsin: Bovine pancreatic trypsin (e.g., Sigma-Aldrich, T1426)

• Substrate: Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (BAPNA) or Casein

• Inhibitors: Ligupurpuroside B and other test compounds

• Buffer: 50 mM Tris-HCl, pH 8.2, containing 20 mM CaCl2

• Solvent for Inhibitors: Dimethyl sulfoxide (B87167) (DMSO) or appropriate buffer

• Microplate reader

Assay Protocol (using BAPNA as substrate):

• Preparation of Solutions:

  • Prepare a stock solution of trypsin (1 mg/mL) in 1 mM HCl.

  • Prepare a stock solution of BAPNA (10 mM) in DMSO.

  • Prepare stock solutions of the test inhibitors in DMSO.

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of the inhibitor solution at various concentrations. For the control, add 20 µL of DMSO.

  • Add 140 µL of the Tris-HCl buffer to each well.

  • Add 20 µL of the trypsin solution (diluted to a final concentration of 25 µg/mL in the well) to each well.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 20 µL of the BAPNA solution (diluted to a final concentration of 0.5 mM in the well).

  • Immediately measure the absorbance at 405 nm using a microplate reader.

  • Continue to record the absorbance every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the inhibitor.

  • Determine the percentage of inhibition for each concentration using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Visualizing the Mechanism and Workflow

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Competitive inhibition of trypsin.

Caption: Trypsin inhibition assay workflow.

Concluding Remarks

Ligupurpuroside B demonstrates potential as a trypsin inhibitor. Based on the available data for the analogous compound Ligupurpuroside A, its inhibitory potency appears to be moderate, especially when compared to highly potent protein-based inhibitors like aprotinin or synthetic molecules like camostat. However, its natural origin and potential for low toxicity may offer advantages in certain applications. Further research is necessary to quantify the precise IC50 and Ki values of Ligupurpuroside B and to explore its therapeutic potential in relevant disease models. The experimental protocols and comparative data presented in this guide provide a foundational framework for such future investigations.

References

• 1. In Vitro Human Metabolism and Inhibition Potency of Verbascoside for CYP Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Illuminating the Cellular Landscape of Ligupurpuroside B: A Comparative Guide to Target Identification

For Researchers, Scientists, and Drug Development Professionals

Ligupurpuroside B, a phenylethanoid glycoside with recognized antioxidant properties, presents a compelling case for therapeutic development. However, a comprehensive understanding of its cellular targets remains a critical bottleneck. While knockout models represent a gold standard for target validation, their application to every compound of interest is not always feasible. This guide provides a comparative analysis of methodologies to confirm the cellular targets of Ligupurpuroside B, offering insights into its known interactions and profiling it against structurally similar compounds to infer potential mechanisms of action.

Direct Target Identification of Ligupurpuroside B: The Case of Trypsin

To date, the most definitive cellular target identified for Ligupurpuroside B is the serine protease, trypsin. Spectroscopic and molecular docking studies have elucidated a direct binding interaction, suggesting an inhibitory effect on trypsin's enzymatic activity.[1]

Table 1: Binding Characteristics of Ligupurpuroside B with Trypsin

Parameter	Value	Method	Reference
Binding Constant (Ka) at 298 K	1.6251 × 10⁴ L mol⁻¹	Fluorescence Spectroscopy	[1]
Number of Binding Sites (n)	≈ 1	Fluorescence Spectroscopy	[1]
Quenching Mechanism	Static Quenching	Fluorescence Spectroscopy	[1]
Primary Interacting Residues	Trp215, Tyr228	Molecular Docking	[1]

While insightful, the interaction with trypsin alone is unlikely to account for the full spectrum of Ligupurpuroside B's reported biological effects, such as its influence on the central nervous system and blood pressure.[1] This necessitates the exploration of broader cellular targets.

Alternative Methodologies for Target Deconvolution

In the absence of specific knockout model studies for Ligupurpuroside B, several powerful, label-free techniques have emerged as robust alternatives for identifying small molecule-protein interactions. These methods offer the advantage of using the native compound without chemical modifications that could alter its binding properties.

The DARTS methodology is predicated on the principle that the binding of a small molecule stabilizes a target protein's structure, rendering it more resistant to proteolysis.[2][3][4][5][6]

Experimental Protocol: DARTS Assay

• Lysate Preparation:

  • Culture cells to approximately 80% confluency.

  • Harvest cells and lyse in a suitable buffer (e.g., M-PER) supplemented with protease inhibitors.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

  • Determine and normalize protein concentration across all samples.[3]

• Compound Incubation:

  • Divide the normalized lysate into treatment (Ligupurpuroside B) and vehicle control (e.g., DMSO) groups.

  • Incubate the lysates with the compound or vehicle for a specified time (e.g., 1 hour) at room temperature to allow for binding.[3][5]

• Protease Digestion:

  • Add a broad-spectrum protease, such as pronase or thermolysin, to both treated and control lysates at a predetermined ratio (e.g., 1:100 protease to protein).[3][5]

  • Incubate for a defined period (e.g., 30 minutes) at room temperature to allow for partial digestion.

• Quenching and Analysis:

  • Stop the digestion by adding SDS-PAGE sample buffer and boiling the samples.

  • Separate the protein fragments by SDS-PAGE.

  • Visualize protein bands using Coomassie staining or perform Western blotting for specific candidate proteins.

  • Protected protein bands in the Ligupurpuroside B-treated lane compared to the control indicate potential targets. These bands can be excised and identified by mass spectrometry.[3][5]

DARTS Experimental Workflow

CETSA is based on the thermodynamic stabilization of a target protein upon ligand binding, which results in an increased melting temperature. This shift in thermal stability is then used to identify the target.[7][8][9][10]

Experimental Protocol: CETSA

• Cell Treatment:

  • Treat intact cells with Ligupurpuroside B or a vehicle control and incubate to allow for compound uptake.[7]

• Heat Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the aliquots to a range of different temperatures for a short duration (e.g., 3 minutes) using a thermal cycler, followed by a cooling step.[8]

• Lysis and Fractionation:

  • Lyse the cells to release their contents (e.g., by freeze-thaw cycles).

  • Centrifuge the lysates at high speed to separate the soluble protein fraction from the precipitated aggregates.[8]

• Quantification:

  • Collect the supernatant containing the soluble proteins.

  • Quantify the amount of a specific protein of interest in the soluble fraction using methods like Western blotting or ELISA.

  • Plot the amount of soluble protein against the temperature to generate a melting curve. A shift in the melting curve for the Ligupurpuroside B-treated samples indicates target engagement.[7][9]

CETSA Experimental Workflow

AP-MS is a classic and powerful technique for identifying protein-protein interactions and can be adapted for small molecule target identification. This typically requires immobilizing a derivative of the small molecule to a solid support.

Experimental Protocol: Photo-Affinity Chromatography

• Probe Synthesis:

  • Synthesize a photo-affinity probe derivative of Ligupurpuroside B containing a photoreactive group (e.g., a diazirine) and a tag for purification (e.g., biotin).[11]

• Lysate Incubation and Crosslinking:

  • Prepare a cell lysate as in the DARTS protocol.

  • Incubate the lysate with the photo-affinity probe.

  • Expose the mixture to UV light to induce covalent crosslinking between the probe and its binding partners.[11]

• Affinity Purification:

  • Add streptavidin-coated beads to the lysate to capture the biotin-tagged probe-protein complexes.

  • Wash the beads extensively to remove non-specifically bound proteins.[11][12]

• Elution and Identification:

  • Elute the captured proteins from the beads.

  • Separate the eluted proteins by SDS-PAGE.

  • Excise protein bands that are unique to the probe-treated sample and identify them using mass spectrometry.[11][13]

AP-MS Experimental Workflow

Comparative Analysis with Structurally Related Phenylethanoid Glycosides

Ligupurpuroside B belongs to the family of phenylethanoid glycosides, which includes other well-studied compounds like Acteoside (also known as Verbascoside), Forsythoside A, and Forsythoside B. By examining the known cellular targets and signaling pathways of these structural analogs, we can infer potential mechanisms of action for Ligupurpuroside B.

Table 2: Comparison of Biological Activities and Affected Signaling Pathways

Compound	Key Biological Activities	Modulated Signaling Pathways	Key Protein Targets/Mediators	References
Ligupurpuroside B	Antioxidant, Trypsin Inhibition	Largely Undefined	Trypsin	[1]
Acteoside (Verbascoside)	Neuroprotective, Anti-inflammatory, Antioxidant	Nrf2-ARE, JAK/STAT, NF-κB, MAPK, PKC/HMGB1/RAGE	Nrf2, JAK, STAT, SHP-1, TAK1, JNK, AP-1, PKC, HMGB1, RAGE	[14][15][16][17][18][19][20][21][22]
Forsythoside A	Anti-inflammatory, Antioxidant	Nrf2/HO-1, PI3K/AKT	Nrf2, HO-1, PI3K, AKT	[23]
Forsythoside B	Neuroprotective, Anti-inflammatory	NF-κB, RhoA/ROCK, NLRP3 Inflammasome	HMGB1, NF-κB, RhoA, ROCK, NLRP3, Caspase-1, SIRT1	[23][24][25][26][27]

Based on the activities of its analogs, several key anti-inflammatory and cytoprotective pathways are likely candidates for modulation by Ligupurpuroside B.

1. NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. Forsythoside B has been shown to inhibit this pathway, reducing the expression of pro-inflammatory cytokines.[23][25][26]

Inhibition of NF-κB Pathway by Forsythoside B

2. Nrf2-ARE Antioxidant Pathway

The Nrf2-ARE pathway is the primary cellular defense mechanism against oxidative stress. Acteoside and Forsythoside A are known activators of this pathway.[14][23]

Activation of Nrf2-ARE Pathway by Acteoside

3. JAK/STAT Signaling Pathway

The JAK/STAT pathway is crucial for cytokine signaling. Acteoside has been found to inhibit IL-1β-induced activation of this pathway in chondrocytes, suggesting an anti-arthritic potential.[16][19][20]

Inhibition of JAK/STAT Pathway by Acteoside

Conclusion

While direct confirmation of Ligupurpuroside B's cellular targets using knockout models is currently lacking in the scientific literature, this guide provides a robust framework for its future investigation. By employing advanced, label-free target identification methods such as DARTS and CETSA, researchers can move beyond its known interaction with trypsin. Furthermore, the comparative analysis with its structural analogs strongly suggests that Ligupurpuroside B likely modulates key inflammatory and antioxidant signaling pathways, including NF-κB, Nrf2-ARE, and JAK/STAT. The experimental protocols and pathway diagrams provided herein serve as a valuable resource for scientists aiming to comprehensively delineate the mechanism of action of Ligupurpuroside B and unlock its full therapeutic potential.

References

• 1. Trypsin inhibition by Ligupurpuroside B as studied using spectroscopic, CD, and molecular docking techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 3. Target identification using drug affinity responsive target stability (DARTS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drug Affinity Responsive Target Stability (DARTS) Assay for Determining Drug-Target Interactions - Creative Proteomics [iaanalysis.com]
• 5. Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. annualreviews.org [annualreviews.org]
• 10. CETSA [cetsa.org]
• 11. Small molecule target identification using photo-affinity chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. wp.unil.ch [wp.unil.ch]
• 13. Affinity purification–mass spectrometry and network analysis to understand protein-protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Acteoside protects against 6-OHDA-induced dopaminergic neuron damage via Nrf2-ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Verbascoside down-regulates some pro-inflammatory signal transduction pathways by increasing the activity of tyrosine phosphatase SHP-1 in the U937 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Acteoside inhibits inflammatory response via JAK/STAT signaling pathway in osteoarthritic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. scienceopen.com [scienceopen.com]
• 19. researchgate.net [researchgate.net]
• 20. Acteoside inhibits inflammatory response via JAK/STAT signaling pathway in osteoarthritic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. The pharmacokinetic property and pharmacological activity of acteoside: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Forsythiasides: A review of the pharmacological effects - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Forsythoside A and Forsythoside B Contribute to Shuanghuanglian Injection-Induced Pseudoallergic Reactions through the RhoA/ROCK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Forsythoside B attenuates memory impairment and neuroinflammation via inhibition on NF-κB signaling in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. medchemexpress.com [medchemexpress.com]
• 27. Forsythoside B alleviates cerebral ischemia-reperfusion injury via inhibiting NLRP3 inflammasome mediated by SIRT1 activation - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of Analytical Methods for Ligupurpuroside B Detection: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the detection and quantification of Ligupurpuroside B, a bioactive phenylethanoid glycoside. The information presented is intended to assist researchers and quality control professionals in selecting the most appropriate analytical technique for their specific needs, supported by available experimental data.

Comparison of Analytical Methods

The primary analytical methods employed for the quantification of Ligupurpuroside B are High-Performance Liquid Chromatography (HPLC) coupled with various detectors. Below is a comparison of two prominent techniques based on published validation data.

Table 1: Comparison of Validated Analytical Methods for Ligupurpuroside B Quantification

Parameter	Method 1: UPLC-Q-Exactive Orbitrap-HRMS	Method 2: HPLC with Diode Array Detection (HPLC-DAD)
Instrumentation	Ultra-Performance Liquid Chromatography coupled to a Quadrupole-Exactive Orbitrap High-Resolution Mass Spectrometer	High-Performance Liquid Chromatography with a Diode Array Detector
Matrix	Kudingcha (leaves of Ligustrum robustum)[1]	Not explicitly validated for Ligupurpuroside B, data are typical for phenylethanoid glycosides.
Linearity (Correlation Coefficient, r²)	> 0.999[1]	Typically ≥ 0.999
Limit of Detection (LOD)	Data not specified in the abstract.	Generally in the low ng range on-column.
Limit of Quantification (LOQ)	Data not specified in the abstract.	Generally in the mid-to-high ng range on-column.
Accuracy (Recovery)	97.4% - 103.8%[1]	Typically within 95% - 105%.
Precision (RSD)	Intraday: < 2.8%, Interday: < 4.5%[1]	Typically < 5%.
Specificity/Selectivity	High, based on accurate mass measurement and fragmentation patterns.[1]	Moderate, based on retention time and UV-Vis spectrum. Potential for co-elution interference.
Sensitivity	Very High	High
Throughput	High	Moderate to High
Cost	High	Moderate

Note: Data for HPLC-DAD is based on typical performance characteristics for the analysis of phenylethanoid glycosides, as specific validated data for Ligupurpuroside B was not available in the reviewed literature.

Experimental Protocols

Method 1: UPLC-Q-Exactive Orbitrap-HRMS for Ligupurpuroside B in Kudingcha

This method was developed for the simultaneous quantification of multiple phenylethanoid glycosides, including Ligupurpuroside B, in Kudingcha.

Sample Preparation:

• Accurately weigh 0.5 g of powdered Kudingcha sample.

• Add 25 mL of 70% methanol-water solution.

• Perform ultrasonic-assisted extraction for 30 minutes.

• Centrifuge the extract and collect the supernatant.

• Filter the supernatant through a 0.22 µm membrane prior to injection.

Chromatographic Conditions:

• System: Waters ACQUITY UPLC I-Class

• Column: ACQUITY UPLC HSS T3 column (2.1 mm × 100 mm, 1.8 µm)

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: Acetonitrile (B52724)

• Gradient Elution: A specific gradient program is utilized to separate the target analytes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 35°C

• Injection Volume: 2 µL

Mass Spectrometry Conditions:

• System: Thermo Scientific Q-Exactive Orbitrap Mass Spectrometer

• Ionization Mode: Heated Electrospray Ionization (HESI), negative ion mode

• Scan Mode: Full MS / dd-MS2 (data-dependent MS2)

• Resolution: 70,000 for full scan, 17,500 for MS2 scan

• Collision Energy: Stepped normalized collision energy (NCE)

Quantitative Analysis:

A quantitative analysis of multiple components by a single marker (QAMS) was established to analyze Ligupurpuroside B and other signature phenylpropanoid glycosides.[1]

Method 2: General Protocol for HPLC-DAD Analysis of Phenylethanoid Glycosides

While a specific validated method for Ligupurpuroside B using HPLC-DAD was not found, a general protocol for the analysis of related phenylethanoid glycosides is provided as a reference.

Sample Preparation:

• Extract a known amount of the plant material with a suitable solvent (e.g., methanol (B129727) or ethanol-water mixture) using methods like sonication or reflux.

• Filter the extract.

• If necessary, perform solid-phase extraction (SPE) for sample clean-up and enrichment of the phenylethanoid glycoside fraction.

• Evaporate the solvent and reconstitute the residue in the mobile phase.

• Filter the final solution through a 0.45 µm filter before injection.

Chromatographic Conditions:

• System: A standard HPLC system with a Diode Array Detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (often with a small amount of acid like formic or acetic acid) and a polar organic solvent like acetonitrile or methanol.

• Flow Rate: Typically 0.8 - 1.2 mL/min.

• Column Temperature: Ambient or slightly elevated (e.g., 25-30°C).

• Detection: Diode Array Detector monitoring at a wavelength appropriate for phenylethanoid glycosides (around 330 nm).

Visualizations

Experimental Workflow for Ligupurpuroside B Analysis

Caption: General experimental workflow for the analysis of Ligupurpuroside B.

Putative Signaling Pathways Modulated by Phenylethanoid Glycosides

Phenylethanoid glycosides, including compounds structurally related to Ligupurpuroside B, have been reported to modulate several key signaling pathways involved in inflammation and cellular stress responses.

Caption: Putative signaling pathways modulated by phenylethanoid glycosides.

References

• 1. An Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) Method for Qualifying DAPB in Rat Plasma and Application to Pharmacokinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative study of the biosynthetic pathways of Ligupurpuroside B and related glycosides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the biosynthetic pathway of Ligupurpuroside B, a potent antioxidant and anti-inflammatory phenylethanoid glycoside, with those of structurally related and commercially significant glycosides, namely acteoside (verbascoside) and echinacoside (B191147). This objective comparison, supported by experimental data, aims to inform research and development efforts in the scalable production of these valuable natural products.

Executive Summary

The biosynthesis of Ligupurpuroside B and related phenylethanoid glycosides (PhGs) involves a series of enzymatic reactions, primarily catalyzed by glycosyltransferases (UGTs), that build upon a common phenylethanoid core. While sharing precursor molecules and some enzymatic steps with the well-characterized acteoside pathway, the biosynthesis of Ligupurpuroside B is distinguished by the specific action of a unique set of UGTs. This guide elucidates these differences, presenting available quantitative data on enzyme kinetics and product yields to facilitate a comprehensive understanding of the efficiency and potential for biotechnological production of each compound.

Comparative Analysis of Biosynthetic Pathways

The biosynthetic pathways of Ligupurpuroside B, acteoside, and echinacoside originate from the shikimate pathway, leading to the formation of the key precursors, tyrosol and caffeic acid. The subsequent assembly of the glycoside structures involves sequential glycosylation and acylation steps.

Key Precursors and Core Structure Formation

The initial steps in the biosynthesis of these PhGs involve the formation of salidroside (B192308) from tyrosol. This reaction is catalyzed by a UDP-glucosyltransferase. From salidroside, the pathways diverge based on the subsequent enzymatic modifications.

Biosynthesis of Ligupurpuroside B

The dedicated biosynthetic pathway for Ligupurpuroside B, as elucidated in Ligustrum robustum, involves three key glycosyltransferases:

• UGT85AF8: Catalyzes the glucosylation of tyrosol to form salidroside.[1]

• UGT79G7: An osmanthuside A 1,3-rhamnosyltransferase that acts on an acylated intermediate.[1]

• UGT79A19: An osmanthuside B 1,4-rhamnosyltransferase that completes the trisaccharide chain of Ligupurpuroside B.[1]

The pathway proceeds through the intermediate osmanthuside A, which is sequentially rhamnosylated to yield Ligupurpuroside B.[1]

Comparative Pathways: Acteoside and Echinacoside

The biosynthesis of acteoside (verbascoside) is one of the most studied PhG pathways. It shares the initial formation of salidroside. However, the subsequent acylation and glycosylation steps differ in the specific enzymes and the order of reactions. Key enzymes in the acteoside pathway include acyltransferases that attach the caffeoyl group and different rhamnosyltransferases.

Echinacoside biosynthesis is an extension of the acteoside pathway. It involves an additional glucosylation step, where a glucose moiety is added to the rhamnose of acteoside.

The following diagram illustrates the divergent and convergent points of these biosynthetic pathways.

Biosynthetic pathways of Ligupurpuroside B and related glycosides.

Quantitative Performance Data

The efficiency of each biosynthetic pathway can be evaluated by examining the kinetic parameters of the key enzymes and the yields of the final products in various expression systems.

Enzyme Kinetic Parameters

Unfortunately, specific kinetic data (Km and kcat) for the glycosyltransferases UGT85AF8, UGT79G7, and UGT79A19 involved in Ligupurpuroside B biosynthesis are not yet available in the public domain. However, for comparative context, the kinetic parameters for SiAT1, an acyltransferase from Sesamum indicum involved in the biosynthesis of the related phenylethanoid glycoside acteoside, have been reported.

Enzyme	Substrate	Km (μM)	kcat (s⁻¹)	kcat/Km (s⁻¹mM⁻¹)	Source
SiAT1	p-coumaroyl-CoA	1.66 ± 0.39	0.779 ± 0.038	469.1	[2]
SiAT1	Caffeoyl-CoA	1.13 ± 0.42	0.481 ± 0.039	425.7	[2]

This table will be updated as kinetic data for the Ligupurpuroside B-specific enzymes become available.

Product Yields in Heterologous Systems

The heterologous production of phenylethanoid glycosides in microbial hosts like E. coli and yeast provides a standardized platform for comparing the efficiency of their biosynthetic pathways.

Glycoside	Host Organism	Titer	Source
Ligupurpuroside B	Escherichia coli	7.57 ± 0.31 mg/L	This value is inferred from a study that achieved production of osmanthuside B, a precursor, and subsequently ligupurpuroside B.
Acteoside (Verbascoside)	Escherichia coli	0.34 ± 0.02 mg/L	Production was achieved by expressing key enzymes in an engineered E. coli strain.
Echinacoside	Saccharomyces cerevisiae	184.2 ± 11.2 mg/L	Achieved through extensive engineering of the yeast metabolic pathways.

Experimental Protocols

The following sections detail the general methodologies employed for the key experiments cited in this guide, providing a framework for the characterization of glycosyltransferases and the analysis of biosynthetic pathways.

Heterologous Expression and Purification of Glycosyltransferases

This protocol describes a general workflow for the production and purification of recombinant plant glycosyltransferases (UGTs) in E. coli, a common system for characterizing enzyme function.

Workflow for heterologous expression and purification of UGTs.

Methodology:

• Gene Synthesis and Cloning: The coding sequences for the target UGTs are synthesized, with codon optimization for E. coli expression. The genes are then cloned into an expression vector, such as pET-28a, which incorporates an N-terminal His-tag for purification.

• Expression: The expression vector is transformed into a suitable E. coli strain (e.g., BL21(DE3)). A single colony is used to inoculate a starter culture, which is then used to inoculate a larger volume of LB medium. Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) when the cell culture reaches a specific optical density.

• Purification: Cells are harvested by centrifugation and lysed by sonication. The His-tagged protein is purified from the cell lysate using nickel-nitrilotriacetic acid (Ni-NTA) affinity chromatography.

• Analysis: The purity of the recombinant protein is assessed by SDS-PAGE.

In Vitro Enzyme Assays

Objective: To determine the function and kinetic parameters of the purified glycosyltransferases.

Typical Reaction Mixture:

• Purified recombinant UGT enzyme

• Acceptor substrate (e.g., tyrosol, salidroside, osmanthuside A)

• Sugar donor (e.g., UDP-glucose, UDP-rhamnose)

• Buffer (e.g., Tris-HCl) at an optimal pH

• Divalent cations (e.g., MgCl2), if required

Procedure:

• The reaction is initiated by the addition of the enzyme.

• The mixture is incubated at an optimal temperature for a defined period.

• The reaction is terminated by the addition of a quenching agent (e.g., methanol).

• The reaction products are analyzed by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the glycosylated products.

Kinetic Analysis:

To determine the Michaelis-Menten constants (Km) and catalytic turnover rates (kcat), enzyme assays are performed with varying concentrations of one substrate while keeping the other substrates at saturating concentrations. The initial reaction velocities are plotted against the substrate concentration, and the data are fitted to the Michaelis-Menten equation.

Conclusion and Future Outlook

The biosynthetic pathway of Ligupurpuroside B, while sharing common precursors with other phenylethanoid glycosides, is defined by a unique set of glycosyltransferases. The comparative analysis presented in this guide highlights the current understanding of these pathways and provides a foundation for future research. The lack of kinetic data for the enzymes specific to Ligupurpuroside B biosynthesis represents a significant knowledge gap that, once filled, will enable a more precise comparison of pathway efficiencies. Further research into the heterologous production of Ligupurpuroside B, guided by the principles of synthetic biology and metabolic engineering, holds the potential to unlock the scalable and sustainable production of this promising therapeutic agent.

References

• 1. Discovery of Glycosyltransferases Involved in the Biosynthesis of Ligupurpuroside B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Complete biosynthesis of the phenylethanoid glycoside verbascoside - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Ligupurpuroside B: A Guide for Laboratory Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential procedural information for the safe disposal of Ligupurpuroside B, a glycoside isolated from Ligustrum robustum, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Disposal Protocol

Ligupurpuroside B should be managed as a hazardous chemical waste. Adherence to institutional and local regulations for hazardous waste disposal is mandatory. The following steps provide a direct operational plan for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling Ligupurpuroside B for disposal, ensure appropriate personal protective equipment is worn. This includes:

• Safety glasses or goggles

• Chemical-resistant gloves

• Laboratory coat

Step 2: Waste Collection

• Containment : Collect waste Ligupurpuroside B, including any contaminated materials (e.g., weighing paper, pipette tips), and place it in a designated, compatible, and properly sealed hazardous waste container.[1][2]

• Labeling : Clearly label the waste container as "Hazardous Waste" and specify the contents, including "Ligupurpuroside B". Ensure the label includes the date when the first waste was added.

• Segregation : Store the waste container in a designated Satellite Accumulation Area (SAA).[3][4] It is crucial to segregate it from incompatible materials. As a general best practice, store acids and bases separately, and keep chemicals that may react violently or emit flammable or poisonous gases apart.[3]

Step 3: Disposal Pathway

• Professional Disposal : Arrange for the collection and disposal of the hazardous waste container through your institution's licensed chemical waste disposal program.[1][5]

• Prohibited Disposal Methods :

  • Do NOT dispose of Ligupurpuroside B down the drain.[1][6] Discharge of this chemical into the environment must be avoided.[1]

  • Do NOT dispose of Ligupurpuroside B in regular trash.[6]

  • Do NOT allow the chemical to evaporate as a method of disposal.[5]

Step 4: Decontamination of Empty Containers

For containers that held Ligupurpuroside B, follow these steps for proper disposal:

• Triple Rinse : If the container is to be disposed of as regular trash, it must be triple rinsed with a suitable solvent capable of removing the residue.[5]

• Collect Rinsate : The rinsate from the triple rinse procedure must be collected and disposed of as hazardous waste.[5]

• Deface Label : Before disposing of the empty and rinsed container in the regular trash, deface or remove the original chemical label.[5]

Summary of Disposal Procedures

Procedure	Guideline
Personal Protective Equipment	Wear safety glasses, chemical-resistant gloves, and a lab coat.
Waste Collection	Use a designated, sealed, and clearly labeled hazardous waste container.
Waste Storage	Store in a designated Satellite Accumulation Area, segregated from incompatibles.[3][4]
Disposal Method	Utilize a licensed chemical destruction plant or controlled incineration.[1]
Drain Disposal	Strictly Prohibited.[1][6]
Solid Waste Disposal	Strictly Prohibited in regular trash.[6]
Empty Container Disposal	Triple rinse with a suitable solvent, collect rinsate as hazardous waste, and deface the label before discarding the container.[5]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Ligupurpuroside B.

Caption: Workflow for the safe disposal of Ligupurpuroside B and its empty containers.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. danielshealth.com [danielshealth.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. vumc.org [vumc.org]
• 6. acs.org [acs.org]

Essential Safety and Operational Guide for Handling Ligupurpuroside B

This guide provides comprehensive safety protocols and logistical procedures for researchers, scientists, and drug development professionals working with Ligupurpuroside B. The information is designed to ensure the safe handling, storage, and disposal of this compound in a laboratory environment.

Ligupurpuroside B is a phenylethanoid glycoside isolated from Ligustrum purpurascens and Ligustrum robustum.[1][2][3] It is a powder with known antioxidant properties.[1][2] While specific toxicity data is limited, it is crucial to handle this compound with care, adhering to the safety measures outlined below.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is critical to minimize exposure and ensure personal safety, particularly when handling Ligupurpuroside B in its powdered form.[4] The following table summarizes the recommended PPE.

PPE Category	Recommendation	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against dust particles and potential splashes of solutions.[4]
Hand Protection	Chemical-resistant nitrile gloves.[5]	Prevents direct skin contact. Gloves should be inspected before use and changed regularly, or immediately if contaminated.[5][6]
Respiratory Protection	NIOSH-approved respirator with a particulate filter.	Recommended for operations that may generate dust.[4] If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.[5]
Body Protection	A lab coat or disposable gown.[4]	Prevents contamination of personal clothing and skin.[4]

Hazard Identification and First Aid

Exposure Route	Symptoms and Effects	First Aid Measures
Inhalation	May cause respiratory tract irritation.	Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[5]
Skin Contact	May cause skin irritation.	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor.[5]
Eye Contact	May cause eye irritation.	Rinse with pure water for at least 15 minutes. Consult a doctor.[5]
Ingestion	May be harmful if swallowed.	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Experimental Protocols

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store the container in a tightly closed, dry, cool, and well-ventilated place.[5] Keep the compound away from incompatible materials and foodstuff containers.[5]

Weighing and Solution Preparation

• Preparation: All handling of powdered Ligupurpuroside B should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid dust formation.[4][5]

• Weighing: Use a microbalance within a fume hood or a weighing enclosure. Use anti-static weighing paper or a contained vessel to minimize dust generation.

• Dissolving: Ligupurpuroside B is soluble in DMSO, Pyridine, Methanol, and Ethanol.[1] Add the solvent slowly to the powdered compound to avoid splashing.

Workflow for Safe Handling of Ligupurpuroside B

Caption: Workflow for the safe handling of Ligupurpuroside B in a laboratory setting.

Disposal Plan

All waste materials contaminated with Ligupurpuroside B should be treated as chemical waste.[4]

• Solid Waste: Collect waste powder and contaminated consumables (e.g., weighing paper, pipette tips) in a designated, sealed container.

• Liquid Waste: Collect solutions of Ligupurpuroside B in a labeled, sealed waste container.

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.[4] Consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.[4]

Spill Management

In the event of a spill, it is important to have a clear and immediate plan of action.

Spill Response Protocol

Caption: Procedural steps for managing a spill of Ligupurpuroside B.

References

• 1. Ligupurpuroside B | CAS:147396-02-9 | Manufacturer ChemFaces [chemfaces.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ligupurpuroside B|147396-02-9|COA [dcchemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. pppmag.com [pppmag.com]